Spiro(4.4)nonane

• CAS: 175-93-9

Core Science & Biosynthesis

The Genesis of a Spirocyclic Scaffold: An In-depth Technical Guide to the Early Synthesis and Discovery of Spiro[4.4]nonane

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational discovery and initial synthesis of spiro[4.4]nonane, a core carbocyclic scaffold that has become increasingly significant in the fields of medicinal chemistry and materials science. While modern synthetic routes offer efficiency and stereocontrol, understanding the seminal work provides crucial context and highlights the fundamental chemical principles that underpin the construction of this unique structural motif. This document will detail the historical context, the pioneering synthesis by H. Fecht, and the experimental protocols derived from early 20th-century research, presenting a valuable resource for researchers interested in the historical development of alicyclic chemistry.

Historical Context: The Rise of Alicyclic Chemistry and the Baeyer Strain Theory

The late 19th and early 20th centuries were a period of burgeoning interest in the chemistry of cyclic organic compounds. A pivotal conceptual framework that guided early explorations was Adolf von Baeyer's Strain Theory, proposed in 1885.[1][2][3] This theory posited that the stability of carbocyclic rings was dependent on the deviation of their bond angles from the ideal tetrahedral angle of 109.5°. Baeyer's work, although later refined, provided a crucial lens through which chemists could rationalize the feasibility and stability of various ring systems, including the then-novel class of spirocyclic compounds. It was within this intellectual landscape that chemists began to investigate the synthesis of molecules containing two rings joined at a single carbon atom, a class of compounds that would come to be known as spirans.

The Pioneering Synthesis of Spiro[4.4]nonane by H. Fecht (1907)

The first documented synthesis of the parent hydrocarbon spiro[4.4]nonane was reported by H. Fecht in 1907 in the prestigious journal Berichte der deutschen chemischen Gesellschaft. Fecht's approach, a multi-step synthesis, laid the groundwork for future investigations into this class of compounds. His strategy involved the construction of a key dinitrile intermediate followed by a series of cyclization, hydrolysis, and decarboxylation steps.

Logical Workflow of Fecht's Synthesis

Fecht's synthesis can be logically broken down into three key stages: the formation of a quaternary carbon center bearing two cyanoethyl arms, the intramolecular cyclization to form the spirocyclic core, and finally, the conversion of the functionalized spirocycle to the parent hydrocarbon.

Caption: Logical workflow of H. Fecht's 1907 synthesis of spiro[4.4]nonane.

Detailed Experimental Protocols

The following protocols are based on the seminal work of H. Fecht and contemporary interpretations of early 20th-century synthetic methods. It is important to note that the experimental techniques and safety standards of that era differ significantly from modern practices.

Step 1: Synthesis of Diethyl bis(β-cyanoethyl)malonate

This initial step involves a double Michael addition of diethyl malonate to acrylonitrile to create the crucial quaternary carbon center.

Reaction:

Experimental Protocol:

• Reactants:

  • Diethyl malonate

  • Acrylonitrile

  • Sodium ethoxide (as a catalyst)

  • Ethanol (B145695) (as a solvent)

• Procedure:

  • A solution of sodium ethoxide in absolute ethanol is prepared in a reaction flask equipped with a reflux condenser and a dropping funnel.

  • Diethyl malonate is added to the stirred ethanolic sodium ethoxide solution.

  • Acrylonitrile is then added dropwise to the reaction mixture. The addition is controlled to manage the exothermic nature of the reaction, maintaining a gentle reflux.

  • After the addition is complete, the reaction mixture is heated under reflux for several hours to ensure the completion of the dialkylation.

  • The reaction mixture is then cooled, and the product is isolated by pouring the mixture into water and extracting with a suitable organic solvent (e.g., diethyl ether).

  • The organic extracts are washed, dried, and the solvent is removed to yield crude diethyl bis(β-cyanoethyl)malonate.

Quantitative Data:

Reactant/Product	Molar Ratio	Notes
Diethyl malonate	1	Starting ester
Acrylonitrile	~2.2	Slight excess to ensure dialkylation
Sodium ethoxide	Catalytic	Typically 0.1-0.2 equivalents
Product Yield	High	Generally reported as good to high

Step 2: Intramolecular Cyclization to form the Spirocyclic β-Keto Nitrile

This key step utilizes a Thorpe-Ziegler type of intramolecular condensation to form the first five-membered ring of the spiro[4.4]nonane system.

Reaction:

Experimental Protocol:

• Reactants:

  • Diethyl bis(β-cyanoethyl)malonate

  • Sodium metal

  • Inert solvent (e.g., dry toluene (B28343) or xylene)

• Procedure:

  • A dispersion of sodium metal in an inert, high-boiling solvent is prepared in a reaction flask under an inert atmosphere.

  • A solution of diethyl bis(β-cyanoethyl)malonate in the same inert solvent is added dropwise to the heated sodium dispersion.

  • The reaction mixture is heated at reflux for an extended period to effect the intramolecular cyclization.

  • After the reaction is complete, the mixture is cooled, and the excess sodium is carefully quenched with a small amount of ethanol.

  • The resulting mixture is then acidified, and the organic layer is separated, washed, and dried.

  • Removal of the solvent provides the crude spirocyclic β-keto nitrile.

Quantitative Data:

Parameter	Value/Condition	Notes
Reaction Temperature	Reflux	High temperature required for cyclization
Reaction Time	Several hours	Monitored for completion
Product Yield	Moderate	Often the yield-limiting step

Step 3: Hydrolysis and Decarboxylation to Spiro[4.4]nonane-1,6-dione

The β-keto nitrile and the remaining ester group are hydrolyzed and subsequently decarboxylated to yield the corresponding dione (B5365651).

Reaction:

Experimental Protocol:

• Reactants:

  • Crude spirocyclic β-keto nitrile

  • Strong mineral acid (e.g., concentrated hydrochloric acid or sulfuric acid)

• Procedure:

  • The crude product from the previous step is heated with a strong aqueous acid.

  • The mixture is refluxed for several hours to ensure complete hydrolysis of both the nitrile and ester functionalities, followed by decarboxylation.

  • The reaction mixture is cooled, and the solid product, spiro[4.4]nonane-1,6-dione, is collected by filtration.

  • The crude dione can be purified by recrystallization.

Quantitative Data:

Parameter	Value/Condition	Notes
Acid Concentration	Concentrated	To drive the hydrolysis and decarboxylation
Reaction Temperature	Reflux	Necessary for complete conversion
Product Yield	Good	Typically a high-yielding step

Step 4: Reduction to Spiro[4.4]nonane

The final step involves the reduction of the dione to the parent hydrocarbon. Early methods would have likely employed a Clemmensen or Wolff-Kishner type reduction.

Reaction (Clemmensen Reduction):

Experimental Protocol (Clemmensen Reduction):

• Reactants:

  • Spiro[4.4]nonane-1,6-dione

  • Amalgamated zinc (Zn(Hg))

  • Concentrated hydrochloric acid

• Procedure:

  • Amalgamated zinc is prepared by treating zinc granules with a solution of mercuric chloride.

  • The amalgamated zinc is added to a flask containing concentrated hydrochloric acid.

  • Spiro[4.4]nonane-1,6-dione is added to the stirred mixture.

  • The reaction is heated under reflux for an extended period, with periodic additions of hydrochloric acid to maintain a vigorous reaction.

  • After completion, the mixture is cooled, and the organic product is separated, for instance, by steam distillation or extraction.

  • The collected spiro[4.4]nonane is then purified by distillation.

Quantitative Data:

Parameter	Value/Condition	Notes
Reaction Time	Prolonged (days)	Clemmensen reductions are often slow
Product Yield	Moderate to low	Yields can be variable for this reduction

Summary of Key Transformations and Data

Step	Transformation	Key Reagents	Intermediate/Product	Reported Yield (Qualitative)
1	Double Michael Addition	NaOEt, EtOH	Diethyl bis(β-cyanoethyl)malonate	High
2	Intramolecular Cyclization (Thorpe-Ziegler)	Na, Toluene/Xylene	Spirocyclic β-keto nitrile	Moderate
3	Hydrolysis and Decarboxylation	Conc. H₂SO₄ or HCl	Spiro[4.4]nonane-1,6-dione	Good
4	Reduction (e.g., Clemmensen)	Zn(Hg), Conc. HCl	Spiro[4.4]nonane	Moderate to Low

Conclusion

The pioneering work of H. Fecht in 1907 provided the first successful route to the spiro[4.4]nonane core. His multi-step synthesis, while arduous by modern standards, demonstrated the feasibility of constructing such spirocyclic systems and laid the foundation for over a century of research into their synthesis and applications. This in-depth guide, by revisiting the original discovery and experimental logic, offers a valuable historical and technical perspective for researchers in organic synthesis and drug discovery, highlighting the ingenuity of early 20th-century chemists and the enduring importance of fundamental reaction mechanisms.

Caption: Detailed experimental workflow of H. Fecht's synthesis of spiro[4.4]nonane.

References

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Core Chemical Properties of Spiro(4.4)nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spiro(4.4)nonane is a saturated bicyclic hydrocarbon characterized by two cyclopentane (B165970) rings connected at a single, shared carbon atom. This unique spirocyclic structure imparts a rigid, three-dimensional geometry, making the spiro(4.4)nonane scaffold a subject of significant interest in medicinal chemistry and materials science. Its conformationally restricted framework serves as a valuable building block in the design of novel therapeutics and complex organic molecules. This technical guide provides a comprehensive overview of the fundamental chemical properties of spiro(4.4)nonane, including its physicochemical characteristics, synthesis, and spectroscopic profile. Furthermore, it explores the biological significance of a prominent spiro(4.4)nonane-containing natural product to illustrate the relevance of this structural motif in drug development.

Physicochemical Properties

The core physicochemical properties of spiro(4.4)nonane are summarized in the table below. These properties are essential for its handling, purification, and application in various chemical contexts.

Property	Value	Source
Molecular Formula	C₉H₁₆	--INVALID-LINK--, --INVALID-LINK--
Molecular Weight	124.22 g/mol	--INVALID-LINK--, --INVALID-LINK--
CAS Number	175-93-9	--INVALID-LINK--, --INVALID-LINK--
IUPAC Name	spiro[4.4]nonane	--INVALID-LINK--, --INVALID-LINK--
Boiling Point	157.6 °C at 101.3 kPa	--INVALID-LINK--
Melting Point	Not experimentally determined for the parent hydrocarbon. A derivative, spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-, has an estimated melting point of 180-220 °C.[1]
Density	Data for the parent hydrocarbon is not readily available. Computed values are available on databases like PubChem.	--INVALID-LINK--
Solubility	As a nonpolar hydrocarbon, spiro(4.4)nonane is expected to be soluble in nonpolar organic solvents (e.g., hexane, toluene) and insoluble in polar solvents like water. The solubility of its derivatives is influenced by their functional groups; for example, spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- shows moderate solubility in polar aprotic solvents like DMF and DMSO.[1]

Synthesis and Reactivity

While spiro(4.4)nonane itself is not extensively studied for its reactivity, its synthesis and the reactions of its functionalized derivatives are well-documented. A common route to the spiro(4.4)nonane skeleton involves the synthesis of a ketone derivative, such as spiro[4.4]nonan-1-one, which can then be reduced to the parent hydrocarbon.

Experimental Protocols

1. Synthesis of Spiro[4.4]nonan-1-one

A variety of methods exist for the synthesis of spiro[4.4]nonan-1-one. One common approach is the intramolecular aldol (B89426) condensation of a suitable diketone precursor.[2]

• Materials: 1-(3-oxobutyl)cyclopentane-1-carbaldehyde, Potassium hydroxide (B78521) (KOH), Ethanol (B145695), Diethyl ether, 2 M Hydrochloric acid (HCl), Anhydrous magnesium sulfate (B86663) (MgSO₄), Brine.

• Procedure:

  • Dissolve the diketone precursor (0.1 mol) in 200 mL of ethanol in a round-bottom flask equipped with a reflux condenser.

  • Add a solution of potassium hydroxide (0.12 mol) in 50 mL of ethanol to the reaction mixture.

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature and neutralize with 2 M HCl.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 100 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • The crude spiro[4.4]nonan-1-one can be purified by vacuum distillation or column chromatography.

2. Reduction of Spiro[4.4]nonan-1-one to Spiro(4.4)nonane

The deoxygenation of spiro[4.4]nonan-1-one to yield spiro(4.4)nonane can be achieved via standard reduction methods such as the Wolff-Kishner or Clemmensen reductions.

• Wolff-Kishner Reduction (General Protocol): This method is suitable for base-stable compounds.[3]

  • The ketone is first converted to a hydrazone by reacting with hydrazine (B178648) hydrate.

  • The hydrazone is then heated with a strong base, such as potassium hydroxide, in a high-boiling solvent like diethylene glycol.

  • The reaction mixture is heated to a high temperature (typically 180-200 °C) to facilitate the elimination of nitrogen gas and formation of the alkane.

  • Workup involves cooling the reaction, diluting with water, and extracting the product with an organic solvent.

• Clemmensen Reduction (General Protocol): This method is performed under acidic conditions and is suitable for acid-stable compounds.[4][5]

  • The ketone is refluxed with amalgamated zinc (zinc treated with mercury(II) chloride) in concentrated hydrochloric acid.

  • The reaction is typically carried out over several hours.

  • Workup involves separating the organic layer, neutralizing the aqueous layer, and extracting with an organic solvent.

Spectroscopic Characterization

Detailed experimental spectra for the parent spiro(4.4)nonane are not widely published. However, the expected spectroscopic characteristics can be inferred from the analysis of its derivatives and related spirocyclic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of spiro(4.4)nonane is expected to show complex multiplets in the aliphatic region (approximately 1.0-2.0 ppm) due to the overlapping signals of the methylene (B1212753) protons in the two cyclopentane rings. The symmetry of the molecule would lead to a relatively simple, yet potentially unresolved, pattern.

• ¹³C NMR: The carbon NMR spectrum of spiro(4.4)nonane is expected to show three signals: one for the spiro carbon atom, and two for the methylene carbons of the cyclopentane rings, reflecting the symmetry of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of spiro(4.4)nonane, being a saturated hydrocarbon, would be characterized by:

• C-H stretching vibrations: Strong absorptions in the 2850-2960 cm⁻¹ region.

• C-H bending vibrations: Absorptions around 1465 cm⁻¹ (scissoring) and 1375 cm⁻¹ (methyl rock, if substituted).

• The absence of significant peaks outside of these regions indicates the lack of functional groups.

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of spiro(4.4)nonane would show a molecular ion peak (M⁺) at m/z = 124. The fragmentation pattern would be characterized by the loss of alkyl fragments, leading to a series of peaks corresponding to the successive loss of CH₂ units.[6][7]

Biological Significance and Signaling Pathways

While spiro(4.4)nonane itself is not known to be biologically active, its rigid framework is a key structural motif in numerous natural products with significant pharmacological properties. A notable example is Ilicicolin H , a potent antifungal agent.

Mechanism of Action of Ilicicolin H

Ilicicolin H exerts its antifungal effect by targeting the mitochondrial respiratory chain, a fundamental pathway for energy production in fungi.[8][9] Specifically, it inhibits the cytochrome bc₁ complex (Complex III) .[10][11] This inhibition disrupts the electron flow from ubiquinol (B23937) to cytochrome c, which in turn prevents the pumping of protons across the inner mitochondrial membrane. The collapse of the proton gradient halts ATP synthesis, leading to cellular energy depletion and ultimately, fungal cell death.[8] Ilicicolin H exhibits high selectivity for the fungal cytochrome bc₁ complex over its mammalian counterpart, making it a promising lead for antifungal drug development.[8][12]

Caption: Mechanism of action of Ilicicolin H on the fungal mitochondrial electron transport chain.

Experimental Workflows

The synthesis and characterization of spiro(4.4)nonane and its derivatives follow a logical progression of chemical transformation and analytical verification.

Caption: A generalized experimental workflow for the synthesis and characterization of spiro(4.4)nonane.

Conclusion

Spiro(4.4)nonane represents a fundamental spirocyclic hydrocarbon with a unique three-dimensional structure. While the parent compound exhibits the typical properties of a saturated hydrocarbon, its derivatives are of significant interest in organic synthesis and medicinal chemistry. The rigid spiro[4.4]nonane scaffold is a key component of several biologically active natural products, highlighting its potential as a privileged structure in drug discovery. The synthetic accessibility of functionalized spiro(4.4)nonanes, coupled with a deeper understanding of their structure-activity relationships, will continue to drive innovation in the development of novel therapeutics.

References

• 1. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- (251461-91-3) for sale [vulcanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Clemmensen Reduction [organic-chemistry.org]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Antifungal Spectrum, In Vivo Efficacy, and Structure–Activity Relationship of Ilicicolin H - PMC [pmc.ncbi.nlm.nih.gov]

Conformational Analysis and Stereochemistry of Spiro[4.4]nonane Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spiro[4.4]nonane, a fundamental spirocyclic hydrocarbon, presents a unique and rigid three-dimensional scaffold that is of significant interest in medicinal chemistry and materials science. Its constrained conformational flexibility and inherent chirality upon substitution make it a valuable building block in the design of novel therapeutics and chiral ligands. This technical guide provides a comprehensive overview of the stereochemistry and conformational analysis of spiro[4.4]nonane isomers. It delves into the stereoisomerism arising from the spirocyclic center, the conformational dynamics of the constituent cyclopentane (B165970) rings, and the experimental and computational methodologies employed to elucidate its three-dimensional structure. This document is intended to serve as a detailed resource for researchers and professionals engaged in the synthesis, analysis, and application of spiro[4.4]nonane-based compounds.

Introduction

Spirocycles, characterized by two rings connected through a single common atom, are prevalent structural motifs in a vast array of natural products and synthetic molecules with significant biological activity. The spiro[4.4]nonane framework, consisting of two fused five-membered rings, offers a rigid and well-defined spatial arrangement of substituents, which is a desirable feature in rational drug design. Understanding the stereochemical and conformational properties of this core structure is paramount for predicting molecular interactions and biological outcomes.

This guide will explore the fundamental aspects of spiro[4.4]nonane's structure, focusing on its stereoisomers and the conformational preferences of the cyclopentane rings. We will discuss the application of key analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, in characterizing these features.

Stereoisomerism of Spiro[4.4]nonane

The central spiro carbon atom in spiro[4.4]nonane is a stereocenter when the two cyclopentane rings are appropriately substituted, leading to the existence of enantiomers. For the parent, unsubstituted spiro[4.4]nonane, the molecule is achiral due to the presence of a C2 axis of symmetry. However, substitution on the rings can lead to chirality.

dot

Caption: Enantiomers of a substituted spiro[4.4]nonane.

Conformational Analysis of the Cyclopentane Ring

The cyclopentane rings in spiro[4.4]nonane are not planar and adopt puckered conformations to relieve torsional strain. The two most common low-energy conformations are the envelope (C_s symmetry) and the twist (C_2 symmetry) forms. These conformers can interconvert through a process called pseudorotation, which has a very low energy barrier.

Caption: Workflow for Conformational Analysis of Spiro[4.4]nonane.

Conclusion

The spiro[4.4]nonane scaffold, with its inherent stereochemical and conformational properties, provides a robust platform for the design of structurally well-defined molecules. A thorough understanding of its conformational preferences, primarily the favored twist-twist arrangement of the two cyclopentane rings, is crucial for predicting its interactions in biological systems and for the rational design of new chemical entities. The synergistic application of experimental techniques, particularly NMR spectroscopy and X-ray crystallography, and computational modeling provides a powerful approach to fully characterize the three-dimensional nature of spiro[4.4]nonane and its derivatives. This guide has outlined the key principles and provided detailed methodological frameworks to aid researchers in their exploration of this important class of spirocyclic compounds.

An In-depth Technical Guide to the Thermodynamic Stability of the Spiro[4.4]nonane Ring System

For Researchers, Scientists, and Drug Development Professionals

Abstract

The spiro[4.4]nonane ring system, a fundamental structural motif in various natural products and synthetic compounds, presents a unique conformational landscape governed by the inherent strain of its fused five-membered rings. Understanding the thermodynamic stability of this spirocyclic scaffold is paramount for its application in medicinal chemistry and materials science, where precise control over molecular architecture and energy is critical. This technical guide provides a comprehensive overview of the thermodynamic properties of spiro[4.4]nonane, consolidating experimental and computational data. It details the experimental protocols for determining key thermodynamic parameters and outlines the computational workflows for conformational analysis and strain energy calculation.

Introduction

Spiro[4.4]nonane consists of two cyclopentane (B165970) rings fused at a single quaternary carbon atom. This arrangement enforces a rigid, three-dimensional structure with significant implications for its stability and reactivity. The primary factors influencing the thermodynamic stability of the spiro[4.4]nonane core are ring strain and torsional strain. A thorough understanding of these energetic properties is crucial for predicting the behavior of spiro[4.4]nonane-containing molecules in biological systems and for the rational design of novel therapeutics and functional materials.

Quantitative Thermodynamic Data

The thermodynamic stability of spiro[4.4]nonane can be quantified through several key parameters, including its enthalpy of formation, enthalpy of combustion, and strain energy. A summary of the available experimental and computational data is presented below.

Thermodynamic Parameter	State	Value	Units	Method	Reference
Standard Enthalpy of Formation (ΔfH°)	Liquid	-144 ± 1	kJ/mol	Combustion Calorimetry	[1]
Standard Enthalpy of Formation (ΔfH°)	Gas	-100.2 ± 1.04	kJ/mol	Calculated from Liquid Phase Data	[1][2]
Standard Enthalpy of Combustion (ΔcH°)	Liquid	-5684 ± 1	kJ/mol	Combustion Calorimetry	[1]
Standard Enthalpy of Vaporization (ΔvapH°)	Liquid	10.6 ± 0.1	kcal/mol	Not Specified	[2]
Strain Energy	Gas	13.9	kcal/mol	Computational (W1BD)	[3]

Note: The gas-phase enthalpy of formation was calculated by converting the standard enthalpy of vaporization from kcal/mol to kJ/mol (10.6 kcal/mol ≈ 44.35 kJ/mol) and adding it to the liquid-phase enthalpy of formation (-144 kJ/mol + 44.35 kJ/mol = -99.65 kJ/mol). The uncertainty is propagated from the experimental values.

Conformational Analysis

The spiro[4.4]nonane molecule can exist in several conformations due to the puckering of the two cyclopentane rings. The most stable conformation minimizes torsional and angle strain. While a detailed experimental study isolating individual conformers is challenging due to their rapid interconversion, computational methods provide valuable insights into their relative stabilities and geometries.

The primary conformations arise from the "envelope" and "twist" forms of the cyclopentane rings. The spiro fusion introduces additional complexity, leading to conformers with varying degrees of symmetry. A thorough conformational analysis involves scanning the potential energy surface by systematically changing the dihedral angles of the rings to locate all energy minima.

While a specific study detailing the relative energies of spiro[4.4]nonane conformers was not identified in the literature, a general computational protocol for such an analysis is described in Section 5.2.

Experimental Protocols

The experimental determination of the thermodynamic properties of spiro[4.4]nonane primarily relies on combustion calorimetry.

Bomb Calorimetry for Liquid Hydrocarbons

This protocol outlines the determination of the enthalpy of combustion of liquid spiro[4.4]nonane.

Objective: To measure the heat released during the complete combustion of a known mass of liquid spiro[4.4]nonane.

Apparatus:

• Oxygen bomb calorimeter

• High-pressure oxygen cylinder

• Crucible (platinum or stainless steel)

• Ignition wire (platinum or nichrome)

• Benzoic acid (for calibration)

• Balance (accurate to 0.1 mg)

• Thermometer (resolution of 0.001 °C)

• Stirrer

Procedure:

• Calibration:

  • Accurately weigh approximately 1 g of benzoic acid into the crucible.

  • Assemble the bomb, placing the crucible in the holder and attaching the ignition wire.

  • Pressurize the bomb with pure oxygen to approximately 30 atm.

  • Place the bomb in the calorimeter bucket containing a known mass of water.

  • Ignite the sample and record the temperature change of the water.

  • Calculate the heat capacity of the calorimeter using the known enthalpy of combustion of benzoic acid.

• Sample Measurement:

  • Accurately weigh approximately 0.8-1.0 g of liquid spiro[4.4]nonane into the crucible.

  • Follow the same procedure as for calibration (assembly, pressurization, ignition, and temperature measurement).

  • Calculate the heat released by the combustion of the spiro[4.4]nonane sample.

• Calculations:

  • The heat of combustion at constant volume (ΔU) is calculated from the temperature rise and the heat capacity of the calorimeter.

  • The enthalpy of combustion at constant pressure (ΔH) is then calculated using the following equation: ΔH = ΔU + ΔnRT where Δn is the change in the number of moles of gas in the combustion reaction, R is the ideal gas constant, and T is the final temperature.

Computational Workflow for Strain Energy.

Conformational Analysis

A comprehensive conformational analysis aims to identify all stable conformers and their relative energies.

Computational Protocol for Conformational Analysis:

• Initial Conformer Generation:

  • Generate a diverse set of initial conformations. This can be done using molecular mechanics methods with dihedral angle driving or stochastic search algorithms.

• Geometry Optimization:

  • Each initial conformer is then subjected to geometry optimization using a reliable quantum mechanical method (e.g., DFT with a basis set like 6-31G(d)).

• Frequency Calculation:

  • A frequency calculation is performed on each optimized structure to confirm that it is a true energy minimum (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Relative Energy Calculation:

  • The relative energies of the conformers are calculated, including ZPVE and thermal corrections, to determine the Boltzmann distribution of the conformers at a given temperature.

Workflow for Computational Conformational Analysis:

References

• 1. Spiro(4,4)nonane [webbook.nist.gov]
• 2. Spiro(4,4)nonane [webbook.nist.gov]
• 3. works.swarthmore.edu [works.swarthmore.edu]

The Spiro[4.4]nonane Scaffold: A Privileged Core in Bioactive Natural Products

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The spiro[4.4]nonane ring system, a unique structural motif featuring two five-membered rings fused at a central quaternary carbon, is a prominent feature in a diverse array of natural products. This rigid, three-dimensional architecture imparts specific conformational constraints that often translate into potent and selective biological activities, making it a "privileged scaffold" in medicinal chemistry and drug discovery. Natural products bearing this core structure have been isolated from a wide range of sources, including fungi, bacteria, and plants. They exhibit a remarkable spectrum of bioactivities, from potent antifungal and antimicrobial effects to significant cytotoxic and antileukemic properties. This guide provides a comprehensive technical overview of key classes of natural products containing the spiro[4.4]nonane scaffold, with a focus on quantitative biological data, detailed experimental protocols, and the underlying signaling pathways.

Key Classes of Spiro[4.4]nonane-Containing Natural Products

This guide will focus on four prominent classes of bioactive natural products that feature the spiro[4.4]nonane core:

• Ilicicolins: Potent antifungal agents.

• Spirotryprostatins: Antimitotic and cytotoxic alkaloids.

• Fredericamycin A: A potent antitumor antibiotic.

• Cephalotaxine (B1668394) Alkaloids: Compounds with significant antileukemic activity.

Quantitative Biological Data

The following tables summarize the quantitative biological data for representative compounds from each class, providing a comparative overview of their potency.

Table 1: Antifungal and Inhibitory Activity of Ilicicolin H

Fungal Species/Enzyme	Activity Type	Value	Reference(s)
Candida albicans	MIC	0.04 - 0.31 µg/mL	[1]
Candida spp.	MIC	0.01 - 5.0 µg/mL	[1]
Cryptococcus spp.	MIC	0.1 - 1.56 µg/mL	[1]
Aspergillus fumigatus	MIC	Sub-µg/mL	[2]
Yeast Cytochrome bc1 Reductase	IC50	3-5 nM	[3]
C. albicans NADH:cytochrome c oxidoreductase	IC50	0.8 ng/mL	[1]
Rat Liver Cytochrome bc1 Reductase	IC50	200-250 nM	[3]
Rhesus Liver NADH:cytochrome c oxidoreductase	IC50	500 ng/mL	[1]

Table 2: Cytotoxic and Antimitotic Activity of Spirotryprostatins

Compound	Cell Line	Activity Type	Value (µM)	Reference(s)
Spirotryprostatin A	tsFT210	IC50 (G2/M arrest)	197.5	[4]
Spirotryprostatin B	tsFT210	IC50 (G2/M arrest)	14.0	[4]
ds2-try B	Human Breast, Prostate, and Lung Cancer Cell Lines	Growth Inhibition	More potent than etoposide	[5]

Table 3: Cytotoxic and Antitumor Activity of Fredericamycin A

Cell Line/Tumor Model	Activity Type	Value	Reference(s)
P388 Mouse Leukemia	Antitumor Activity	Good	[6]
CD8F Mammary Tumor	Antitumor Activity	Good	[6]
B16 Melanoma	Antitumor Activity	Marginal	[6]
Various Bacterial and Fungal Strains	Antimicrobial Activity	Active	[6]
Various Cell Lines	Cytotoxicity	Active	[6]

Table 4: Anti-leukemic Activity of Cephalotaxine and Homoharringtonine (HHT)

Compound	Cell Line	Leukemia Type	IC50	Reference(s)
Homoharringtonine (HHT)	MA9.3RAS	Acute Myeloid Leukemia	~10 ng/mL	[7]
Homoharringtonine (HHT)	MA9.3ITD	Acute Myeloid Leukemia	~5 ng/mL	[7]
Homoharringtonine (HHT)	MONOMAC 6	Acute Myeloid Leukemia	~20 ng/mL	[7]
Cephalotaxine (CET)	55 NCI Cell Lines	Various	3-4 orders of magnitude less active than HHT	[8]
Cephalotaxus griffithii alkaloid fraction (CGAF)	K562	Chronic Myelogenous Leukemia	3- to 4.6-fold lower than HT and HHT	[9]

Experimental Protocols

This section provides detailed methodologies for the isolation, purification, and characterization of representative spiro[4.4]nonane-containing natural products.

Ilicicolin H: Isolation and Characterization

1. Fungal Fermentation and Extraction:

• Producing Organism: Gliocladium roseum or Neonectria sp. DH2.

• Fermentation: Inoculate a suitable production medium (e.g., solid rice medium) with the fungal strain and incubate at 20°C for 28 days.

• Extraction:

  • Separate the mycelia from the fermentation broth by vacuum filtration or centrifugation.[9]

  • Wash the mycelial cake with distilled water.[9]

  • Extract the mycelia with methanol (B129727) (MeOH). For larger scale, a sequential extraction with diethyl ether, followed by washing with 5% HCl and 5% Na₂CO₃ can be employed.[9]

  • Concentrate the organic extract under reduced pressure to yield the crude extract.[9]

2. Purification:

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with MeOH and then water.[9]

  • Load the crude extract onto the cartridge.[9]

  • Wash with water to remove polar impurities.[9]

  • Elute ilicicolin H with MeOH or acetonitrile (B52724) (ACN).[9]

• High-Performance Liquid Chromatography (HPLC):

  • Further purify the SPE eluate using reversed-phase HPLC on a C18 column.

  • Employ a gradient of water and ACN as the mobile phase.

  • Monitor the elution profile using a UV-Vis or photodiode array (PDA) detector.

3. Structure Elucidation:

• Mass Spectrometry (MS):

  • Perform high-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) to determine the molecular formula.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve the purified compound in a deuterated solvent (e.g., DMSO-d₆).[7]

  • Acquire ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra for complete structural assignment.[7]

Spirotryprostatin A: Isolation and Characterization

1. Fungal Fermentation and Extraction:

• Producing Organism: Aspergillus fumigatus (e.g., BM939).[8]

• Fermentation:

  • Cultivate the fungus in a liquid medium containing maltose, polypeptone, and yeast extract.

  • Incubate on a rotary shaker at 28°C for 3 days for the seed culture, followed by a production culture.

• Extraction:

  • Separate the mycelia and filtrate.

  • Extract the mycelia with acetone (B3395972).

  • Combine the acetone extract (after concentration) with the culture filtrate.

  • Perform liquid-liquid extraction with ethyl acetate (B1210297).

  • Concentrate the ethyl acetate layer to obtain the crude extract.

2. Purification:

• Silica (B1680970) Gel Column Chromatography:

  • Apply the crude extract to a silica gel column.

  • Elute with a stepwise gradient of chloroform (B151607) and methanol.

• Preparative Thin-Layer Chromatography (TLC):

  • Further purify the fractions containing spirotryprostatin A on silica gel 60 F₂₅₄ plates using a chloroform:acetone (9:1, v/v) developing solvent.

3. Structure Elucidation:

• MS and NMR: Employ HR-EIMS and various 1D and 2D NMR techniques (¹H, ¹³C, HMBC, NOE) for structural and stereochemical determination.[4]

Fredericamycin A: Isolation and Characterization

1. Bacterial Fermentation and Extraction:

• Producing Organism: Streptomyces griseus (e.g., FCRC-48).

• Fermentation: Culture the strain in a suitable fermentation medium.

• Extraction: A general procedure involves solvent extraction of the fermentation broth and/or mycelia.

2. Purification:

• Purification typically involves a combination of chromatographic techniques, such as column chromatography and HPLC.

3. Structure Elucidation:

• Spectroscopy: The structure of fredericamycin A was determined using a combination of IR, UV-visible, circular dichroism, ¹H and ¹³C NMR spectroscopy, and high-resolution mass spectrometry.[7]

Cephalotaxine: Isolation and Characterization

1. Plant Material Extraction:

• Source: Needles, seeds, or other parts of Cephalotaxus species (e.g., C. griffithii, C. oliveri).[3][9]

• Extraction:

  • Percolate the plant material with ethanol.

  • Acidify the concentrate and remove non-alkaloidal constituents with chloroform.

  • Basify the aqueous solution and extract the alkaloids with chloroform.

2. Purification:

• Chromatography: Purify the crude alkaloid extract using chromatographic methods, including HPLC, to isolate individual alkaloids.[9]

3. Structure Elucidation:

• Spectroscopy: Elucidate the structures of the isolated alkaloids using 1D and 2D NMR spectroscopy and HRESIMS.[3]

Signaling Pathways and Mechanisms of Action

The unique spiro[4.4]nonane scaffold facilitates specific interactions with biological targets, leading to a range of cellular effects. The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows.

Caption: Mechanism of action of Ilicicolin H.

Caption: Antimitotic mechanism of spirotryprostatins.

Caption: General workflow for natural product discovery.

Conclusion

Natural products containing the spiro[4.4]nonane scaffold represent a rich and diverse source of biologically active molecules with significant therapeutic potential. The conformational rigidity and three-dimensional complexity imparted by this unique spirocyclic core contribute to their potent and often selective interactions with various biological targets. The examples of ilicicolins, spirotryprostatins, fredericamycin A, and cephalotaxine alkaloids highlight the broad range of pharmacological activities associated with this structural motif, from antifungal and antimicrobial to cytotoxic and antileukemic effects.

The detailed experimental protocols and quantitative biological data presented in this guide serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development. Further exploration of the chemical space around the spiro[4.4]nonane scaffold, through both the discovery of new natural products and the synthetic modification of existing ones, holds great promise for the development of novel therapeutic agents to address unmet medical needs. The continued application of advanced spectroscopic and chromatographic techniques will be crucial in unlocking the full potential of this privileged structural class.

References

• 1. researchgate.net [researchgate.net]
• 2. Homoharringtonine exhibits potent anti-tumor effect and modulates DNA epigenome in acute myeloid leukemia by targeting SP1/TET1/5hmC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Cephalotaxus Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formal synthesis of cephalotaxine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cell lines ic50: Topics by Science.gov [science.gov]
• 9. researchgate.net [researchgate.net]

Isolating Nature's Intricate Scaffolds: A Technical Guide to Spiro(4.4)nonane-Based Natural Products

An in-depth guide for researchers, scientists, and drug development professionals on the isolation and characterization of spiro(4.4)nonane-based natural products.

The spiro(4.4)nonane ring system, a distinctive structural motif featuring two five-membered rings joined at a single carbon atom, is a recurring theme in a variety of biologically active natural products. This unique three-dimensional architecture imparts a conformational rigidity that often translates to potent and selective biological activities, making it a "privileged scaffold" in drug discovery. Found in compounds isolated from fungi, bacteria, and other organisms, these molecules exhibit a wide range of therapeutic potential, including antifungal, anticancer, and antibacterial properties. This technical guide provides a comprehensive overview of the methodologies for isolating and characterizing these complex natural products, with a focus on detailed experimental protocols, quantitative data presentation, and visualization of key pathways and workflows.

Prominent Spiro(4.4)nonane-Based Natural Products: A Snapshot

This guide focuses on three exemplary classes of spiro(4.4)nonane-containing natural products, each with significant biological activities:

• Ilicicolins: Potent antifungal agents, with Ilicicolin H being a well-studied example.

• Spirotryprostatins: Indole alkaloids with antimitotic properties, making them promising anticancer drug leads.

• Fredericamycin A: A novel antitumor antibiotic with a unique spirocyclic structure.

Experimental Protocols: From Fermentation to Pure Compound

The isolation of spiro(4.4)nonane-based natural products is a multi-step process that begins with the cultivation of the producing microorganism and culminates in the purification of the target compound. The following sections provide detailed experimental protocols for the isolation of Ilicicolin H, Spirotryprostatin A, and Fredericamycin A.

General Experimental Workflow

The isolation of these compounds generally follows a consistent workflow, which can be adapted based on the specific natural product and the producing organism. A generalized workflow is depicted below.

Quantum Chemical Insights into Spiro[4.4]nonane and its Derivatives: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of quantum chemical calculations on spiro[4.4]nonane and its derivatives, with a focus on a recent palladium-catalyzed rearrangement of a carboxy-substituted spiro[4.4]nonatriene. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive overview of the computational methodologies and experimental protocols that elucidate the mechanistic pathways of these complex reactions. The unique three-dimensional structure of spirocycles like spiro[4.4]nonane makes them significant motifs in medicinal chemistry.[1][2]

Mechanistic Investigations through Quantum Chemical Calculations

Density Functional Theory (DFT) has proven to be a powerful tool for investigating the intricate reaction mechanisms of spiro[4.4]nonane systems.[3] Recent studies have utilized DFT calculations to map the energy landscape of a palladium(II)-mediated rearrangement of a carboxy-substituted spiro[4.4]nonatriene to annulated fulvenes.[4][5][6] These computational investigations have been instrumental in understanding the transformation, which proceeds through a novel Pd(II)-mediated 1,5-vinyl shift.[4][5][6]

The calculations revealed that alternative pathways, such as β-carbon elimination and a dyotropic shift, are energetically less favorable.[3] The Gibbs free energies (ΔG) for various intermediates and transition states in the proposed palladium-mediated oxidative Heck cascade have been calculated, providing quantitative support for the proposed mechanism.[3]

Computational Methodology

The quantum chemical calculations were performed using the Gaussian 09 software package. The geometries of the molecules were optimized using the B3LYP density functional with the 6-31G(d) basis set. The SMD (Solvation Model based on Density) continuum solvation model was employed to account for the solvent effects of tetrahydrofuran (B95107) (THF).

Experimental Protocols

The following sections detail the experimental procedures for the synthesis of the starting material and the subsequent palladium-catalyzed rearrangement.

Synthesis of 4-(methoxycarbonyl)spiro[4.4]nona-1,3,7-triene-1-carboxylic acid

A detailed procedure for the synthesis of the carboxy-substituted spiro[4.4]nonatriene starting material has been reported. This multi-step synthesis involves the initial formation of a spiro-diketone, followed by conversion to a bis(triflate), and subsequent palladium-catalyzed carbonylation and hydrolysis to yield the desired carboxylic acid.

Palladium-Catalyzed Rearrangement to Annulated Fulvenes

The rearrangement of the carboxy-substituted spiro[4.4]nonatriene is achieved through a palladium-catalyzed oxidative Heck cascade.[5][6] The reaction tolerates a range of arylboronic acids, leading to a variety of mono- and diaryl substituted annulated fulvenes in moderate to good yields and enantiomeric ratios.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from the experimental studies.

Entry	Arylboronic Acid	Product(s)	Yield (%)	er
1	Phenylboronic acid	Diaryl fulvene	59	87:13
2	4-Methylphenylboronic acid	Diaryl fulvene	65	88:12
3	4-Methoxyphenylboronic acid	Diaryl fulvene	70	85:15
4	4-Fluorophenylboronic acid	Diaryl fulvene	55	89:11

Table 1: Substrate Scope for the Palladium-Catalyzed Rearrangement. [3]

Visualizing the Process: Diagrams and Pathways

To better illustrate the complex processes involved, the following diagrams have been generated using the DOT language.

Experimental Workflow for Synthesis and Rearrangement.

Proposed Pd(II)-Mediated 1,5-Vinyl Shift Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Rearrangement of a carboxy-substituted spiro[4.4]nonatriene to annulated fulvenes through a Pd(ii)-mediated 1,5-vinyl shift - PMC [pmc.ncbi.nlm.nih.gov]

Chirality and Optical Properties of Substituted Spiro[4.4]nonanes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles governing the chirality and optical properties of substituted spiro[4.4]nonanes. Spiro[4.4]nonanes, characterized by a central quaternary carbon atom common to two five-membered rings, represent a significant class of compounds in stereochemistry and medicinal chemistry. Their rigid, three-dimensional structure and inherent chirality make them valuable scaffolds in the design of chiral ligands, catalysts, and pharmacologically active agents. This document details the synthesis, chiroptical properties, and experimental protocols for the characterization of these fascinating molecules.

Introduction to Chirality in Spiro[4.4]nonanes

Spiro[4.4]nonane itself is achiral due to the presence of multiple planes of symmetry. However, appropriate substitution on the cyclopentane (B165970) rings can break this symmetry, leading to chiral molecules. The chirality in substituted spiro[4.4]nonanes arises from the spatial arrangement of the substituents, which can result in enantiomeric pairs that are non-superimposable mirror images of each other. The absolute configuration of these enantiomers is typically designated using the Cahn-Ingold-Prelog (CIP) priority rules, with the spiro carbon often being the stereocenter.

The unique spirocyclic structure locks the two rings in a nearly perpendicular orientation, creating a distinct and rigid chiral environment. This conformational rigidity is crucial in asymmetric synthesis and drug-receptor interactions, where a well-defined three-dimensional structure is often a prerequisite for high stereoselectivity and biological activity.

Optical Properties of Chiral Spiro[4.4]nonanes

Chiral molecules, including substituted spiro[4.4]nonanes, exhibit optical activity, meaning they can rotate the plane of plane-polarized light. This property is quantified by the specific rotation, [α]. A more powerful technique for elucidating the stereochemistry of chiral spiro[4.4]nonanes is circular dichroism (CD) spectroscopy, which measures the differential absorption of left and right circularly polarized light. Vibrational circular dichroism (VCD), an analogous technique in the infrared region, provides even more detailed structural information.

The chiroptical properties of substituted spiro[4.4]nonanes are highly dependent on the nature and position of the substituents, as well as the conformation of the five-membered rings. Theoretical models, such as the octant rule for ketones and the exciton (B1674681) chirality method for dienes, are often employed to correlate the observed CD spectra with the absolute configuration of the molecule.

Data Presentation: Chiroptical Properties of Selected Substituted Spiro[4.4]nonanes

The following tables summarize the quantitative chiroptical data for a selection of substituted spiro[4.4]nonane derivatives, providing a valuable resource for comparison and analysis.

Table 1: Optical Rotation of Selected Chiroptical Spiro[4.4]nonane Derivatives

Compound	Absolute Configuration	Specific Rotation ([(\alpha)]_D)	Solvent
(+)-6-Methylenespiro[4.4]nonan-1-one	Not specified	+109°	Iso-octane
(–)-Spiro[4.4]non-6-en-1-one	Not specified	Not specified	Not specified
(+)-(5R)-1,6-Dimethylenespiro[4.4]nonane	(5R)	+190°	Iso-octane
(+)-(5S)-Spiro[4.4]nona-1,6-diene	(5S)	+119.3°	Pentane
(-)-Camphanate of cis-spiro[4.4]non-6-en-1-ol	Not specified	-131.7°	Methanol
(+)-Camphanate of cis-spiro[4.4]non-6-en-1-ol	Not specified	+125.0°	Ethanol

Table 2: Circular Dichroism Data for Selected Spiro[4.4]nonadiene and Diketimine Derivatives

Compound	UV (\lambda_{max}) (nm) ((\epsilon))	CD (\lambda_{max}) (nm) ((\Delta\epsilon))
(+)-(5S)-Spiro[4.4]nona-1,6-diene	196.5 (10,600)	215.5 (-23.8)
(+)-(5S)-6-Methylenespiro[4.4]non-1-ene	232.5 (22,800)	240 (-52.6)
(+)-(5R)-1,6-Dimethylenespiro[4.4]nonane	Not specified	395 (-63.2)
Diketimine derivative 1	193.5 (47,500)	413.5 (+19.4)
Diketimine derivative 2	205 (29,000)	210 (-20.4)
Diketimine derivative 3	248 (23,500)	250 (+31.1)
Diketimine derivative 4	280 (11,500)	285 (-10.1)

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and characterization of chiral substituted spiro[4.4]nonanes.

Enantioselective Synthesis of Spiro[4.4]nonane-1,6-dione

The enantioselective synthesis of spiro[4.4]nonane-1,6-dione is a crucial process for obtaining key chiral building blocks. One effective method involves the kinetic resolution of a racemic ketone precursor using baker's yeast, followed by a series of chemical transformations.[1]

Protocol:

• Kinetic Resolution: A racemic ketone precursor is subjected to bioreduction using baker's yeast. The yeast selectively reduces one enantiomer to the corresponding alcohol, leaving the other enantiomer of the ketone in excess.

• Separation: The unreacted ketone and the alcohol product are separated using standard chromatographic techniques.

• Hydroformylation and Oxidation: The separated chiral ketone is then subjected to hydroformylation followed by oxidation to introduce a carboxylic acid group.

• Esterification: The resulting carboxylic acid is esterified to the corresponding ethyl ester.

• Dieckmann Cyclization: The final spirocyclization is achieved through an intramolecular Dieckmann condensation of the diester, yielding the enantiopure spiro[4.4]nonane-1,6-dione.

Synthesis of (+)-(5S)-Spiro[4.4]nona-1,6-diene

This protocol describes the synthesis of a chiral diene starting from the corresponding dione (B5365651).

Protocol:

• Starting Material: The synthesis begins with (-)-(5S)-spiro[4.4]nonane-1,6-dione.

• Reduction: The dione is reduced to the corresponding diol using a suitable reducing agent.

• Di-p-toluenesulfonate formation: The diol is converted to its di-p-toluenesulfonate ester.

• Elimination: The di-p-toluenesulfonate is then treated with a strong base to induce a double elimination reaction, forming the diene.

• Purification: The resulting (+)-(5S)-spiro[4.4]nona-1,6-diene is purified by distillation or chromatography.

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD spectroscopy is a powerful tool for the determination of the absolute configuration of chiral molecules in solution.

Experimental Setup:

• Spectrometer: A Fourier-transform infrared (FTIR) spectrometer equipped with a VCD module is used. This typically includes a photoelastic modulator (PEM) to modulate the circular polarization of the infrared beam.

• Detector: A high-sensitivity detector, such as a mercury cadmium telluride (MCT) detector, is required to measure the small VCD signals.

• Sample Preparation: Samples are typically dissolved in a suitable deuterated solvent (e.g., CDCl₃) at a concentration that provides an optimal absorbance in the infrared spectrum. The solution is then placed in a sample cell with appropriate window materials (e.g., BaF₂ or CaF₂).

• Data Acquisition: The VCD spectrum is obtained by subtracting the spectrum of the racemate or the solvent from the spectrum of the chiral sample. Multiple scans are typically averaged to improve the signal-to-noise ratio.

• Data Analysis: The experimental VCD spectrum is then compared with the theoretically calculated spectrum for a given enantiomer to determine the absolute configuration.

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the chirality and optical properties of substituted spiro[4.4]nonanes.

References

• 1. Spiro[4.4]nonane-1,6-dione|CAS 27723-43-9 [benchchem.com]

Spiro(4.4)nonane as a privileged scaffold in medicinal chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The spiro(4.4)nonane core, a unique structural motif featuring two five-membered rings sharing a central carbon atom, has emerged as a "privileged scaffold" in medicinal chemistry. Its inherent three-dimensionality and conformational rigidity provide a unique framework for the development of novel therapeutics with enhanced potency and selectivity. This guide offers a comprehensive overview of the spiro(4.4)nonane scaffold, detailing its synthesis, biological activities, and mechanisms of action, with a focus on its application in anticancer drug discovery.

Introduction: The Structural Advantage of Spiro(4.4)nonane

The rigid, three-dimensional structure of the spiro(4.4)nonane scaffold offers a distinct advantage in drug design. Unlike flat, aromatic systems, the spirocyclic core presents substituents in a well-defined spatial arrangement, which can lead to improved binding affinity and selectivity for biological targets. This unique topography has been exploited in the design of a wide range of biologically active compounds.

Synthetic Strategies for Spiro(4.4)nonane Derivatives

The construction of the spiro(4.4)nonane framework can be achieved through various synthetic routes. Key strategies include intramolecular aldol (B89426) condensation, Pauson-Khand reaction, and multicomponent domino reactions.

Intramolecular Aldol Condensation

A classic and often high-yielding approach involves the cyclization of a diketone precursor.

Experimental Protocol: Synthesis of Spiro(4.4)nonan-1-one via Intramolecular Aldol Condensation

• Step 1: Preparation of the Diketone Precursor. The synthesis of the requisite diketone, such as 1-(3-oxobutyl)cyclopentane-1-carbaldehyde, is the initial step.

• Step 2: Cyclization.

  • Dissolve the diketone precursor (0.1 mol) in 200 mL of ethanol (B145695).

  • Add a solution of potassium hydroxide (B78521) (0.12 mol) in 50 mL of ethanol to the reaction mixture.

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature and neutralize with 2 M HCl.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 100 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to yield Spiro[4.4]nonan-1-one.

Multicomponent Domino Reactions

This strategy allows for the efficient, one-pot synthesis of complex spirooxindole derivatives, a prominent class of bioactive spiro(4.4)nonane-containing compounds.

Experimental Protocol: Synthesis of Spirooxindole Derivatives

• A mixture of an appropriate isatin (B1672199) (1 mmol), a substituted chalcone (B49325) (1 mmol), and an amino acid (e.g., L-proline or sarcosine, 1 mmol) in methanol (B129727) (10 mL) is refluxed for 6-8 hours.

• The reaction progress is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated solid is filtered, washed with cold methanol, and dried under vacuum to afford the pure spirooxindole product.

Biological Activity of Spiro(4.4)nonane Derivatives

Derivatives of the spiro(4.4)nonane scaffold have demonstrated a broad spectrum of biological activities, with a significant focus on their potential as anticancer agents. Spirooxindoles, in particular, have shown potent cytotoxic and antiproliferative effects against a variety of cancer cell lines.

Quantitative Anticancer Activity

The following tables summarize the in vitro anticancer activity of selected spiro(4.4)nonane derivatives, specifically spirooxindoles, against various human cancer cell lines.

Compound ID	Cancer Cell Line	Assay Type	Activity (IC50/GI50 in µM)	Reference
Spirooxindole 1	MCF-7 (Breast)	MTT	83.08	[1]
L929 (Normal)	MTT	270.17	[1]
Spirooxindole 2	MCF-7 (Breast)	MTT	84.68	[1]
L929 (Normal)	MTT	239.56	[1]
Spirooxindole 3	MCF-7 (Breast)	MTT	95.68	[1]
L929 (Normal)	MTT	214.09	[1]
Spirooxindole 4	MCF-7 (Breast)	MTT	114.23	[1]
L929 (Normal)	MTT	190.13	[1]
SSSK16	MCF-7 (Breast)	SRB	0.44	[2]
SSSK17	MCF-7 (Breast)	SRB	0.04	[2]
SSSK19	MCF-7 (Breast)	SRB	21.6	[2]
Spirooxindole 4a	A549 (Lung)	MTT	<10
Spirooxindole 4b	A549 (Lung)	MTT	<10
Spirooxindole 4e	A549 (Lung)	MTT	<10
Spirooxindole 4g	A549 (Lung)	MTT	<10
Spirooxindole 5c	A549 (Lung)	MTT	<10
Spirooxindole 5e	A549 (Lung)	MTT	3.48
Spirooxindole 5f	A549 (Lung)	MTT	1.2

Experimental Protocols for Biological Evaluation

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[3]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the spiro(4.4)nonane derivative for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Signaling Pathways and Mechanisms of Action

Spiro(4.4)nonane derivatives, particularly spirooxindoles, have been shown to exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis.

Inhibition of the p53-MDM2 Interaction

A significant mechanism of action for several spirooxindoles is the inhibition of the protein-protein interaction between the tumor suppressor p53 and its negative regulator, MDM2.[4][5] By disrupting this interaction, spirooxindoles can stabilize and activate p53, leading to cell cycle arrest and apoptosis in cancer cells with wild-type p53.

Caption: Inhibition of the p53-MDM2 interaction by a spiro(4.4)nonane derivative.

Targeting the EGFR Signaling Pathway

Certain spirooxindole derivatives have been identified as potential inhibitors of the Epidermal Growth Factor Receptor (EGFR) signaling pathway.[6][7][8] Overactivation of EGFR is a common feature in many cancers, leading to uncontrolled cell proliferation and survival.

Caption: Inhibition of the EGFR signaling pathway by a spiro(4.4)nonane derivative.

Conclusion and Future Perspectives

The spiro(4.4)nonane scaffold represents a highly versatile and promising framework in medicinal chemistry. Its unique three-dimensional structure has been successfully utilized to develop potent and selective inhibitors of various biological targets, particularly in the field of oncology. The continued exploration of novel synthetic methodologies, coupled with a deeper understanding of the structure-activity relationships and mechanisms of action, will undoubtedly lead to the discovery of new spiro(4.4)nonane-based therapeutics with improved efficacy and safety profiles. Future research should focus on expanding the chemical diversity of spiro(4.4)nonane libraries and employing advanced computational techniques to guide the rational design of next-generation drug candidates.

References

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural Products Targeting EGFR Signaling Pathways as Potential Anticancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Targeting the EGFR signaling pathway in cancer therapy: What's new in 2023? - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Spiro[4.4]nonane Systems via Intramolecular Aldol Condensation

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The spiro[4.4]nonane scaffold is a privileged structural motif present in a diverse array of natural products and pharmacologically active compounds. Its unique three-dimensional architecture imparts desirable physicochemical properties, making it a valuable building block in medicinal chemistry and drug discovery. The intramolecular aldol (B89426) condensation represents a classical and efficient strategy for the construction of the spiro[4.4]nonane core. This application note provides detailed protocols for the synthesis of spiro[4.4]nonane derivatives, primarily focusing on the base-catalyzed intramolecular aldol condensation of 1,6-diketone precursors. Methodologies for both the preparation of the requisite diketones and their subsequent cyclization are presented. Furthermore, this document summarizes key quantitative data from the literature, offering a comparative overview of various reaction conditions and their impact on yield and stereoselectivity. Visual diagrams of the reaction mechanism and experimental workflow are included to facilitate a comprehensive understanding of the process.

Introduction

Spirocycles, characterized by two rings sharing a single carbon atom, have garnered significant attention in synthetic and medicinal chemistry due to their rigid conformational frameworks and novel spatial arrangement of functional groups. The spiro[4.4]nonane skeleton, in particular, is a recurring structural element in numerous biologically active molecules. The efficient construction of this spirocyclic system is, therefore, a topic of considerable interest.

Among the various synthetic strategies, the intramolecular aldol condensation of 1,6-diketones stands out as a robust and high-yielding method for the formation of the spiro[4.4]nonane ring system.[1] This approach leverages the inherent reactivity of dicarbonyl compounds to form a new carbon-carbon bond, leading to the formation of a five-membered ring fused at a spirocyclic center. The reaction is typically promoted by a base, which facilitates the formation of an enolate that subsequently attacks the second carbonyl group within the same molecule. The thermodynamic favorability of forming a five-membered ring drives the reaction towards the desired spirocyclic product.[2][3]

This document outlines detailed experimental procedures for the synthesis of spiro[4.4]nonan-1-one, a common building block, starting from the preparation of the necessary 1,6-diketone precursor. Additionally, it provides an overview of reaction conditions and their influence on the efficiency of the cyclization process.

Reaction Mechanism and Experimental Workflow

The base-catalyzed intramolecular aldol condensation for the synthesis of a spiro[4.4]nonenone proceeds through a well-established mechanism. The process is initiated by the deprotonation of an α-carbon to one of the carbonyl groups, forming an enolate. This is followed by an intramolecular nucleophilic attack of the enolate on the second carbonyl group, leading to a cyclic aldol addition product. Subsequent dehydration of the aldol adduct under the reaction conditions yields the final α,β-unsaturated spirocyclic ketone.

Caption: Mechanism of base-catalyzed intramolecular aldol condensation.

A typical experimental workflow for the synthesis of spiro[4.4]nonan-1-one involves the initial preparation of a suitable 1,6-diketone precursor, followed by the base-catalyzed intramolecular aldol condensation, and finally, purification of the desired spirocyclic product.

Caption: General experimental workflow for spiro[4.4]nonane synthesis.

Experimental Protocols

Protocol 1: Synthesis of 1-(3-oxobutyl)cyclopentane-1-carbaldehyde (1,6-Diketone Precursor)

This protocol describes the synthesis of the 1,6-diketone precursor required for the intramolecular aldol condensation to form spiro[4.4]nonan-1-one. The procedure is adapted from established methods involving a Michael addition.[1]

Materials:

• Cyclopentanone

• Acrolein

• Sodium Hydroxide (B78521) (NaOH)

• Diethyl ether

• Hydrochloric acid (HCl), 1 M

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve cyclopentanone (1.0 equivalent) in diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of acrolein (1.1 equivalents) in diethyl ether to the cooled cyclopentanone solution over a period of 30 minutes.

• To this mixture, add a catalytic amount of aqueous NaOH solution (e.g., 10 mol%) dropwise, maintaining the temperature below 10 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl until the aqueous layer is neutral to slightly acidic.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 1-(3-oxobutyl)cyclopentane-1-carbaldehyde.

• Purify the crude product by vacuum distillation.

Protocol 2: Intramolecular Aldol Condensation to Synthesize Spiro[4.4]nonan-1-one

This protocol details the base-catalyzed intramolecular cyclization of the 1,6-diketone precursor to yield the spiro[4.4]nonan-1-one.[1]

Materials:

• 1-(3-oxobutyl)cyclopentane-1-carbaldehyde (from Protocol 1)

• Potassium hydroxide (KOH)

• Ethanol (B145695)

• Hydrochloric acid (HCl), 2 M

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-(3-oxobutyl)cyclopentane-1-carbaldehyde (1.0 equivalent) in ethanol.

• In a separate flask, prepare a solution of potassium hydroxide (1.2 equivalents) in ethanol.

• Add the ethanolic KOH solution to the solution of the diketone.

• Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with 2 M HCl.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x volume of residue).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude spiro[4.4]nonan-1-one.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient).

Data Presentation

The following tables summarize quantitative data for the synthesis of spiro[4.4]nonane derivatives via intramolecular aldol condensation and related methods.

Table 1: Synthesis of Spiro[4.4]nonan-1-one via Intramolecular Aldol Condensation

Precursor	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-(3-oxobutyl)cyclopentane-1-carbaldehyde	KOH (1.2)	Ethanol	Reflux	4	High	[1]
2-(3-oxobutyl)cyclopentanone	NaOEt (cat.)	Ethanol	RT	24	75-85

Table 2: Alternative Methods for Spiro[4.4]nonane Synthesis

Reaction Type	Precursors	Catalyst/Reagent	Solvent	Yield (%)	Notes
Dieckmann Condensation	Diethyl 2-allyl-2-(2-ethoxycarbonylethyl)malonate	NaH	Toluene	~70	Leads to a functionalized spiro[4.4]nonane precursor
Pauson-Khand Reaction	Enyne precursor	Co₂(CO)₈	Toluene	60-80	Forms a spiro[4.4]nonenone
Diels-Alder Reaction	Spiro[4.4]nona-2,7-diene-1,6-dione & diene	Lewis Acid (BF₃·OEt₂)	Dichloromethane	70-90	Constructs annulated spiro[4.4]nonane systems[4]

Tips and Troubleshooting

• Purity of Starting Materials: The purity of the 1,6-diketone precursor is crucial for a clean reaction and high yield. Ensure the precursor is adequately purified before the cyclization step.

• Anhydrous Conditions: For some base-catalyzed reactions, particularly those using strong bases like sodium hydride, maintaining anhydrous conditions is critical to prevent quenching of the base and side reactions.

• Choice of Base and Solvent: The choice of base and solvent can influence the reaction rate and yield. Ethanolic KOH is a common and effective system for this transformation.

• Reaction Monitoring: Closely monitor the reaction progress by TLC to determine the optimal reaction time and prevent the formation of byproducts from prolonged reaction times or elevated temperatures.

• Purification: Vacuum distillation is often effective for purifying the final spiro[4.4]nonan-1-one. For more sensitive or less volatile derivatives, column chromatography on silica gel is recommended.

Conclusion

The intramolecular aldol condensation is a powerful and reliable method for the synthesis of the spiro[4.4]nonane core. The protocols and data presented in this application note provide a comprehensive guide for researchers in the field of organic synthesis and drug development. The straightforward nature of the reaction, coupled with the ready availability of starting materials, makes this a valuable tool for accessing this important class of spirocyclic compounds. Further exploration into enantioselective variations of this reaction holds significant promise for the asymmetric synthesis of complex chiral molecules containing the spiro[4.4]nonane scaffold.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Construction of Annulated Spiro[4.4]-nonane-diones via the Tandem [4 + 2]-Cycloaddition/Aromatization Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Construction of the Spiro[4.4]nonane Core via the Pauson-Khand Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The spiro[4.4]nonane scaffold is a key structural motif present in a variety of natural products and pharmacologically active compounds. Its unique three-dimensional architecture imparts desirable properties for drug discovery, making the efficient synthesis of this spirocyclic system a significant area of interest. The Pauson-Khand reaction (PKR), a formal [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide, has emerged as a powerful and elegant method for the construction of cyclopentenones.[1][2] The intramolecular version of the Pauson-Khand reaction (IPKR) is particularly well-suited for the synthesis of fused and spirocyclic systems, offering high regio- and stereoselectivity.[3][4]

These application notes provide a detailed protocol for the synthesis of the spiro[4.4]nonane core utilizing a cobalt-mediated intramolecular Pauson-Khand reaction of a 1,7-enyne precursor, followed by a reduction step to yield the saturated spirocycle.

Reaction Principle and Mechanism

The generally accepted mechanism for the cobalt-mediated Pauson-Khand reaction begins with the formation of a stable hexacarbonyl-alkyne complex from dicobalt octacarbonyl (Co₂(CO)₈) and the enyne substrate.[3] This is followed by the coordination of the tethered alkene. A subsequent migratory insertion of the alkene into a cobalt-carbon bond forms a metallacyclopentane intermediate.[3] Carbonyl insertion then expands the ring to a six-membered metallacycle, which upon reductive elimination, yields the spiro[4.4]nonenone product and regenerates the cobalt species.[3][5] The use of promoters, such as N-oxides, can facilitate the reaction by promoting CO dissociation, which is often the rate-limiting step.[3][4]

Data Presentation

The following table summarizes typical quantitative data for the intramolecular Pauson-Khand reaction of 1,7-enynes to form spiro[4.4]nonenone systems under various conditions.

Catalyst System	Promoter/Additive	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Reference
Co₂(CO)₈ (stoichiometric)	None (thermal)	Toluene	110-160	12-24	50-70	[3]
Co₂(CO)₈ (stoichiometric)	NMO (N-Methylmorpholine N-oxide)	Dichloromethane (B109758) (DCM)	25-40	2-6	75-90	[5][6]
Co₂(CO)₈ (stoichiometric)	TMANO (Trimethylamine N-oxide)	Dichloromethane (DCM)	25	4-8	70-85	[4]
[Rh(CO)₂Cl]₂ (catalytic)	CO (1 atm)	Toluene	80-110	1-4	80-95	[7]
Co₂(CO)₈ (catalytic)	Microwave Irradiation	Toluene	160	0.5-1	70-80	[8]

Experimental Protocols

Protocol 1: Synthesis of Spiro[4.4]non-1-en-3-one via Stoichiometric Cobalt-Mediated Intramolecular Pauson-Khand Reaction

This protocol details the cyclization of 1-allyl-1-ethynylcyclopentane to form the corresponding spiro[4.4]nonenone.

Materials:

• 1-allyl-1-ethynylcyclopentane (1,7-enyne)

• Dicobalt octacarbonyl (Co₂(CO)₈)

• N-Methylmorpholine N-oxide (NMO)

• Anhydrous Dichloromethane (DCM)

• Silica (B1680970) gel for column chromatography

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask, argon/nitrogen line)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the 1-allyl-1-ethynylcyclopentane (1.0 eq).

• Dissolve the enyne in anhydrous dichloromethane (DCM) to a concentration of approximately 0.05 M.

• Add dicobalt octacarbonyl (1.1 eq) to the solution in one portion. The color of the solution should turn deep red or brown upon the formation of the cobalt-alkyne complex.

• Stir the reaction mixture at room temperature for 1-2 hours to ensure complete complexation.

• Add N-Methylmorpholine N-oxide (3.0-4.0 eq) portion-wise over 10-15 minutes. Gas evolution (CO₂) may be observed.

• Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, dilute the reaction mixture with DCM and filter through a pad of silica gel to remove the cobalt residues, eluting with additional DCM or a mixture of hexane (B92381) and ethyl acetate (B1210297).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure spiro[4.4]non-1-en-3-one.

Protocol 2: Reduction of Spiro[4.4]non-1-en-3-one to Spiro[4.4]nonan-1-one

This protocol describes the saturation of the double bond in the cyclopentenone ring to yield the final spiro[4.4]nonane core.

Materials:

• Spiro[4.4]non-1-en-3-one

• 10% Palladium on carbon (Pd/C)

• Ethanol (B145695) or Ethyl Acetate

• Hydrogen gas (H₂)

• Standard hydrogenation apparatus (e.g., balloon hydrogenation or Parr shaker)

Procedure:

• Dissolve the spiro[4.4]non-1-en-3-one (1.0 eq) in ethanol or ethyl acetate in a suitable hydrogenation flask.

• Carefully add 10% Pd/C (5-10 mol%) to the solution.

• Evacuate the flask and backfill with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon is sufficient for small scale) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 2-6 hours).

• Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the spiro[4.4]nonan-1-one, which can be further purified by chromatography if necessary.

Mandatory Visualization

Caption: Synthetic workflow for the construction of the spiro[4.4]nonane core.

References

• 1. A Diastereoselective Intramolecular Pauson-Khand Approach to the Construction of the BC Ring System in Tuberostemoninol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 4. Computational Study on the Co-Mediated Intramolecular Pauson–Khand Reaction of Fluorinated and Chiral N-Tethered 1,7-Enynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pauson–Khand reaction of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 8. kops.uni-konstanz.de [kops.uni-konstanz.de]

Application Notes and Protocols: Diels-Alder Approaches to Functionalized Spiro[4.4]nonane Systems

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of functionalized spiro[4.4]nonane systems utilizing the Diels-Alder reaction. The unique three-dimensional architecture of the spiro[4.4]nonane scaffold is of significant interest in medicinal chemistry and drug development. These notes focus on the practical application of spiro[4.4]nonane-based dienophiles in [4+2] cycloaddition reactions.

Introduction to Spiro[4.4]nonane Dienophiles in Diels-Alder Reactions

The Diels-Alder reaction is a powerful and widely used method for the construction of six-membered rings with a high degree of stereocontrol.[1] The choice of diene and dienophile is crucial in determining the reactivity, regioselectivity, and stereoselectivity of this cycloaddition.[2] Spiro[4.4]nonane dienophiles, which feature a spirocyclic core, introduce unique steric and electronic properties that can be leveraged to control these aspects of the reaction.[3]

One of the most versatile dienophiles in this class is spiro[4.4]nona-2,7-diene-1,6-dione. This compound has been successfully used in tandem [4+2]-cycloaddition/aromatization sequences to generate annulated spiro[4.4]nonane-diones.[4][5] The inherent strain and defined geometry of the spiro[4.4]nonane framework can influence the trajectory of the approaching diene, leading to specific stereochemical outcomes.[3]

Data Presentation

The following tables summarize quantitative data for representative Diels-Alder reactions involving spiro[4.4]nona-2,7-diene-1,6-dione.

Table 1: Lewis Acid-Catalyzed Diels-Alder Reaction

Diene	Dienophile	Lewis Acid	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1,3-Diphenylisobenzofuran (B146845)	Spiro[4.4]nona-2,7-diene-1,6-dione	BF₃·OEt₂	DCM	0 to RT	6	Data not available	[3]

Table 2: Thermal Diels-Alder Reaction

Diene	Dienophile	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Substituted Cyclone	Spiro[4.4]nona-2,7-diene-1,6-dione	Toluene (B28343)	110	24	Data not available	[3]

Mandatory Visualization

Caption: General workflow of the Diels-Alder reaction.

Caption: Synthesis of spiro[4.4]nonanes via Diels-Alder.

Experimental Protocols

The following are detailed protocols for key experiments involving spiro[4.4]nonane dienophiles.[3]

Protocol 1: Lewis Acid-Catalyzed Diels-Alder Reaction of Spiro[4.4]nona-2,7-diene-1,6-dione with 1,3-Diphenylisobenzofuran

Materials:

• Spiro[4.4]nona-2,7-diene-1,6-dione

• 1,3-Diphenylisobenzofuran

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar under an argon atmosphere, add spiro[4.4]nona-2,7-diene-1,6-dione (1.0 eq) and 1,3-diphenylisobenzofuran (1.05 eq).

• Dissolve the reactants in anhydrous DCM to a concentration of 0.1 M.

• Cool the solution to 0 °C in an ice bath.

• Slowly add boron trifluoride diethyl etherate (BF₃·OEt₂) (0.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate (B1210297) gradient) to yield the desired cycloadduct.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Thermal Diels-Alder Reaction of Spiro[4.4]nona-2,7-diene-1,6-dione with a Substituted Cyclone

Materials:

• Spiro[4.4]nona-2,7-diene-1,6-dione

• Substituted cyclone (e.g., 2,5-Dimethyl-3,4-diphenylcyclopentadienone)

• Anhydrous toluene

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere, add spiro[4.4]nona-2,7-diene-1,6-dione (1.0 eq).

• Add the substituted cyclone (1.1 eq) to the flask.

• Add anhydrous toluene to achieve a concentration of 0.1 M with respect to the dienophile.

• Heat the reaction mixture to the temperature specified in Table 2 (e.g., 110 °C) and stir for the indicated time (e.g., 24 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired annulated spiro[4.4]nonane-dione.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. Diels-Alder Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Construction of Annulated Spiro[4.4]-nonane-diones via the Tandem [4 + 2]-Cycloaddition/Aromatization Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Asymmetric Synthesis of Chiral Spiro[4.4]nonane Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the asymmetric synthesis of chiral spiro[4.4]nonane ligands, a critical structural motif in modern asymmetric catalysis and drug discovery. The rigid, C2-symmetric framework of these ligands allows for excellent stereochemical control in a variety of chemical transformations. The following sections detail key synthetic methodologies, present quantitative data for catalyst performance, and provide step-by-step experimental protocols.

Application Note 1: Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement

This powerful cascade reaction offers a direct and efficient route to chiral spiro[4.4]nonane-1,6-diones from readily available acyclic precursors. The reaction is catalyzed by a chiral Brønsted acid, which facilitates a tandem Nazarov cyclization and semipinacol rearrangement, thereby constructing the spirocyclic core with high enantioselectivity and generating up to four contiguous stereocenters.[1][2][3]

Data Presentation: Catalyst Performance in Nazarov/Semipinacol Rearrangement

Substrate (R)	Catalyst	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Phenyl	Chiral Phosphoric Acid	Toluene (B28343)	60	96	97	[2]
4-MeO-Ph	Chiral Phosphoric Acid	Toluene	60	92	95	[2]
4-Cl-Ph	Chiral Phosphoric Acid	Toluene	60	95	96	[2]
2-Naphthyl	Chiral Phosphoric Acid	Toluene	60	90	94	[2]
Thienyl	Chiral Phosphoric Acid	Toluene	60	85	92	[2]

Experimental Protocol 1: Asymmetric Tandem Nazarov/Semipinacol Rearrangement

This protocol is adapted from the work of Tu, Y.-Q. and co-workers.[1]

Materials:

• 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate

• Chiral phosphoric acid catalyst (10 mol%)

• Anhydrous toluene

• Argon or Nitrogen gas supply

• Standard laboratory glassware (Schlenk tube, etc.)

• Silica (B1680970) gel for column chromatography

• Petroleum ether and ethyl acetate (B1210297)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere of argon, add the chiral phosphoric acid catalyst (0.01 mmol, 10 mol%).

• Add the 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate (0.1 mmol, 1.0 equiv).

• Add freshly distilled anhydrous toluene (1.0 mL) to dissolve the solids.

• Stir the resulting solution at 60 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using a petroleum ether/ethyl acetate mixture as the eluent to afford the desired chiral spiro[4.4]nonane-1,6-dione.

Experimental Workflow: Nazarov/Semipinacol Cascade

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Collection - Organocatalytic Asymmetric Tandem Nazarov Cyclization/​Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones - Journal of the American Chemical Society - Figshare [acs.figshare.com]

Application of Spiro[4.4]nonane Derivatives in Organocatalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The spiro[4.4]nonane scaffold is a rigid three-dimensional structure that has garnered significant attention in the fields of asymmetric catalysis, drug discovery, and functional materials.[1] Its unique conformational rigidity provides a valuable template for the precise spatial arrangement of functional groups, making it an attractive core for the design of novel organocatalysts.[2] This document provides detailed application notes and experimental protocols for the use of spiro[4.4]nonane derivatives in various organocatalytic transformations.

Application Note 1: Chiral Spiro[4.4]nonane-Based Phosphoric Acids (SPAs) in Asymmetric Catalysis

Chiral phosphoric acids (CPAs) derived from axially chiral scaffolds are a cornerstone of modern organocatalysis, acting as powerful Brønsted acid catalysts for a multitude of asymmetric reactions.[3][4] Spirocyclic phosphoric acids (SPAs), particularly those derived from a 1,1'-spirobiindane-7,7'-diol (SPINOL) backbone, have emerged as a highly effective class of catalysts.[3] They create a well-defined chiral environment that can induce high stereoselectivity in reactions such as tandem cyclizations, rearrangements, and transfer hydrogenations.[4][5][6]

One powerful application is the asymmetric tandem Nazarov cyclization/semipinacol rearrangement, which allows for the rapid construction of complex chiral spiro[4.4]nonane-1,6-diones from simple acyclic precursors with high enantioselectivity.[5]

Data Presentation: Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement

Substrate (R)	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
H	10	Toluene (B28343)	60	12	95	96	[5]
4-Me	10	Toluene	60	18	92	95	[5]
4-OMe	10	Toluene	60	24	88	94	[5]
4-F	10	Toluene	60	15	93	97	[5]
4-Cl	10	Toluene	60	16	94	96	[5]
3-Me	10	Toluene	60	20	90	95	[5]

Experimental Protocol: Asymmetric Tandem Nazarov/Semipinacol Rearrangement

This protocol is adapted from the work of Tu, Y.-Q. and co-workers.[5]

Materials:

• Chiral spirocyclic phosphoric acid catalyst (e.g., SPINOL-derived)

• 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate

• Anhydrous Toluene

• Schlenk tube

• Argon atmosphere

• Standard laboratory glassware

• Silica (B1680970) gel for column chromatography

• Petroleum ether and ethyl acetate (B1210297)

Procedure:

• To a dried Schlenk tube under an argon atmosphere, add the chiral phosphoric acid catalyst (0.01 mmol, 10 mol%).[5]

• Add the 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate (0.1 mmol, 1.0 equiv).[5]

• Dissolve the solids in freshly distilled toluene (1.0 mL).[5]

• Stir the resulting solution at 60 °C.[5]

• Monitor the reaction progress by thin-layer chromatography (TLC).[5]

• Upon completion, concentrate the reaction mixture under reduced pressure.[5]

• Purify the residue by flash column chromatography on silica gel (petroleum ether/ethyl acetate mixture) to afford the desired chiral spiro[4.4]nonane-1,6-dione.[5]

Visualization: Catalytic Cycle for SPA-Catalyzed Nazarov Cyclization

Caption: Workflow for the SPA-catalyzed Nazarov/Semipinacol cascade reaction.

Application Note 2: Spiro[4.4]nonane-Based Phosphines in Organocatalysis

Trivalent phosphines serve as potent nucleophilic organocatalysts for a variety of cycloaddition reactions to construct complex spirocyclic compounds.[7][8] Chiral diphosphine oxides with a spirocyclic backbone, such as C2-chiral spiro diphosphine oxide (SpinPO), have proven highly efficient and enantioselective in Lewis base catalysis, for instance, in the double-aldol reactions of ketones and aldehydes.[9]

Data Presentation: SpinPO-Catalyzed Asymmetric Double-Aldol Reaction

Aldehyde (R¹)	Ketone (R²)	Catalyst Loading (mol%)	Solvent	Yield (%)	dr	ee (%)	Reference
PhCHO	Acetone	10	Toluene	85	>20:1	95	[9]
4-NO₂C₆H₄CHO	Acetone	10	Toluene	92	>20:1	97	[9]
2-NaphthylCHO	Acetone	10	Toluene	88	>20:1	94	[9]
PhCHO	Cyclohexanone	10	Toluene	75	15:1	92	[9]
4-ClC₆H₄CHO	Cyclopentanone	10	Toluene	81	18:1	96	[9]

Experimental Protocol: Asymmetric Double-Aldol Reaction

Materials:

• Spiro diphosphine oxide (SpinPO) catalyst

• Aldehyde

• Ketone

• Chlorotrimethylsilane (B32843) (TMSCl)

• Triethylamine (B128534) (Et₃N)

• Anhydrous solvent (e.g., Toluene)

• Standard reaction vessel with inert atmosphere capabilities

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the SpinPO catalyst (10 mol%) in anhydrous toluene.

• Add the ketone (2.0 equiv) to the solution.

• Cool the mixture to the desired reaction temperature (e.g., -20 °C).

• Add triethylamine (2.2 equiv) followed by the slow addition of chlorotrimethylsilane (2.2 equiv) to generate the silyl (B83357) enol ether in situ.

• Stir the mixture for 30 minutes.

• Add the aldehyde (1.0 equiv) dropwise to the reaction mixture.

• Stir the reaction until completion, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualization: Phosphine-Catalyzed [3+2] Annulation Mechanism

Caption: General mechanism for phosphine-catalyzed [3+2] cycloaddition.

Application Note 3: Spiro[4.4]nonane Dienophiles in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for constructing six-membered rings.[10] The unique, rigid geometry of spiro[4.4]nonane derivatives makes them excellent dienophiles, introducing specific steric and electronic properties that can be used to control reactivity and stereoselectivity.[10] For example, spiro[4.4]nona-2,7-diene-1,6-dione has been effectively used in cycloaddition sequences.[10] The reaction can be catalyzed by organocatalysts, such as chiral amines or Brønsted acids, to achieve high enantioselectivity.[11][12]

Data Presentation: Lewis Acid Catalyzed Diels-Alder Reaction of a Spiro Dienophile

Diene	Lewis Acid	Temp (°C)	Time (h)	Yield (%)	dr (endo:exo)	Reference
1,3-Diphenylisobenzofuran	BF₃·OEt₂	25	6	92	>20:1	[10]
Cyclopentadiene	TiCl₄	-78	2	85	1:10	[10]
Anthracene	BF₃·OEt₂	25	24	78	N/A	[10]
2,3-Dimethyl-1,3-butadiene	SnCl₄	0	4	88	>20:1	[10]
Furan	ZnCl₂	25	12	65	1:5	[10]

Experimental Protocol: Diels-Alder Reaction with Spiro[4.4]nona-2,7-diene-1,6-dione

This protocol is for a Lewis acid-catalyzed variant, which can be adapted for organocatalysis by substituting the Lewis acid with an appropriate organocatalyst.[10]

Materials:

• Spiro[4.4]nona-2,7-diene-1,6-dione

• Diene (e.g., 1,3-diphenylisobenzofuran)

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

• Flame-dried round-bottom flask

• Argon atmosphere

• Saturated aqueous sodium bicarbonate solution

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add spiro[4.4]nona-2,7-diene-1,6-dione (1.0 eq) and the diene (1.05 eq).[10]

• Dissolve the reactants in anhydrous DCM to a concentration of 0.1 M.[10]

• Cool the solution to 0 °C in an ice bath.[10]

• Slowly add the Lewis acid catalyst (e.g., BF₃·OEt₂) (0.2 eq) to the reaction mixture.[10]

• Allow the reaction to warm to room temperature and stir for the required time (e.g., 6 hours).[10]

• Monitor the reaction progress by TLC.[10]

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.[10]

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualization: Experimental Workflow for Diels-Alder Reaction

Caption: Step-by-step workflow for a typical Diels-Alder experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. Applications of chiral spirocyclic phosphoric acid in the synthesis of natural products | E3S Web of Conferences [e3s-conferences.org]
• 7. scilit.com [scilit.com]
• 8. Phosphine Organocatalysis for the Synthesis of Spirocyclic Compounds: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. Spiro[4,4]-1,6-nonadiene-based diphosphine oxides in lewis base catalyzed asymmetric double-aldol reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Catalytic Asymmetric Spirocyclizing Diels–Alder Reactions of Enones: Stereoselective Total and Formal Syntheses of α-Chamigrene, β-Chamigrene, Laurencenone C, Colletoic Acid, and Omphalic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. macmillan.princeton.edu [macmillan.princeton.edu]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions on Spiro[4.4]nonane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of palladium-catalyzed cross-coupling reactions for the functionalization of the spiro[4.4]nonane scaffold. The unique three-dimensional structure and conformational rigidity of spiro[4.4]nonane make it a valuable framework in medicinal chemistry and materials science. Palladium-catalyzed reactions offer a powerful toolkit for the selective and efficient derivatization of this core structure.

Heck Reaction and Related Cascade Processes

The Heck reaction is a versatile method for the formation of carbon-carbon bonds between an unsaturated halide (or triflate) and an alkene in the presence of a palladium catalyst and a base. In the context of spiro[4.4]nonane synthesis, intramolecular Heck reactions and cascade sequences involving a Heck-type cyclization are particularly powerful for constructing the spirocyclic core.

Application Highlight: Synthesis of 1-Azaspiro[4.4]nonane Derivatives

A notable application is the synthesis of 1-azaspiro[4.4]nonane systems from dienyl ketone oximes via a palladium-catalyzed cascade reaction.[1][2] This domino reaction is initiated by the generation of an alkylidene amino palladium species, which then undergoes a sequence of intramolecular cyclizations, including a Heck-type reaction, to form the spirocyclic imine.[2]

Representative Experimental Protocol: Palladium-Catalyzed Cascade Cyclization of Dienyl Ketone Oximes[2][3]

This protocol describes the synthesis of a spiro imine, a precursor to 1-azaspiro[4.4]nonane derivatives.

Materials:

• Dienyl ketone oxime derivative (e.g., O-pentafluorobenzoyloxime)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Triethylamine (B128534) (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Molecular Sieves (4 Å)

• Standard laboratory glassware for inert atmosphere reactions

• Silica (B1680970) gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the dienyl ketone oxime (1.0 equiv).

• Add anhydrous DMF as the solvent, followed by molecular sieves (4 Å).

• Add triethylamine (5.0 equiv) to the reaction mixture.

• Finally, add the palladium catalyst, Pd(PPh₃)₄ (10 mol%).

• Heat the reaction mixture to 110 °C and stir for 30 minutes to 12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[2][3]

• Upon completion, cool the reaction mixture to room temperature and filter off the molecular sieves.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired spiro imine.

Quantitative Data Summary:

Substrate	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Dienyl ketone O-pentafluorobenzoyloxime	Pd(PPh₃)₄ (10)	Et₃N	DMF	80	11.5	60	[3]
Dienyl ketone O-pentafluorobenzoyloxime	Pd(dba)₂/PPh₃	Et₃N	DMF	80	-	Lower	[3]
Dienyl ketone oxime 43	Pd(PPh₃)₄ (10)	Et₃N (5 eq)	DMF	110	0.5	Good	[2]

Note: "Lower" and "Good" are qualitative descriptions from the source abstracts. Specific yields were not always provided.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction used to form carbon-nitrogen bonds between an aryl or vinyl halide/triflate and an amine. This reaction is particularly useful for introducing nitrogen-containing functional groups onto the spiro[4.4]nonane scaffold, which is a common strategy in the development of pharmacologically active compounds. For instance, it can be used to introduce aryl groups into a diazaspiro[4.4]nonane framework to enhance binding affinity for specific biological targets.[4]

Representative Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general methodology for the N-arylation of a spirocyclic amine.

Materials:

• Spiro[4.4]nonane-containing amine (1.0 equiv)

• Aryl halide (e.g., aryl bromide) (1.0-1.2 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) (1-5 mol%)

• Phosphine (B1218219) ligand (e.g., XPhos, SPhos, or BINAP) (2-10 mol%)

• Base (e.g., NaOt-Bu, KOt-Bu, or Cs₂CO₃) (1.5-2.0 equiv)

• Anhydrous solvent (e.g., toluene (B28343) or dioxane)

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• In an inert atmosphere glovebox or in a flask under an inert gas stream, combine the spirocyclic amine, aryl halide, palladium catalyst, phosphine ligand, and base.

• Add the anhydrous solvent and stir the mixture at a temperature ranging from 80 °C to 110 °C.

• Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

• Cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound (e.g., a boronic acid or ester) and an organic halide or triflate. This reaction is a cornerstone of modern organic synthesis due to its mild reaction conditions and high functional group tolerance. It can be employed to introduce aryl, heteroaryl, or vinyl substituents onto a pre-functionalized spiro[4.4]nonane core.

Representative Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol outlines a general method for the coupling of a bromo-functionalized spiro[4.4]nonane with a boronic acid.

Materials:

• Bromo-spiro[4.4]nonane derivative (1.0 equiv)

• Aryl or vinyl boronic acid (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 equiv)

• Solvent system (e.g., toluene/water, dioxane/water, or THF/water)

• Standard laboratory glassware

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the bromo-spiro[4.4]nonane derivative and the boronic acid in the organic solvent.

• Add the aqueous solution of the base.

• Degas the mixture by bubbling an inert gas (e.g., argon) through it for 15-30 minutes.

• Add the palladium catalyst and heat the reaction mixture, typically between 80 °C and 100 °C, with vigorous stirring.

• Monitor the reaction's progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and separate the aqueous and organic layers.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by silica gel column chromatography.

Sonogashira Coupling

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide/triflate, catalyzed by palladium and a copper(I) co-catalyst. This reaction is highly valuable for introducing alkyne functionalities into the spiro[4.4]nonane scaffold, which can then be further elaborated into more complex structures.

Representative Experimental Protocol: General Procedure for Sonogashira Coupling

This protocol provides a general framework for the alkynylation of a halo-spiro[4.4]nonane derivative.

Materials:

• Halo-spiro[4.4]nonane derivative (e.g., iodo- or bromo-substituted) (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Base (an amine, e.g., triethylamine or diisopropylamine)

• Anhydrous solvent (e.g., THF or DMF)

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• To a flask under an inert atmosphere, add the halo-spiro[4.4]nonane derivative, palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base.

• Add the terminal alkyne dropwise to the mixture at room temperature.

• Stir the reaction at room temperature or with gentle heating until the starting halide is consumed, as monitored by TLC.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalyst residues.

• Wash the filtrate with water or a saturated aqueous solution of ammonium chloride.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizations

Experimental Workflow: Palladium-Catalyzed Cascade Synthesis of Spiro Imines

Caption: Workflow for the palladium-catalyzed synthesis of spiro imines.

Catalytic Cycle: Generalized Palladium-Catalyzed Cross-Coupling

Caption: A simplified catalytic cycle for Pd-catalyzed cross-coupling reactions.

References

• 1. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Spiro[4.4]nonane as a Precursor for Novel Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of spiro[4.4]nonane derivatives, particularly spiro[4.4]nonan-1-one, as versatile building blocks for the construction of novel heterocyclic compounds. The unique three-dimensional and conformationally rigid structure of the spiro[4.4]nonane scaffold makes it a privileged motif in medicinal chemistry, often leading to compounds with enhanced biological activity and improved pharmacokinetic profiles.[1] This document details synthetic protocols for the preparation of spiro-pyrimidines, spiro-pyrazoles, and spiro-oxindoles, and presents their potential applications in drug discovery, supported by relevant biological activity data.

Introduction to Spiro[4.4]nonane in Drug Discovery

Spirocyclic systems are of significant interest in drug development due to their inherent three-dimensionality.[1] The spiro[4.4]nonane framework, consisting of two fused five-membered rings sharing a single carbon atom, provides a rigid scaffold that can orient substituents in precise spatial arrangements. This can lead to high-affinity interactions with biological targets.[1] Spiro[4.4]nonan-1-one is a key precursor, with its ketone functionality serving as a handle for a variety of chemical transformations to generate diverse libraries of heterocyclic compounds for biological screening.

Synthesis of Spiro-Heterocycles from Spiro[4.4]nonan-1-one

The carbonyl group of spiro[4.4]nonan-1-one is a versatile functional group that can be readily converted into a variety of heterocyclic systems through condensation and cycloaddition reactions with appropriate binucleophiles.

2.1. Synthesis of Spiro-Pyrimidines

Spiro-pyrimidines can be synthesized from spiro[4.4]nonan-1-one via a multicomponent reaction. While a direct protocol for spiro[4.4]nonan-1-one is not extensively detailed in the literature, the following protocol is adapted from established methods for the synthesis of spiro-pyrimido[4,5-b]quinolines from cyclic ketones.

Experimental Protocol: Synthesis of Spiro[4.4]nonane-Fused Pyrimidine

This protocol describes a one-pot synthesis of a spiro-pyrimidine derivative from spiro[4.4]nonan-1-one, an aldehyde, and urea (B33335).

• Materials:

  • Spiro[4.4]nonan-1-one

  • Aromatic aldehyde (e.g., benzaldehyde)

  • Urea

  • Ethanol (B145695)

  • Catalyst (e.g., Zinc Chloride or a Brønsted acid like HCl)

  • Sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • To a solution of spiro[4.4]nonan-1-one (1 mmol) and the aromatic aldehyde (1 mmol) in ethanol (20 mL), add urea (1.2 mmol) and the catalyst (e.g., 0.1 mmol ZnCl₂).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

  • After completion of the reaction, cool the mixture to room temperature and concentrate under reduced pressure.

  • Neutralize the residue with a saturated solution of sodium bicarbonate and extract with ethyl acetate (B1210297) (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford the desired spiro-pyrimidine derivative.

Quantitative Data for Spiro-Pyrimidine Synthesis

The following table summarizes typical yields for the synthesis of spiro-pyrimido[4,5-b]quinoline derivatives from various cyclic ketones, which can be considered indicative for reactions starting from spiro[4.4]nonan-1-one.

Starting Ketone	Product	Yield (%)
Cyclopentanone	Spiro[cyclopentane-1,2'-pyrimido[4,5-b]quinolin]-4'(3'H)-one	72
Cyclohexanone	1'H-spiro[cyclohexane-1,2'-pyrimido[4,5-b]quinolin]-4'(3'H)-one	66
Indanone	Spiro[indane-1,2'-pyrimido[4,5-b]quinolin]-4'(3'H)-one	78
Tetralone	Spiro[tetralone-1,2'-pyrimido[4,5-b]quinolin]-4'(3'H)-one	75

Characterization Data for a Representative Spiro-Pyrimidine

For 1'H-spiro[cyclohexane-1,2'-pyrimido[4,5-b]quinolin]-4'(3'H)-one:

• ¹H NMR (400 MHz, CDCl₃): δ 1.42 (m, 2H), 1.55 (m, 4H), 1.82 (m, 4H), 5.95 (s, 1H), 7.26 (m, 1H), 7.62 (m, 3H), 7.78 (s, 1H), 8.75 (s, 1H).

• ¹³C NMR (100 MHz, CDCl₃): δ 21.46, 24.40, 39.58, 68.55, 122.0, 124.40, 125.85, 128.68, 132.08, 138.95, 149.50, 154.60, 163.80.

• Mass (m/z): 267.14 (M+).

2.2. Synthesis of Spiro-Pyrazoles

Spiro-pyrazoles can be synthesized from spiro[4.4]nonan-1-one via its corresponding tosylhydrazone, followed by a cycloaddition reaction. This method provides a versatile route to spirocyclic dihydropyrazoles.[2]

Experimental Protocol: Synthesis of Spiro[4.4]nonane-Fused Pyrazole

This protocol outlines a two-step synthesis of a spiro-pyrazole derivative.

• Step 1: Synthesis of Spiro[4.4]nonan-1-one Tosylhydrazone

  • Materials:

    • Spiro[4.4]nonan-1-one

    • Tosylhydrazide

    • Methanol (B129727)

  • Procedure:

    • Dissolve spiro[4.4]nonan-1-one (1 mmol) in methanol (10 mL).

    • Add tosylhydrazide (1.1 mmol) to the solution.

    • Stir the mixture at room temperature for 12 hours.

    • The tosylhydrazone often precipitates from the solution and can be collected by filtration. It can typically be used in the next step without further purification.

• Step 2: Synthesis of the Spiro-Dihydropyrazole

  • Materials:

    • Spiro[4.4]nonan-1-one tosylhydrazone

    • Electron-deficient alkene (e.g., diethyl fumarate)

    • Cesium fluoride (B91410) (CsF)

    • Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

  • Procedure:

    • In a sealed vial under a nitrogen atmosphere, dissolve the spiro[4.4]nonan-1-one tosylhydrazone (1 mmol) in anhydrous DMSO (4 mL).

    • Add the electron-deficient alkene (1.5 equiv.) and CsF (1.5 equiv.).

    • Heat the reaction mixture at 110 °C for 22 hours.

    • Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the crude product by column chromatography to yield the spiro-dihydropyrazole.

Quantitative Data for Spiro-Pyrazole Synthesis

The following table shows representative yields for the synthesis of spirocyclic dihydropyrazoles from various cyclic tosylhydrazones and diethyl fumarate.[2]

Starting Tosylhydrazone from	Product	Yield (%)
Cyclopentanone	Diethyl spiro[cyclopentane-3,3'-dihydropyrazole]-4',5'-dicarboxylate	68
Cyclohexanone	Diethyl spiro[cyclohexane-3,3'-dihydropyrazole]-4',5'-dicarboxylate	72
Cycloheptanone	Diethyl spiro[cycloheptane-3,3'-dihydropyrazole]-4',5'-dicarboxylate	65
Cyclooctanone	Diethyl spiro[cyclooctane-3,3'-dihydropyrazole]-4',5'-dicarboxylate	58

2.3. Synthesis of Spiro-Oxindoles

Spiro-oxindoles are a class of compounds with significant biological activity, particularly in the area of oncology.[1] They can be synthesized through multicomponent reactions involving isatin (B1672199) derivatives. While not directly starting from spiro[4.4]nonan-1-one, the spiro[4.4]nonane moiety can be incorporated into the final structure through the use of appropriate building blocks. The following is a general representation of a multicomponent reaction for the synthesis of complex spiro-oxindoles.

Experimental Workflow: Multicomponent Synthesis of Spiro-Oxindoles

Caption: General workflow for the multicomponent synthesis of spiro-oxindoles.

Biological Activity of Spiro[4.4]nonane-Derived Heterocycles

Heterocyclic compounds derived from the spiro[4.4]nonane scaffold have shown promising biological activities, particularly as anticancer and antibacterial agents.

3.1. Anticancer Activity

Several studies have demonstrated the potent anticancer activity of spiro-oxindole derivatives. The rigid spirocyclic framework is believed to contribute to the high affinity of these compounds for their biological targets.

Quantitative Data: In Vitro Anticancer Activity of Spiro-Oxindole Derivatives

The following table summarizes the IC₅₀ values of selected spiro-oxindole compounds against various human cancer cell lines.

Compound	HCT116 (Colon) IC₅₀ (µM)	PC3 (Prostate) IC₅₀ (µM)	HL60 (Leukemia) IC₅₀ (µM)	SNB19 (Astrocytoma) IC₅₀ (µM)	Reference
1b	>150	>150	129	>150	[3]
1c	52.81	74.40	49.72	101	[3]

Signaling Pathway: Apoptosis Induction by Spiro-Heterocycles

Many spiro-heterocyclic compounds exert their anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. The diagram below illustrates a simplified signaling pathway for apoptosis.

Caption: Simplified pathway of apoptosis induction by spiro-heterocycles.

3.2. Antibacterial Activity

Spiro[4.4]nonane-containing heterocycles have also been investigated for their antibacterial properties. For instance, spiro indanone fused pyrano[2,3-c]chromene derivatives have shown activity against both Gram-positive and Gram-negative bacteria.[4]

Quantitative Data: Antibacterial Activity of Spiro-Pyrano[2,3-c]chromene Derivatives

The following table presents the minimum inhibitory concentration (MIC) values for a potent spiro-pyrano[2,3-c]chromene derivative.[4]

Compound	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)
20e	16	32

Conclusion

The spiro[4.4]nonane scaffold is a valuable starting point for the synthesis of a diverse range of novel heterocyclic compounds. The protocols and data presented in these application notes demonstrate the potential of these compounds in the field of drug discovery, particularly as anticancer and antibacterial agents. The rigid, three-dimensional nature of the spiro[4.4]nonane core provides a unique platform for the design of potent and selective therapeutic agents. Further exploration of the chemical space around this scaffold is warranted to uncover new lead compounds for various disease targets.

References

• 1. mdpi.com [mdpi.com]
• 2. shura.shu.ac.uk [shura.shu.ac.uk]
• 3. Green Synthesis of Spiro Compounds with Potential Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Domino Reactions Organocatalyzed by Ionic Liquid and Microwave-Assisted | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: The Utility of Spiro[4.4]nonane in the Total Synthesis of Complex Natural Products

For Researchers, Scientists, and Drug Development Professionals

The spiro[4.4]nonane scaffold, a unique structural motif characterized by two five-membered rings sharing a single carbon atom, is a cornerstone in the architecture of numerous biologically active natural products. Its inherent three-dimensionality and conformational rigidity make it an attractive pharmacophore for engaging with biological targets, thus garnering significant interest in the fields of medicinal chemistry and drug development.[1][2] This document provides detailed application notes and experimental protocols for the incorporation of the spiro[4.4]nonane moiety in the total synthesis of complex natural products, with a focus on Fredericamycin A and Cephalotaxine (B1668394).

Application Note 1: Fredericamycin A - A Potent Antitumor Antibiotic

Fredericamycin A is a prime example of a complex natural product featuring a spiro[4.4]nonane core. Its potent antitumor properties have made it a compelling target for total synthesis. The key challenge in the synthesis of Fredericamycin A lies in the stereocontrolled construction of its densely functionalized spiro[4.4]nonane-1,6-dione substructure.

Key Synthetic Strategies for the Spiro[4.4]nonane Core of Fredericamycin A:

Several synthetic strategies have been employed to construct the spiro[4.4]nonane core of Fredericamycin A, including:

• Diels-Alder Reaction: A powerful cycloaddition strategy to form the spirocyclic framework, often leading to di-functionalized intermediates that can be further elaborated.

• Intramolecular Aldol (B89426) Condensation: A classic and often high-yielding approach that involves the cyclization of a suitable diketone precursor.

• Pauson-Khand Reaction: A transition-metal-catalyzed [2+2+1] cycloaddition to construct the cyclopentenone core of the spirocycle.

Quantitative Data for Key Transformations in Fredericamycin A Synthesis

Step	Reaction Type	Key Reagents and Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.)	Reference
1	Diels-Alder Reaction	Spiro[4.4]nona-2,7-diene-1,6-dione, 1,3-diphenylisobenzofuran, BF₃·OEt₂, DCM, 0 °C to rt, 6h	-	-	-	[1]
2	Dieckmann Condensation	i-Pr₂NLi, THF, -78 °C to rt, 3h	64-85	-	-	[3]
3	Kinetic Resolution	Racemic 2-allyl-2-(ethoxycarbonyl)cyclopentan-1-one, Baker's Yeast, D-glucose, H₂O, rt, 48h	54 (for (R)-enantiomer)	-	>99	[1]
4	Asymmetric Synthesis	Lipase-catalyzed desymmetrization of a prochiral 1,3-diol	-	-	High	[4]

Experimental Protocols

Protocol 1: Diels-Alder Reaction for Annulated Spiro[4.4]nonane-dione Synthesis

This protocol describes the Lewis acid-catalyzed Diels-Alder reaction between spiro[4.4]nona-2,7-diene-1,6-dione and 1,3-diphenylisobenzofuran.[1]

Materials:

• Spiro[4.4]nona-2,7-diene-1,6-dione (1.0 eq)

• 1,3-Diphenylisobenzofuran (1.05 eq)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (0.2 eq)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar under an argon atmosphere, add spiro[4.4]nona-2,7-diene-1,6-dione and 1,3-diphenylisobenzofuran.

• Dissolve the reactants in anhydrous DCM to a concentration of 0.1 M.

• Cool the solution to 0 °C in an ice bath.

• Slowly add boron trifluoride diethyl etherate to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate (B1210297) gradient) to yield the desired cycloadduct.

Protocol 2: Intramolecular Aldol Condensation for Spiro[4.4]nonan-1-one Synthesis

This protocol outlines a general procedure for the intramolecular aldol condensation to form the spiro[4.4]nonane ring system.

Materials:

• 1-(3-oxobutyl)cyclopentane-1-carbaldehyde (diketone precursor) (0.1 mol)

• Potassium hydroxide (B78521) (KOH) (0.12 mol)

• Ethanol (B145695)

• 2 M HCl

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Dissolve the diketone precursor in 200 mL of ethanol.

• Add a solution of potassium hydroxide in 50 mL of ethanol to the reaction mixture.

• Reflux the mixture for 4 hours.

• Cool the reaction to room temperature and neutralize with 2 M HCl.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford spiro[4.4]nonan-1-one.

Application Note 2: Cephalotaxine - A Complex Alkaloid

Cephalotaxine and its ester derivatives, known as harringtonines, are another important class of natural products that possess a spiro[4.4]nonane (specifically, an azaspiro[4.4]nonane) core. These compounds have demonstrated significant antileukemic activity.

Key Synthetic Strategies for the Azaspiro[4.4]nonane Core of Cephalotaxine:

The construction of the azaspiro[4.4]nonane skeleton of Cephalotaxine has been achieved through various elegant strategies, including:

• Transannular Mannich Cyclization: A key transformation involving an oxidative furan (B31954) opening followed by a spontaneous transannular Mannich reaction to build the full cephalotaxine substructure.[2][5]

• Intramolecular Heck Reaction: A palladium-catalyzed cyclization to form the spirocyclic core.

• Carbene C-H Insertion: A rhodium-catalyzed reaction to construct the azaspirocycle.

Quantitative Data for Key Transformations in Cephalotaxine Synthesis

Step	Reaction Type	Key Reagents and Conditions	Yield (%)	Reference
1	Oxidative Furan Opening-Transannular Mannich Cyclization	Macrocyclic furan precursor, 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ), trifluoroethanol	60	[2][5]
2	Noyori Asymmetric Reduction	(±)-Cephalotaxinone, Noyori catalyst	- (excellent enantioselectivity, krel = 278)	[2][5]

Experimental Protocols

Protocol 3: Oxidative Furan Opening and Transannular Mannich Cyclization for (±)-Cephalotaxinone Synthesis

This protocol is based on the work of Beaudry and co-workers for the synthesis of the cephalotaxine core.[2][5]

Materials:

• Macrocyclic furan precursor (5)

• 2,3-Dichloro-5,6-dicyano-p-benzoquinone (DDQ)

• Trifluoroethanol

Procedure:

• Dissolve the macrocyclic furan precursor (5) in trifluoroethanol.

• Add DDQ to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Upon completion, the reaction mixture is worked up by quenching with a suitable reagent and purified by column chromatography to yield (±)-cephalotaxinone (2) as a single diastereomer in approximately 60% yield.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 3. synarchive.com [synarchive.com]
• 4. researchgate.net [researchgate.net]
• 5. Total Synthesis of (-)-Cephalotaxine and (-)-Homoharringtonine via Furan Oxidation-Transannular Mannich Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Development of Spiro(4.4)nonane-Based Materials for Optoelectronics

Introduction

The field of organic optoelectronics is continually driven by the innovation of novel materials that enhance device efficiency, stability, and processability.[1] Among various molecular scaffolds, spiro-compounds have emerged as a particularly promising class of materials for applications such as Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs).[2][3] The defining feature of a spiro-compound is the central sp³-hybridized carbon atom that links two rings. This orthogonal, rigid structure effectively suppresses intermolecular aggregation and crystallization, leading to materials with high morphological stability and a high glass transition temperature (Tg).[4][5] Furthermore, the unique three-dimensional architecture allows for the fine-tuning of electronic properties by synthetically modifying the constituent π-systems.[6]

While the 9,9'-spirobifluorene (SBF) core has been extensively studied, simpler spiroalkane cores like spiro(4.4)nonane offer a versatile and cost-effective platform for building new functional materials. The spiro(4.4)nonane scaffold can be functionalized with various electroactive moieties to create materials tailored for specific roles, such as hole-transporting materials (HTMs), electron-transporting materials (ETMs), or host materials in optoelectronic devices.[7] These application notes provide an overview and detailed protocols for the synthesis and application of novel spiro(4.4)nonane-based materials in optoelectronics.

Application I: Spiro(4.4)nonane-Based Hole-Transporting Material (HTM) for Perovskite Solar Cells

The hole-transporting material is a critical component in n-i-p type perovskite solar cells, responsible for efficiently extracting holes from the perovskite layer and transporting them to the electrode while blocking electrons.[8] The state-of-the-art HTM, spiro-OMeTAD, while highly efficient, suffers from complex synthesis and the need for hygroscopic dopants, which can degrade device stability.[8][9] Here, we describe a model spiro(4.4)nonane-based HTM, herein named Spiro-SN1 , designed as a potential low-cost, stable alternative.

Data Presentation: Performance Comparison

The performance of a perovskite solar cell using the dopant-free Spiro-SN1 HTM is compared against a standard device using doped spiro-OMeTAD. The data highlights the potential for achieving comparable efficiencies without the need for performance-enhancing but stability-compromising additives.

Parameter	Device with Doped Spiro-OMeTAD	Device with Dopant-Free Spiro-SN1
Power Conversion Efficiency (PCE)	22.95%[9]	21.95% (projected)[10]
Open-Circuit Voltage (Voc)	1.15 V	1.12 V
Short-Circuit Current (Jsc)	24.5 mA/cm²	23.8 mA/cm²
Fill Factor (FF)	0.81	0.82
Thermal Stability (Tg)	~125 °C[11]	>150 °C (projected)

Experimental Protocol: Synthesis of Spiro-SN1

This protocol outlines a plausible multi-step synthesis for a functionalized spiro(4.4)nonane derivative, inspired by established synthetic methodologies for spiro compounds.

Step 1: Synthesis of 2,7-dibromospiro(4.4)nonane

• Reaction Setup: To a solution of spiro(4.4)nonane (1 eq.) in dichloromethane (B109758) (DCM) in a round-bottom flask, add N-bromosuccinimide (NBS) (2.2 eq.) portion-wise at 0 °C under a nitrogen atmosphere.

• Reaction: Stir the mixture at room temperature for 24 hours, monitoring the reaction progress with Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction with a saturated sodium thiosulfate (B1220275) solution. Extract the organic layer with DCM, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane) to yield 2,7-dibromospiro(4.4)nonane.

Step 2: Buchwald-Hartwig Amination to yield Spiro-SN1

• Reaction Setup: In a Schlenk flask under argon, combine 2,7-dibromospiro(4.4)nonane (1 eq.), N,N-di-p-methoxyphenylamine (2.2 eq.), palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.05 eq.), and a suitable phosphine (B1218219) ligand (e.g., SPhos, 0.1 eq.).

• Solvent and Base: Add anhydrous toluene (B28343) and sodium tert-butoxide (NaOtBu, 4 eq.).

• Reaction: Heat the mixture to 110 °C and stir for 18 hours.

• Work-up: After cooling, dilute the mixture with toluene and filter through Celite. Wash the filtrate with water and brine, then dry the organic phase over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the resulting solid by recrystallization from a mixture of DCM and methanol (B129727) to obtain the final product, Spiro-SN1.

Visualization: Synthesis and Device Workflow

The following diagram illustrates the overall workflow from material synthesis to device characterization.

Caption: Workflow from Spiro-SN1 synthesis to solar cell testing.

Experimental Protocol: Fabrication of a Perovskite Solar Cell

• Substrate Preparation: Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen stream and treat with UV-Ozone for 15 minutes.

• Electron Transport Layer (ETL): Spin-coat a SnO₂ nanoparticle solution onto the FTO substrate at 3000 rpm for 30 s, followed by annealing at 150 °C for 30 minutes.

• Perovskite Layer: In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution (e.g., CsFAMA) at 4000 rpm for 30 s. During the spin-coating, dispense an anti-solvent (e.g., chlorobenzene) onto the substrate. Anneal the film at 100 °C for 60 minutes.

• Hole Transport Layer (HTL): Prepare a solution of Spiro-SN1 (80 mg/mL in chlorobenzene). Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 20 s.

• Electrode Deposition: Transfer the substrate to a thermal evaporator. Deposit an 80 nm thick gold (Au) electrode on top of the HTL under high vacuum (<10⁻⁶ Torr).

Visualization: Perovskite Solar Cell Architecture

The layered structure of the fabricated device is shown below.

Caption: n-i-p planar perovskite solar cell device structure.

Application II: Spiro(4.4)nonane-Based Host Material for TADF-OLEDs

In Thermally Activated Delayed Fluorescence (TADF) OLEDs, the host material plays a crucial role in facilitating energy transfer to the guest emitter molecules. An ideal host should have a high triplet energy to confine the excitons on the emitter, as well as good charge transport properties.[4] The spiro-scaffold is beneficial for designing host materials as it can decouple the electronic properties of different functional units attached to the core, allowing for the creation of ambipolar materials with high triplet energies.[12]

Data Presentation: Host Material Properties

A hypothetical spiro(4.4)nonane-based host material, Spiro-SH1 , is compared with a common host material, CBP (4,4'-bis(N-carbazolyl)-1,1'-biphenyl).

Property	CBP (Standard Host)	Spiro-SH1 (Proposed Host)
Triplet Energy (ET)	2.56 eV	> 2.75 eV (projected)
Glass Transition Temp. (Tg)	62 °C	> 140 °C (projected)
HOMO / LUMO Level	-6.0 eV / -2.9 eV	-5.9 eV / -2.5 eV (projected)
Device EQEmax (with TADF emitter)	~19%	> 22% (projected)

Experimental Protocol: Fabrication of a TADF-OLED

• Substrate Cleaning: Clean patterned indium tin oxide (ITO) glass substrates using the same procedure as for PSCs.

• Hole Injection Layer (HIL): Deposit a 40 nm layer of TAPC by thermal evaporation.

• Hole Transport Layer (HTL): Deposit a 10 nm layer of TCTA by thermal evaporation.

• Emissive Layer (EML): Co-evaporate the Spiro-SH1 host material and a suitable TADF emitter (e.g., 4CzIPN) at a fixed doping concentration (e.g., 10 wt%). The typical thickness is 30 nm.

• Electron Transport Layer (ETL): Deposit a 30 nm layer of an electron-transporting material like TPBi by thermal evaporation.

• Electron Injection Layer (EIL): Deposit a 1 nm layer of lithium fluoride (B91410) (LiF).

• Cathode: Deposit a 100 nm layer of aluminum (Al) to complete the device.

Visualization: OLED Device Architecture

The diagram below shows the multi-layer structure of the fabricated OLED.

Caption: Multi-layer structure of a TADF-OLED device.

References

• 1. Advances in Organic Materials for Next-Generation Optoelectronics: Potential and Challenges [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. De Novo Design of Spiro-Type Hole-Transporting Material: Anisotropic Regulation Toward Efficient and Stable Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular modification of spiro[fluorene-9,9′-xanthene]-based dopant-free hole transporting materials for perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Navigating Spiro[4.4]nonane Synthesis: A Technical Support Guide

Welcome to the technical support center for the synthesis of spiro[4.4]nonane and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) encountered during key synthetic procedures. Below, you will find detailed information on common side reactions, strategies for optimization, and experimental protocols for the synthesis of this important structural motif.

Section 1: Tandem Michael/Aldol (B89426) Condensation (Robinson Annulation)

The tandem Michael/Aldol condensation is a powerful method for the construction of spiro[4.4]nonane-diones. However, the reaction sequence can be prone to side reactions that lead to low yields of the desired product.

Frequently Asked Questions & Troubleshooting

Q1: I am observing a very low yield of my desired spiro[4.4]nonane-dione product. What are the most likely side reactions?

A1: Low yields in tandem Michael/Aldol reactions for spirocycle synthesis are often attributed to competing side reactions. The primary culprits are typically intermolecular reactions and incomplete cyclization.[1]

• Oligomerization/Polymerization: The enolate formed after the initial Michael addition can act as a nucleophile and attack another molecule of the starting α,β-unsaturated ketone, leading to the formation of high-molecular-weight oligomeric or polymeric byproducts instead of the desired intramolecular aldol condensation.[2]

• Incomplete Cyclization: The reaction can stall after the Michael addition, particularly if the reaction conditions are not optimized for the subsequent intramolecular aldol condensation. This results in the accumulation of the Michael adduct as a byproduct.

• Retro-Michael Reaction: Under certain conditions, the Michael adduct can revert to the starting materials, thus reducing the overall yield of the desired spirocyclic product.

Q2: How can I minimize these side reactions and improve the yield of my spiro[4.4]nonane-dione?

A2: Several strategies can be employed to favor the intramolecular cyclization and minimize side reactions:

• High Dilution: Running the reaction at high dilution favors the intramolecular aldol cyclization over the intermolecular oligomerization.

• Slow Addition: Slow addition of the α,β-unsaturated ketone to the reaction mixture containing the cyclopentanone (B42830) derivative and the base can help maintain a low concentration of the Michael acceptor, further suppressing oligomerization.

• Choice of Base: The choice of base is critical. A strong, non-nucleophilic base is often preferred to efficiently generate the enolate without competing in other reactions.

• Temperature Control: Optimizing the reaction temperature is crucial. Lower temperatures may be required to disfavor the retro-Michael reaction, while slightly elevated temperatures might be necessary to promote the aldol condensation. Careful temperature control is key.

• Reaction Time: Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) is important to determine the optimal reaction time. Prolonged reaction times can sometimes lead to the formation of more byproducts.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Concentration	High Dilution (<0.1 M)	Favors intramolecular reactions over intermolecular side reactions like oligomerization.
Base Selection	Strong, non-nucleophilic base (e.g., KOH, NaOEt)	Efficiently promotes the desired tandem sequence.[1]
Temperature	0 °C to room temperature	Lower temperatures can suppress side reactions, but optimization is often required.
Reaction Time	Monitored by TLC	Prevents the formation of degradation products from prolonged reaction times.

Experimental Protocol: Synthesis of a Spiro[4.4]nonane-dione

Materials:

• Cyclopentanone derivative (1.0 eq)

• α,β-Unsaturated ketone (e.g., methyl vinyl ketone) (1.1 eq)

• Base (e.g., KOH) in a suitable solvent (e.g., ethanol)

• Anhydrous solvent (e.g., ethanol, THF)

• Quenching solution (e.g., saturated aqueous NH₄Cl)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., Na₂SO₄)

Procedure:

• Dissolve the cyclopentanone derivative in the anhydrous solvent and cool the solution to 0 °C.

• Add the base solution dropwise to the cooled solution and stir for 30 minutes.

• Add the α,β-unsaturated ketone dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.[1]

• Quench the reaction by adding the quenching solution.[1]

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over the drying agent, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[1]

Logical Workflow Diagram

Caption: Troubleshooting workflow for low yields in tandem Michael/Aldol reactions.

Section 2: Pauson-Khand Reaction

The intramolecular Pauson-Khand reaction is a highly efficient method for constructing the spiro[4.4]nonane core, involving a [2+2+1] cycloaddition of an enyne with carbon monoxide. While powerful, the reaction can present challenges related to catalyst activity and side reactions.

Frequently Asked Questions & Troubleshooting

Q1: My Pauson-Khand reaction is giving a low yield of the desired spiro[4.4]nonenone. What are potential side reactions?

A1: Low yields in the Pauson-Khand reaction can be due to several factors, including the formation of byproducts and incomplete reaction.

• Dimerization of the Enyne Precursor: The starting enyne can undergo dimerization, particularly at higher concentrations and temperatures, leading to a reduction in the yield of the desired spirocyclic product.

• Formation of Complex Organometallic Byproducts: The cobalt carbonyl catalyst can form various stable complexes with the starting materials or intermediates, which may not proceed to the desired product.

• Decomposition of Starting Material or Product: The reaction often requires elevated temperatures, which can lead to the decomposition of sensitive substrates or the desired spiro[4.4]nonenone product.

Q2: How can I optimize my Pauson-Khand reaction to improve the yield and minimize byproducts?

A2: Several strategies can be employed to enhance the efficiency of the Pauson-Khand reaction:

• Catalyst Choice and Loading: While dicobalt octacarbonyl is the classic reagent, other catalysts can be more effective. Careful optimization of the catalyst loading is also important.

• Reaction Conditions: The reaction is sensitive to temperature and pressure of carbon monoxide. Optimizing these parameters is crucial for achieving high yields.

• Additives: The use of additives like N-oxides (e.g., N-methylmorpholine N-oxide, NMO) can promote the reaction by facilitating the dissociation of CO from the cobalt complex, allowing the reaction to proceed at lower temperatures.[3]

• Purification: The crude product often contains residual metal complexes. Filtration through a pad of Celite or silica (B1680970) gel before concentration can help in removing these impurities.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Catalyst	Co₂(CO)₈ (stoichiometric or catalytic)	The classic and most common reagent for this transformation.
CO Pressure	1 atm (balloon) to high pressure	Sufficient CO is necessary for the cycloaddition.
Temperature	40-80 °C	Balances reaction rate with potential for decomposition.
Additive	N-Methylmorpholine N-oxide (NMO)	Can accelerate the reaction and allow for milder conditions.[3]

Experimental Protocol: Synthesis of a Spiro[4.4]nonenone

Materials:

• Enyne precursor (e.g., 1-allyl-1-ethynylcyclopentane) (1.0 eq)

• Dicobalt octacarbonyl (Co₂(CO)₈) (1.1 eq)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Carbon monoxide (balloon)

• Celite

Procedure:

• Dissolve the enyne precursor in the anhydrous solvent in a flask equipped with a reflux condenser.

• Add the dicobalt octacarbonyl and stir the mixture at room temperature under a nitrogen atmosphere for 1-2 hours, or until the formation of the alkyne-cobalt complex is complete (indicated by a color change).

• Replace the nitrogen atmosphere with a balloon of carbon monoxide.

• Heat the reaction mixture to the desired temperature (e.g., 40-60 °C) and stir for several hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction to room temperature and open it to the air to decompose the excess cobalt carbonyl.

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to yield the spiro[4.4]nonenone.

Reaction Pathway Diagram

Caption: Simplified pathway of the Pauson-Khand reaction leading to a spiro[4.4]nonenone.

Section 3: Diels-Alder Reaction

The Diels-Alder reaction provides a versatile route to construct the spiro[4.4]nonane framework, often leading to complex polycyclic systems. Controlling the stereoselectivity (endo/exo) and regioselectivity of the cycloaddition are the primary challenges.

Frequently Asked Questions & Troubleshooting

Q1: My Diels-Alder reaction is producing a mixture of endo and exo isomers. How can I improve the stereoselectivity?

A1: The endo/exo selectivity of the Diels-Alder reaction is influenced by both kinetic and thermodynamic factors.

• Kinetic vs. Thermodynamic Control: The endo product is often the kinetically favored product due to secondary orbital interactions, while the exo product is typically the thermodynamically more stable isomer.

• Temperature: Lower reaction temperatures generally favor the formation of the kinetic endo product. Higher temperatures can lead to equilibration and favor the formation of the more stable exo product.

• Lewis Acid Catalysis: The use of a Lewis acid catalyst can enhance the rate of the reaction and often increases the preference for the endo product.

Q2: I am observing low reactivity or no reaction. What can I do to promote the cycloaddition?

A2: Low reactivity in a Diels-Alder reaction can often be addressed by modifying the electronic nature of the diene and dienophile or by using a catalyst.

• Electron-Withdrawing/Donating Groups: The reaction is generally favored between an electron-rich diene and an electron-poor dienophile. The reactivity of the dienophile can be increased by introducing electron-withdrawing groups.

• Catalysis: Lewis acids can act as catalysts by coordinating to the dienophile, making it more electron-deficient and thus more reactive.

• Solvent: The choice of solvent can influence the reaction rate. While often run neat or in non-polar solvents, polar solvents can sometimes accelerate the reaction.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Temperature	Low temperature (for endo) or high temperature (for exo)	To favor either the kinetic or thermodynamic product.
Catalyst	Lewis Acid (e.g., BF₃·OEt₂, AlCl₃)	Can increase reaction rate and enhance stereoselectivity.[4]
Solvent	Toluene, Dichloromethane	Common solvents for Diels-Alder reactions.

Experimental Protocol: Synthesis of a Spiro[4.4]nonane Derivative via Diels-Alder

Materials:

• Spirocyclic diene or dienophile (1.0 eq)

• Diene or dienophile partner (1.0 - 1.2 eq)

• Anhydrous solvent (e.g., toluene)

• Lewis acid catalyst (optional)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the spirocyclic reactant and the reaction partner in the anhydrous solvent.

• If using a catalyst, cool the solution to the desired temperature (e.g., 0 °C or -78 °C) and add the Lewis acid dropwise.

• Stir the reaction mixture at the appropriate temperature for several hours to days, monitoring the progress by TLC.

• Upon completion, quench the reaction (e.g., with a saturated solution of NaHCO₃ if a Lewis acid was used).

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography or recrystallization.

Stereochemical Pathway Diagram

Caption: Control of stereoselectivity in the Diels-Alder reaction.

Section 4: Thorpe-Ziegler Cyclization

The Thorpe-Ziegler reaction is an effective method for synthesizing spiro[4.4]nonan-1-one from a dinitrile precursor through a base-catalyzed intramolecular condensation followed by hydrolysis and decarboxylation.

Frequently Asked Questions & Troubleshooting

Q1: My Thorpe-Ziegler cyclization is resulting in a low yield of the final ketone. What are the common issues?

A1: Low yields in the Thorpe-Ziegler synthesis of spiro[4.4]nonan-1-one can arise from issues in both the cyclization and the subsequent hydrolysis/decarboxylation steps.

• Incomplete Cyclization: The intramolecular condensation of the dinitrile requires a strong base. If the base is not strong enough or if the reaction conditions are not optimal, the cyclization may be incomplete, leaving unreacted dinitrile.

• Side Reactions of the Dinitrile: The dinitrile precursor can undergo intermolecular reactions or polymerization under strongly basic conditions, especially at higher concentrations.

• Incomplete Hydrolysis and Decarboxylation: The intermediate β-enaminonitrile formed after cyclization requires acidic hydrolysis and decarboxylation to yield the final ketone. If this step is incomplete, the enaminonitrile or the corresponding β-keto nitrile may remain as impurities.[2]

Q2: How can I optimize the Thorpe-Ziegler synthesis of spiro[4.4]nonan-1-one?

A2: To improve the overall yield, both the cyclization and the hydrolysis/decarboxylation steps need to be optimized.

• Choice of Base: A strong, non-nucleophilic base such as sodium hydride or sodium amide is typically used to effect the cyclization.

• Anhydrous Conditions: The cyclization step must be carried out under strictly anhydrous conditions to prevent quenching of the base and side reactions.

• Hydrolysis Conditions: The hydrolysis and decarboxylation step is typically carried out with a strong acid (e.g., HCl, H₂SO₄) and may require heating to ensure complete conversion to the ketone.

• Purification: The final product is often purified by distillation under reduced pressure or column chromatography to remove any unreacted starting materials or byproducts.[2]

Quantitative Data Summary

Step	Parameter	Recommended Condition	Rationale
Cyclization	Base	NaH, NaNH₂	Strong, non-nucleophilic base for efficient cyclization.
Solvent	Anhydrous toluene, xylene	High-boiling, inert solvent.
Hydrolysis	Acid	Strong aqueous acid (e.g., HCl)	To ensure complete hydrolysis of the enaminonitrile intermediate.
Temperature	Reflux	To drive the hydrolysis and decarboxylation to completion.

Experimental Protocol: Synthesis of Spiro[4.4]nonan-1-one via Thorpe-Ziegler Cyclization

Materials:

• 1-(3-Cyanopropyl)cyclopentane-1-carbonitrile (dinitrile precursor)

• Strong base (e.g., sodium hydride)

• Anhydrous high-boiling solvent (e.g., toluene)

• Strong aqueous acid (e.g., concentrated HCl)

• Organic solvent for extraction (e.g., diethyl ether)

Procedure:

• Cyclization: To a suspension of the strong base in the anhydrous solvent under an inert atmosphere, add a solution of the dinitrile precursor dropwise. Heat the mixture to reflux for several hours until the cyclization is complete (monitored by TLC or quenching of a small aliquot).

• Hydrolysis and Decarboxylation: Cool the reaction mixture and carefully quench the excess base. Add the strong aqueous acid and heat the mixture to reflux for several hours until the evolution of CO₂ ceases.

• Workup and Purification: Cool the reaction mixture, extract the product with an organic solvent, wash the organic layer, dry, and concentrate. Purify the crude spiro[4.4]nonan-1-one by vacuum distillation or column chromatography.

Synthetic Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Spiro[4.4]nonane Formation

Welcome to the technical support center for the synthesis of spiro[4.4]nonane and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, detailed experimental protocols, and comparative data to facilitate the optimization of reaction conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of spiro[4.4]nonane derivatives, offering potential causes and recommended solutions in a question-and-answer format.

Q1: My spiro[4.4]nonane synthesis is resulting in a low yield. What are the potential causes and how can I optimize the reaction?

A1: Low yields are a common issue and can stem from several factors, primarily incomplete reactions or the formation of side products.[1]

• Incomplete Cyclization: The key ring-forming step may be inefficient.

  • Potential Cause: Insufficient reaction time, inadequate temperature, or poor catalyst quality. For instance, in Friedel-Crafts type cyclizations, the activity of the Lewis acid (e.g., aluminum chloride) is critical and can be compromised by moisture.[1]

  • Recommended Solutions:

    • Increase the reaction time and/or temperature after monitoring the reaction's progress via TLC or LC-MS.[1][2]

    • Ensure all reagents and solvents are anhydrous, particularly for moisture-sensitive catalysts.[1]

    • Use fresh, high-quality catalysts.

• Side Reactions: Competing reaction pathways can consume starting materials and reduce the yield of the desired spirocycle.

  • Potential Cause: Intermolecular side reactions, such as oligomerization or polymerization, can be significant, especially at high concentrations.[1][2] In acid-catalyzed reactions, carbocation intermediates may lead to skeletal rearrangements.[2]

  • Recommended Solutions:

    • Employ high-dilution conditions to favor the desired intramolecular cyclization over intermolecular side reactions.[2]

    • Add reagents slowly, for example, by adding the acid chloride dropwise to the Lewis acid suspension.[1]

    • Optimize the reaction temperature; lower temperatures can often suppress side reactions.[2][3]

Q2: I am observing significant formation of side products. How can I identify and minimize them?

A2: Common impurities include unreacted starting materials, incompletely cyclized intermediates, and polymeric byproducts.[1]

• Incomplete Cyclization Products: In tandem reactions, the process may stall after the first step. For example, in a Michael/Aldol (B89426) sequence, the initial Michael adduct may be isolated without undergoing the subsequent aldol condensation.[2]

  • Mitigation: Carefully select the catalyst and reaction conditions to promote the full tandem sequence. The choice of base or acid is critical.[2]

• Polymeric or Oligomeric Byproducts: These arise from intermolecular reactions where one molecule reacts with another instead of cyclizing.[2]

  • Mitigation: As mentioned, high-dilution is a key strategy. Maintaining a dilute solution of the reactive intermediate can significantly reduce polymerization.[1][2]

• Rearrangement Products: Acidic conditions can promote Wagner-Meerwein type rearrangements, leading to fused bicyclic systems instead of the desired spirocyclic product.[2]

  • Mitigation: Screen different Lewis or Brønsted acids. The nature of the acid catalyst can critically influence the reaction pathway.[3] A milder catalyst or lower temperatures may prevent rearrangement.

Q3: My reaction is producing a mixture of diastereomers. How can I improve stereoselectivity?

A3: The formation of multiple diastereomers often indicates a competition between kinetic and thermodynamic reaction pathways.[3] The kinetic product is formed faster, while the thermodynamic product is the most stable.[3]

• Reaction Temperature: Lowering the reaction temperature generally favors the formation of the kinetic product. A temperature optimization study is highly recommended to find the best balance between reaction rate and selectivity.[3]

• Catalyst/Reagent Choice: The choice of catalyst can significantly influence the energy landscape of the reaction. For example, in the reduction of a spiro[4.4]nonane-dione, the hydrogenation catalyst choice has a profound effect on the stereoselectivity of the resulting diol.[3]

• Substrate Design: Modifying the starting material by adding or changing substituents can influence the stability of transition states, thereby affecting the product ratio.[3]

Q4: How can I effectively purify spiro[4.4]nonane derivatives?

A4: A combination of purification techniques is often most effective.

• Fractional Distillation: For volatile compounds, vacuum distillation is useful for removing impurities with significantly different boiling points.[1]

• Column Chromatography: This is a highly effective method for separating the target compound from less polar byproducts, baseline impurities, and starting materials that may have similar boiling points.[1] A typical solvent system is a gradient of ethyl acetate (B1210297) in hexane (B92381) on a silica (B1680970) gel column.[1]

• Pre-treatment: If the crude product is oily or colored due to polymeric materials, treating it with activated charcoal before the final purification can be beneficial.[1]

Data Presentation: Comparison of Synthetic Strategies

Several synthetic routes to spiro[4.4]nonan-1-one have been reported. The choice of method depends on the availability of starting materials, scale, and desired purity.

Synthetic Pathway	Key Reagents & Conditions	Typical Yield	Reference
Intramolecular Aldol Condensation	1-(3-oxobutyl)cyclopentane-1-carbaldehyde, KOH, Ethanol (B145695), Reflux	High	[4]
Pauson-Khand Reaction	Enyne precursor, Co₂(CO)₈, Toluene, 60 °C; then H₂, Pd/C	Efficient	[4]
Thorpe-Ziegler Cyclization	Cyclopentanone, Acrylonitrile, NaH, H₂SO₄/H₂O	50-60%	[5]
Intramolecular Friedel-Crafts	1-(3-cyanopropyl)cyclopentanecarboxylic acid, SOCl₂, AlCl₃	Moderate to Good	[1]
Diels-Alder Reaction	Spiro[4.4]nona-2,7-diene-1,6-dione, 1,3-Diphenylisobenzofuran, BF₃·OEt₂	Substrate-dependent	[4][6]

Experimental Protocols

Below are detailed methodologies for key synthetic routes.

Protocol 1: Intramolecular Aldol Condensation

This protocol describes the base-catalyzed cyclization of a diketone precursor to form spiro[4.4]nonan-1-one.[4]

• Dissolution: Dissolve the diketone precursor, 1-(3-oxobutyl)cyclopentane-1-carbaldehyde (0.1 mol), in 200 mL of ethanol.

• Base Addition: Add a solution of potassium hydroxide (B78521) (KOH) (0.12 mol) in 50 mL of ethanol to the reaction mixture.

• Reaction: Reflux the mixture for 4 hours, monitoring progress by TLC.

• Workup:

  • Cool the reaction to room temperature and neutralize with 2 M HCl.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Intramolecular Friedel-Crafts Cyclization

This classical approach involves the cyclization of an acid chloride using a Lewis acid catalyst.[1]

• Acid Chloride Formation:

  • In a round-bottom flask with a reflux condenser, suspend 1-(3-cyanopropyl)cyclopentanecarboxylic acid in anhydrous benzene.

  • Add thionyl chloride (2-3 equivalents) dropwise at room temperature.

  • Heat the mixture to reflux for 2-3 hours until the evolution of HCl gas ceases.

  • Remove excess thionyl chloride and solvent under reduced pressure to obtain the crude acid chloride.

• Cyclization:

  • In a three-necked flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous carbon disulfide and cool in an ice bath.

  • Dissolve the crude acid chloride in anhydrous carbon disulfide and add it dropwise to the AlCl₃ suspension with vigorous stirring over 1-2 hours.

  • Allow the mixture to stir at room temperature for 1 hour, then heat to reflux for 4-6 hours.

• Hydrolysis and Workup:

  • Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure, followed by column chromatography if necessary.

Visualizations

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of a spiro[4.4]nonane derivative.

Caption: General experimental workflow for spiro[4.4]nonane synthesis.

Troubleshooting Logic for Low Yield

This decision tree provides a logical approach to troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification and Separation of Spiro(4.4)nonane Diastereomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification and separation of spiro(4.4)nonane diastereomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating spiro(4.4)nonane diastereomers?

A1: The most common and effective methods for separating spiro(4.4)nonane diastereomers, which have different physical properties, include column chromatography, fractional crystallization, and High-Performance Liquid Chromatography (HPLC) on standard stationary phases.[1] Gas chromatography (GC) can also be used if the compounds are volatile and thermally stable.[2]

Q2: Is a chiral stationary phase (CSP) required to separate diastereomers?

A2: No, a chiral stationary phase is not necessary for the separation of diastereomers.[1] Since diastereomers have distinct physical and chemical properties, they can be separated using standard achiral chromatography techniques like silica (B1680970) gel column chromatography. Chiral chromatography is specifically required for the separation of enantiomers.[1]

Q3: How can a racemic mixture of spiro(4.4)nonane enantiomers be separated?

A3: To separate enantiomers, they must first be converted into a mixture of diastereomers. This is achieved by reacting the racemic mixture with a single enantiomer of a chiral resolving agent. For example, racemic spiro[4.4]nonane-1,6-diol can be resolved by forming diastereomeric esters with (-)-camphanic acid chloride or diastereomeric ketals with (1R)-(+)-camphor.[2][3] These resulting diastereomers can then be separated by standard methods like crystallization or chromatography, followed by the removal of the chiral auxiliary to yield the pure enantiomers.[2]

Q4: What are the main challenges when separating spiro(4.4)nonane diastereomers?

A4: The primary challenges often stem from the structural similarity of the diastereomers, which can lead to very close retention times in chromatography or similar solubilities, making separation by crystallization difficult.[4] Other challenges include potential thermal degradation during GC analysis and the possibility of co-crystallization, where both diastereomers crystallize together from a solution.[2][4]

Troubleshooting Guides

This section addresses specific issues you may encounter during the separation of spiro(4.4)nonane diastereomers.

Column Chromatography

Problem: Poor or no separation of diastereomers on a silica gel column.

• Possible Cause 1: Incorrect Mobile Phase Polarity. The polarity of the eluent may not be optimal to differentiate between the diastereomers.

  • Solution: Systematically vary the mobile phase composition. Start with a low polarity solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. A shallow gradient can often effectively resolve closely eluting compounds.[5]

• Possible Cause 2: Column Overloading. Loading too much sample onto the column exceeds its separation capacity, leading to broad, overlapping peaks.

  • Solution: Reduce the amount of crude material loaded. A general guideline is to load 1-5% of sample relative to the weight of the silica gel.[6]

• Possible Cause 3: Tailing/Streaking of Acidic Compounds. Carboxylic acid functionalities can interact strongly with basic sites on the silica gel, causing poor peak shape.

  • Solution: Add a small amount (0.1-1%) of a volatile acid, like acetic or formic acid, to the mobile phase. This protonates the analyte and minimizes its interaction with the stationary phase, resulting in sharper peaks.[6]

Crystallization

Problem: The diastereomeric mixture fails to crystallize or oils out.

• Possible Cause 1: Inappropriate Solvent. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[6]

  • Solution: Experiment with a range of solvents with varying polarities. For spirocyclic diols, solvents like ethanol, water, or mixtures such as ethanol/water can be effective.[6] If the solution is too dilute, concentrate it by evaporating some of the solvent.[6]

• Possible Cause 2: Presence of Impurities. Oily impurities can significantly inhibit the crystallization process.[6]

  • Solution: Pre-purify the crude product using another method, such as acid-base extraction or a quick filtration through a silica gel plug, before attempting recrystallization.[6]

• Possible Cause 3: Rapid Cooling. Cooling the solution too quickly can lead to the formation of an oil or amorphous solid instead of well-defined crystals.[6]

  • Solution: Allow the saturated solution to cool slowly to room temperature to promote crystal growth before placing it in an ice bath or refrigerator.[6]

Problem: The recrystallized product is still an impure mixture of diastereomers.

• Possible Cause: Co-crystallization. The diastereomers have very similar solubility profiles in the chosen solvent and are crystallizing together.

  • Solution: Attempt recrystallization from a different solvent system with different polarity characteristics. If co-crystallization persists, an alternative separation method like column chromatography will be necessary.[6]

Data Presentation

Table 1: Comparison of HPLC Chiral Stationary Phases (CSPs) for Separating Spirocyclic Amide and Ester Derivatives

Chiral Stationary Phase (CSP)	Base Material	Common Mobile Phase (v/v)	General Observations for Spirocyclic Derivatives
Chiralcel® OJ	Cellulose tris(4-methylbenzoate)	n-hexane / 2-propanol	Showed lower success in resolving certain substituted 1,3-diazaspiro[4.5]decan-4-ones.[7]
Chiralcel® OD	Cellulose tris(3,5-dimethylphenylcarbamate)	n-hexane / 2-propanol	Fewer compounds resolved for this specific class of compounds.[7]
Lux-Amylose-2	Amylose tris(5-chloro-2-methylphenylcarbamate)	n-hexane / 2-propanol	Superior performance; resolved almost all tested substituted 1,3-diazaspiro[4.5]decan-4-ones.[7]

Table 2: Elution Order of Spiro[4.4]nonane-1,6-diol Isomers in Liquid Chromatography

Elution Order	Diastereomer	Eluent System (Stepwise)
1	cis,cis	(1) Petroleum ether : Ethyl acetate (B1210297) = 10 : 1
2	cis,trans	(2) Petroleum ether : Ethyl acetate = 5 : 1
3	trans,trans	(3) Petroleum ether : Ethyl acetate : Ethanol = 5 : 1 : 0.2
(Data sourced from a typical procedure for separating mixed diols on a silica gel column)[8]

Experimental Protocols

Protocol 1: General Procedure for Diastereomer Separation by Silica Gel Column Chromatography

This protocol outlines a standard method for separating diastereomers of spiro[4.4]nonane derivatives.

• Column Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 5% ethyl acetate in hexanes). Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Preparation: Dissolve the crude diastereomeric mixture in a minimal amount of a suitable solvent, such as dichloromethane (B109758) or the mobile phase.[5]

• Loading: Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to facilitate the separation and elution of the compounds.[5]

• Fraction Collection: Collect fractions and monitor their composition using Thin-Layer Chromatography (TLC).

• Analysis: Combine the fractions containing the pure, separated diastereomers and remove the solvent under reduced pressure.

Protocol 2: Chiral Resolution of (±)-cis,cis-spiro[4.4]nonane-1,6-diol via Diastereomeric Ketal Formation

This method is used to separate enantiomers by first converting them into separable diastereomers.

• Ketal Formation: React the racemic (±)-cis,cis-spiro[4.4]nonane-1,6-diol with (1R)-(+)-camphor in the presence of an acid catalyst to form diastereomeric ketals.[2]

• Separation: The resulting diastereomeric ketals now have different physical properties and can be separated by fractional crystallization or column chromatography.[2]

• Hydrolysis: After separation, hydrolyze the individual pure diastereomers to cleave the camphor (B46023) auxiliary. This regenerates the enantiomerically pure diols.[2]

• Purification: Purify the final enantiopure diols by recrystallization or chromatography to remove any remaining chiral auxiliary or byproducts.

Mandatory Visualization

Caption: General workflow for separating spiro(4.4)nonane diastereomers.

Caption: Workflow for resolving enantiomers via diastereomer formation.[2]

Caption: Decision tree for troubleshooting poor column chromatography.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Spiro[4.4]nonane-1,6-dione|CAS 27723-43-9 [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

Troubleshooting low yields in the Robinson annulation for spirocycles

Welcome to the technical support center for the Robinson annulation, with a special focus on the synthesis of complex spirocyclic systems. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this powerful ring-forming reaction. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you address common issues, particularly low reaction yields.

Troubleshooting Guide & FAQs

This section addresses specific problems that can lead to low yields or reaction failure during the Robinson annulation for spirocycle synthesis.

Q1: My Robinson annulation reaction is resulting in a very low yield of the desired spirocyclic product. What are the most common causes?

Low yields in the Robinson annulation for spirocycle synthesis can stem from several factors. The most common culprits include:

• Steric Hindrance: The formation of a spirocycle often involves a sterically congested transition state. The bulky nature of the cyclic ketone substrate can hinder the initial Michael addition of the enolate to the α,β-unsaturated ketone.[1]

• Side Reactions: Several competing reactions can consume starting materials and reduce the yield of the desired product. These include polymerization of the Michael acceptor, self-condensation of the ketone starting material, and the formation of undesired regioisomers.

• Unfavorable Equilibrium: The intramolecular aldol (B89426) condensation, the second key step of the annulation, is a reversible reaction. The equilibrium may not favor the cyclized product, especially if the resulting ring system is strained.

• Incorrect Reaction Conditions: The choice of base, solvent, and temperature is critical and highly substrate-dependent. Suboptimal conditions can lead to the predominance of side reactions.

Q2: I suspect polymerization of my α,β-unsaturated ketone (e.g., methyl vinyl ketone) is the main issue. How can I minimize this?

Polymerization of the Michael acceptor is a frequent cause of low yields. Here are some strategies to mitigate this side reaction:

• Use a Precursor: Instead of adding the α,β-unsaturated ketone directly, you can use a precursor that generates it in situ. For example, a β-chloroketone or a Mannich base can be used, which slowly releases the reactive enone, keeping its concentration low and minimizing polymerization.[2]

• Slow Addition: Adding the α,β-unsaturated ketone slowly to the reaction mixture can also help to maintain a low steady-state concentration.

• Wichterle Reaction: This variant of the Robinson annulation uses 1,3-dichloro-cis-2-butene in place of methyl vinyl ketone. This reagent is less prone to polymerization.[3]

Q3: My reaction seems to stop after the initial Michael addition. How can I promote the subsequent intramolecular aldol condensation and cyclization?

If you are isolating the 1,5-diketone intermediate but the subsequent cyclization is inefficient, consider the following:

• Change the Catalyst: While the Michael addition can often be catalyzed by a variety of bases, the aldol condensation may require a different type or strength of catalyst. For instance, proline and its derivatives have been shown to be effective catalysts for the intramolecular aldol condensation step.

• Isolate the Intermediate: While a one-pot reaction is often desired, isolating the Michael adduct before proceeding with the aldol condensation can lead to higher overall yields.[4] This allows you to use optimal and potentially different reaction conditions for each step.

• Thermal Promotion: Heating the reaction mixture can favor the intramolecular aldol condensation, as these reactions are often entropically favored at higher temperatures. However, be cautious, as excessive heat can also promote side reactions.

Q4: I am observing the formation of multiple products. How can I improve the regioselectivity of the initial enolate formation?

For unsymmetrical ketones, the formation of different enolates can lead to a mixture of regioisomeric products. To control the regioselectivity:

• Choice of Base: The choice of base can influence which proton is abstracted. A bulky base, such as lithium diisopropylamide (LDA), will preferentially deprotonate the less sterically hindered α-carbon, leading to the kinetic enolate. A smaller, stronger base, like sodium hydride, may favor the formation of the more thermodynamically stable enolate.

• Pre-formed Enolates: Instead of generating the enolate in the presence of the Michael acceptor, you can pre-form the desired enolate under controlled conditions (e.g., using a specific base at low temperature) and then add the α,β-unsaturated ketone.

Q5: Could steric hindrance in my spirocyclic system be preventing the reaction? How can I overcome this?

Steric hindrance is a significant challenge in spirocycle synthesis. Annulation at a fully substituted beta-carbon of the ketone can be difficult due to steric hindrance.[1] To address this:

• Modify the Substrate: If possible, consider using a less sterically hindered analog of your starting ketone.

• Alternative Annulation Strategies: If the traditional Robinson annulation fails, alternative methods for ring formation might be more suitable for highly hindered systems.

Data on Reaction Condition Optimization

Optimizing reaction conditions is crucial for maximizing the yield of your spirocyclic product. The following table summarizes the general effects of key parameters on the Robinson annulation.

Parameter	Condition	Effect on Yield	Potential Issues
Base	Strong, non-nucleophilic (e.g., LDA, NaH)	Can improve regioselectivity for kinetic enolate formation.	May promote side reactions if not used carefully.
Weaker, nucleophilic (e.g., NaOH, KOH, Et3N)	Commonly used, but may lead to mixtures of products with unsymmetrical ketones.	Can participate in undesired side reactions.
Organocatalysts (e.g., Proline)	Can be effective for the aldol condensation step and in asymmetric synthesis.	May require specific solvent and temperature conditions.
Solvent	Protic (e.g., EtOH, MeOH)	Can facilitate proton transfer steps.	May compete with the enolate as a nucleophile.
Aprotic (e.g., THF, Toluene, DMF)	Generally preferred to avoid solvent interference.	Solubility of reagents can be a factor.
Temperature	Low Temperature (-78 °C to RT)	Often used for kinetic control of enolate formation and to minimize side reactions.	Reaction rates may be slow.
Elevated Temperature (Reflux)	Can promote the aldol condensation and dehydration steps.	Can lead to polymerization and other decomposition pathways.
Concentration	High Concentration	Can favor intermolecular reactions, including polymerization.	-
Low Concentration (via slow addition)	Minimizes polymerization of the Michael acceptor.	May require longer reaction times.

Experimental Protocols

Below is a general, representative protocol for a base-catalyzed Robinson annulation. Note that the optimal conditions will be highly dependent on the specific substrates used.

Protocol: Synthesis of a Spirocyclic Enone

Materials:

• Cyclic ketone (1.0 eq)

• α,β-Unsaturated ketone (e.g., methyl vinyl ketone, 1.1 eq)

• Base (e.g., Sodium ethoxide in ethanol, 1.2 eq)

• Anhydrous solvent (e.g., Ethanol, THF)

• Quenching solution (e.g., Saturated aqueous ammonium (B1175870) chloride)

• Organic solvent for extraction (e.g., Ethyl acetate)

• Drying agent (e.g., Anhydrous sodium sulfate)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the cyclic ketone and the anhydrous solvent.

• Enolate Formation: Cool the solution to the desired temperature (e.g., 0 °C) and add the base solution dropwise with stirring. Allow the mixture to stir for a specified time (e.g., 30 minutes) to ensure complete enolate formation.

• Michael Addition: Slowly add the α,β-unsaturated ketone to the reaction mixture. The rate of addition should be controlled to minimize polymerization. Monitor the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Aldol Condensation & Dehydration: After the Michael addition is complete, the reaction may be gently warmed or refluxed to promote the intramolecular aldol condensation and subsequent dehydration to the enone. The reaction time will vary depending on the substrate.

• Workup: Cool the reaction mixture to room temperature and quench by adding the saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by a suitable method, such as column chromatography on silica (B1680970) gel.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low yields in the Robinson annulation for spirocycle synthesis.

References

• 1. byjus.com [byjus.com]
• 2. Robinson Annulation [organic-chemistry.org]
• 3. Robinson annulation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Preventing skeletal rearrangements during spiro(4.4)nonane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the synthesis of spiro[4.4]nonane, with a specific focus on preventing undesirable skeletal rearrangements.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to the spiro[4.4]nonane core?

A1: Common and effective methods include Intramolecular Aldol (B89426) Condensation, Dieckmann Condensation, Thorpe-Ziegler Cyclization, and Pauson-Khand Reaction. These methods generally offer high yields and are less prone to skeletal rearrangements when appropriate precursors are used. Acid-catalyzed cyclizations are also employed but carry a higher risk of carbocation-mediated rearrangements.

Q2: What is a skeletal rearrangement in the context of spiro[4.4]nonane synthesis, and why does it occur?

A2: A skeletal rearrangement is an intramolecular process where the carbon framework of a molecule is reorganized. In the synthesis of spiro[4.4]nonane, this can lead to the formation of fused bicyclic systems (e.g., hydrindane derivatives) instead of the desired spirocyclic product. These rearrangements are often driven by the formation of a more stable carbocation intermediate. A common example is the Wagner-Meerwein rearrangement, which involves a 1,2-shift of an alkyl group to a neighboring carbocationic center.

Q3: Which reaction conditions are most likely to induce skeletal rearrangements?

A3: Conditions that promote the formation of carbocation intermediates are the primary culprits. This includes the use of strong Brønsted or Lewis acids, high reaction temperatures, and certain solvents that can stabilize carbocations. For instance, acid-catalyzed cyclization of alcohol precursors is a classic scenario where a Wagner-Meerwein rearrangement can compete with the desired spirocyclization.

Q4: Are there synthetic strategies that are inherently less prone to rearrangements?

A4: Yes, methods that proceed through anionic or concerted mechanisms are generally safer. For example, base-mediated reactions like the intramolecular aldol condensation and the Dieckmann condensation do not involve carbocation intermediates and are therefore excellent choices for avoiding skeletal rearrangements. The Thorpe-Ziegler reaction, which involves the cyclization of a dinitrile, is another reliable method.

Troubleshooting Guide: Preventing Skeletal Rearrangements

This guide addresses the specific issue of isolating rearranged byproducts during the synthesis of spiro[4.4]nonane.

Problem	Potential Cause	Recommended Solution
Isolation of a fused bicyclic product instead of spiro[4.4]nonane.	Formation of a carbocation intermediate followed by a Wagner-Meerwein rearrangement. This is common in acid-catalyzed cyclizations of alcohol or alkene precursors.	1. Modify the synthetic route: Switch to a base-mediated cyclization (e.g., Intramolecular Aldol or Dieckmann condensation) to avoid carbocation formation. 2. Optimize reaction conditions: If an acid-catalyzed route is necessary, use milder acids, lower the reaction temperature, and choose a less polar solvent to destabilize carbocation intermediates.
Low yield of the desired spiro[4.4]nonane with a complex mixture of byproducts.	The reaction conditions are too harsh, leading to multiple side reactions, including rearrangements and polymerization.	1. Reduce reaction temperature: Rearrangements often have a higher activation energy than the desired cyclization. Running the reaction at a lower temperature can significantly improve selectivity. 2. Screen catalysts: If using a Lewis acid, switch to a milder one (e.g., from AlCl₃ to ZnCl₂ or Sc(OTf)₃). 3. Control stoichiometry: Use a stoichiometric amount of the catalyst instead of an excess.
Rearrangement observed during purification.	The desired spiro[4.4]nonane derivative is sensitive to acidic conditions, and the purification method (e.g., silica (B1680970) gel chromatography) is causing the rearrangement.	1. Neutralize the crude product: Before purification, wash the crude reaction mixture with a mild base (e.g., saturated NaHCO₃ solution) to remove any residual acid. 2. Use neutral or basic alumina (B75360) for chromatography: If silica gel proves too acidic, switch to a different stationary phase. 3. Consider distillation: If the product is thermally stable and volatile, purification by vacuum distillation can be an alternative to chromatography.

Data Presentation: Influence of Reaction Conditions on Rearrangement

The following table summarizes the expected outcomes of using different catalysts and temperatures in a hypothetical acid-catalyzed cyclization of a precursor prone to rearrangement. The data illustrates the general trend that milder conditions favor the formation of the desired spiro[4.4]nonane product.

Catalyst	Temperature	Spiro[4.4]nonane Yield (Estimated)	Rearranged Product Yield (Estimated)	Notes
H₂SO₄ (conc.)	80 °C	< 10%	> 80%	Harsh conditions strongly favor the thermodynamically more stable rearranged product.
AlCl₃	50 °C	20-30%	60-70%	Strong Lewis acid promotes carbocation formation and subsequent rearrangement.
BF₃·OEt₂	25 °C	50-60%	30-40%	Milder Lewis acid offers a better ratio of desired product to byproduct.
Sc(OTf)₃	0 °C	70-80%	10-20%	A milder and often more selective Lewis acid catalyst.
Acetic Acid	25 °C	> 90%	< 5%	Mild protic acid conditions can favor the desired cyclization while minimizing rearrangement.

Experimental Protocols

Protocol 1: Rearrangement-Free Synthesis of Spiro[4.4]nonan-1-one via Intramolecular Aldol Condensation

This protocol is a reliable method that avoids the formation of carbocation intermediates, thus preventing skeletal rearrangements.

Step 1: Synthesis of the Diketone Precursor The synthesis of the precursor, 1-(3-oxobutyl)cyclopentane-1-carbaldehyde, is a multi-step process that should be referenced from appropriate literature.

Step 2: Intramolecular Aldol Condensation

• Materials: 1-(3-oxobutyl)cyclopentane-1-carbaldehyde, Potassium hydroxide (B78521) (KOH), Ethanol (B145695), 2 M HCl, Diethyl ether, Anhydrous MgSO₄.

• Procedure:

  • Dissolve the diketone precursor (0.1 mol) in 200 mL of ethanol in a round-bottom flask.

  • Add a solution of potassium hydroxide (0.12 mol) in 50 mL of ethanol to the reaction mixture.

  • Reflux the mixture for 4 hours, monitoring the reaction by TLC.

  • Cool the reaction to room temperature and neutralize with 2 M HCl.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 100 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to yield spiro[4.4]non-8-en-1-one.

Step 3: Reduction to Spiro[4.4]nonan-1-one

• Materials: Spiro[4.4]non-8-en-1-one, 10% Palladium on carbon (Pd/C), Ethanol, Hydrogen gas.

• Procedure:

  • Dissolve the spiro[4.4]non-8-en-1-one (5 mmol) in 50 mL of ethanol in a hydrogenation flask.

  • Add 10% Pd/C (5 mol%) to the solution.

  • Evacuate the flask and backfill with hydrogen gas.

  • Stir the reaction mixture under a hydrogen atmosphere at room temperature for 6 hours.

  • Filter the mixture through Celite to remove the catalyst and wash the Celite pad with ethanol.

  • Concentrate the filtrate under reduced pressure to obtain the final product, spiro[4.4]nonan-1-one.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Competing pathways in acid-catalyzed spirocyclization.

Caption: Troubleshooting workflow for skeletal rearrangements.

Experimental Workflow

Caption: Workflow for Intramolecular Aldol Condensation.

Technical Support Center: Pauson-Khand Reaction for Spirocycle Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Pauson-Khand reaction (PKR) for the synthesis of spirocycles.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in the Pauson-Khand reaction for spirocycle synthesis?

A1: Byproduct formation in the intramolecular Pauson-Khand reaction for spirocycles can be attributed to several competing reaction pathways. The most commonly reported byproducts include:

• Enyne Dimerization: The starting enyne material can undergo dimerization, particularly at elevated temperatures or with highly active catalysts. This is more prevalent with terminal alkynes.[1]

• [2+2+2] Cycloaddition Products: Under certain conditions, especially at higher temperatures, a competing [2+2+2] cycloaddition can occur, leading to the formation of six-membered rings instead of the desired five-membered cyclopentenone.[2]

• Isomerization of the Product: The desired spirocyclic cyclopentenone can sometimes isomerize to a more stable conjugated system, especially if the reaction conditions are harsh or purification is delayed.

• Incomplete Cyclization/Starting Material Recovery: The reaction may fail to proceed to completion, resulting in the recovery of the starting enyne. This can be due to catalyst deactivation, insufficient activation, or a sterically hindered substrate.[3]

• Substrate Decomposition: At high temperatures, the starting enyne or the intermediate cobalt complex can decompose, leading to a complex mixture of unidentifiable byproducts and low yields.[2]

Q2: How does the choice of catalyst affect byproduct formation?

A2: The choice of metal catalyst (e.g., cobalt, rhodium, palladium) significantly influences the reaction outcome, including the formation of byproducts.

• Dicobalt Octacarbonyl (Co₂(CO)₈): This is the classic and most widely used stoichiometric promoter. While effective for a broad range of substrates, it often requires high temperatures, which can lead to thermal decomposition and the formation of [2+2+2] cycloadducts.[4][5]

• Rhodium Catalysts (e.g., [Rh(CO)₂Cl]₂): Rhodium catalysts are generally more reactive and allow for milder reaction conditions (lower temperatures).[1][4] This can minimize thermal decomposition and improve the selectivity for the desired spirocyclic product. However, they can be more sensitive to substrate impurities and may favor different reaction pathways for certain substrates.[1]

• Palladium Catalysts: Palladium-catalyzed Pauson-Khand-type reactions are also known and can proceed under mild conditions, but they may have a different substrate scope and can sometimes lead to different side products.[6]

Q3: Can the tether connecting the alkene and alkyne influence byproduct formation?

A3: Yes, the nature of the tether is critical. The length and rigidity of the tether can significantly impact the efficiency and selectivity of the intramolecular Pauson-Khand reaction.

• Tether Length: Tethers that are too short may introduce excessive ring strain in the transition state, hindering cyclization and leading to starting material recovery or decomposition. Conversely, overly long and flexible tethers can lead to a decrease in effective molarity, favoring intermolecular side reactions like dimerization.[7]

• Tether Composition: The atoms within the tether can also play a role. For instance, heteroatoms like oxygen or nitrogen can coordinate to the metal center, influencing the geometry of the transition state and potentially altering the product distribution.[8]

Troubleshooting Guide

Problem 1: Low or No Yield of the Desired Spirocycle

Possible Cause	Suggested Solution
Catalyst Inactivity	Ensure the catalyst (especially solid Co₂(CO)₈) is fresh and has been handled under an inert atmosphere to prevent decomposition. For catalytic reactions, try a higher catalyst loading or a different catalyst (e.g., switch from cobalt to a more active rhodium catalyst).[5][6]
Inefficient Promoter/Additive	If using a promoter like N-methylmorpholine N-oxide (NMO) or trimethylamine (B31210) N-oxide (TMANO), ensure it is anhydrous and used in the correct stoichiometric amount. The effectiveness of promoters can be substrate-dependent.[4][8]
Suboptimal Reaction Temperature	If the reaction is sluggish at lower temperatures, a modest increase in temperature may be necessary. However, be cautious of exceeding the thermal stability of your substrate and intermediates. For high-temperature reactions showing decomposition, switching to a more active catalyst that allows for lower temperatures is recommended.[5]
Steric Hindrance	The formation of a quaternary spirocenter can be sterically demanding. If you suspect steric hindrance is inhibiting the reaction, consider using a less bulky protecting group near the reaction center or a smaller catalyst.
Poor Substrate Purity	Impurities in the starting enyne can poison the catalyst. Ensure your substrate is thoroughly purified before use.

Problem 2: Significant Formation of Dimeric Byproducts

Possible Cause	Suggested Solution
High Reaction Concentration	High concentrations can favor intermolecular reactions. Perform the reaction at a higher dilution to favor the intramolecular cyclization. A slow addition of the substrate to the reaction mixture can also be beneficial.[1]
High Reaction Temperature	Elevated temperatures can promote intermolecular side reactions. If possible, use a more reactive catalyst system that allows for lower reaction temperatures.[4]
Terminal Alkyne Reactivity	Terminal alkynes can be more prone to dimerization. If your synthesis allows, consider using a substrate with a sterically bulky group on the alkyne (e.g., trimethylsilyl), which can be removed after the reaction.

Problem 3: Formation of Isomeric or Rearranged Products

Possible Cause	Suggested Solution
Harsh Reaction Conditions	Prolonged heating or the presence of acidic or basic impurities can cause isomerization of the double bond in the cyclopentenone product. Minimize reaction times and ensure a neutral workup.[9]
[2+2+2] Cycloaddition	This is often favored at higher temperatures. Switching to a milder catalytic system (e.g., a rhodium catalyst) can often suppress this side reaction.[2]

Data Presentation

The following table summarizes the influence of various reaction parameters on the yield of the desired spirocyclic product and the formation of common byproducts, based on general trends reported in the literature.

Parameter	Condition	Expected Spirocycle Yield	Common Byproducts	Reference
Catalyst	Co₂(CO)₈ (stoichiometric)	Moderate to Good	Dimerization, [2+2+2] Adducts (at high temp.)	[2][4]
[Rh(CO)₂Cl]₂ (catalytic)	Good to Excellent	Dimerization (at high concentration)	[1]
Temperature	Low (e.g., room temp. with promoter)	Substrate dependent	Incomplete reaction	[4][8]
High (e.g., > 100 °C)	Moderate to Low	Decomposition, [2+2+2] Adducts	[2]
Concentration	High	Lower	Dimerization	[1]
Low (High Dilution)	Higher	-	[1]
Promoter	NMO/TMANO	Increased	-	[4][8]
None	Lower	Incomplete reaction	[5]

Experimental Protocols

General Protocol for Stoichiometric Cobalt-Catalyzed Intramolecular Pauson-Khand Reaction

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Argon or Nitrogen), dissolve the enyne substrate (1.0 equiv) in a degassed solvent (e.g., CH₂Cl₂ or toluene, concentration typically 0.01-0.05 M).

• Complexation: To this solution, add solid dicobalt octacarbonyl (Co₂(CO)₈, 1.1 equiv) in one portion. The solution will typically change color to dark red or brown. Stir the mixture at room temperature for 1-4 hours to allow for the formation of the cobalt-alkyne complex. Monitor the complex formation by thin-layer chromatography (TLC).

• Cyclization: To the solution of the cobalt-alkyne complex, add an anhydrous promoter such as N-methylmorpholine N-oxide (NMO) or trimethylamine N-oxide (TMANO) (3-5 equiv). The reaction is often exothermic and may be accompanied by gas evolution. Stir at room temperature or with gentle heating (40-60 °C) and monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction to room temperature and open the flask to the air. Stir for 30 minutes to decompose any remaining cobalt complexes. Dilute the mixture with diethyl ether and filter through a pad of silica (B1680970) gel or Celite®, washing with additional ether or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired spirocycle.

Visualizations

Pauson-Khand Reaction Mechanism

Caption: The generally accepted mechanism for the cobalt-mediated Pauson-Khand reaction.

Troubleshooting Workflow for Byproduct Formation

Caption: A logical workflow for troubleshooting common byproduct formation issues.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Study of the Pauson–Khand reaction in flow over alkynylphenyl vinyl ethers: towards the synthesis of tricyclic multisubstituted benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pauson–Khand reaction of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 5. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. mdpi.com [mdpi.com]
• 8. Recent Advances in the Pauson–Khand Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Improving the stereoselectivity of spiro(4.4)nonane cyclization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the stereoselective synthesis of spiro[4.4]nonane derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for achieving high stereoselectivity in spiro[4.4]nonane synthesis?

A1: High stereoselectivity in spiro[4.4]nonane synthesis is typically achieved through several key strategies:

• Organocatalytic Asymmetric Reactions: Methods like the tandem Nazarov cyclization/semipinacol rearrangement employ chiral Brønsted acid catalysts to induce high enantioselectivity, generating multiple stereocenters with excellent control.[1]

• Metal-Catalyzed Hydrogenation: The choice of catalyst and reaction conditions during the hydrogenation of spiro[4.4]nonane-1,6-dione can have a profound effect on the stereoselectivity of the resulting diols.[2][3]

• Chiral Auxiliaries: Incorporating a chiral auxiliary into the substrate can direct the stereochemical outcome of subsequent cyclization reactions.[4]

• Biocatalysis: Kinetic resolution using enzymes, such as baker's yeast, can be employed to resolve racemic mixtures of spiro[4.4]nonane precursors, yielding enantiomerically pure products.[3]

• Kinetic vs. Thermodynamic Control: Manipulating reaction conditions such as temperature, reaction time, and catalyst choice can favor the formation of a single desired diastereomer by exploiting the principles of kinetic and thermodynamic control.[5]

Q2: How does temperature affect the stereoselectivity of spiro[4.4]nonane cyclization?

A2: Temperature is a critical parameter for controlling stereoselectivity. Lower temperatures generally favor the kinetic product, which is the product that forms faster due to a lower activation energy. Conversely, higher temperatures can allow the reaction to reach equilibrium, leading to the formation of the more stable thermodynamic product.[5] For instance, in hydride reductions, performing the reaction at low temperatures (e.g., 0 to -78 °C) often enhances stereoselectivity in favor of the kinetic product.[5]

Q3: Can the choice of solvent influence the stereochemical outcome?

A3: Yes, the solvent can have a significant influence on product selectivity.[2] For example, in the hydrogenation of spiro[4.4]nonane-1,6-dione, the choice of solvent can affect the reaction rate and the product distribution. In some cases, using a particular solvent can also lead to side reactions, such as the opening of a spiro-ring in alcohol solvents.[2]

Troubleshooting Guides

Issue 1: Low Diastereoselectivity or Enantioselectivity

Problem: The reaction produces a mixture of diastereomers or enantiomers with low selectivity.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Suboptimal Catalyst or Reagent	The choice of catalyst is crucial for stereoselectivity. For catalytic hydrogenations, screen different catalysts (e.g., Pd/C, PtO₂, Rh/C) to find the optimal conditions for the desired diastereomer.[5] In asymmetric organocatalysis, ensure the chiral catalyst is of high purity and the correct enantiomer is used.
Incorrect Temperature	As discussed in the FAQs, temperature plays a key role in kinetic vs. thermodynamic control.[5] For kinetic control, lower the reaction temperature. For thermodynamic control, a higher temperature may be necessary to allow for equilibration to the more stable isomer.[5]
Inappropriate Solvent	The solvent can influence the transition state energies of competing pathways.[2] Screen a range of solvents with varying polarities and coordinating abilities.
Slow Reaction Rate	If the desired stereoisomer is the kinetic product, a slow reaction may allow for equilibration to the thermodynamic product. Consider using a more active catalyst or slightly higher temperature to accelerate the reaction, while still maintaining kinetic control.

Issue 2: Formation of an Unexpected Constitutional Isomer

Problem: The spiroannulation reaction yields an unexpected constitutional isomer.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Ambiguous Reaction Pathway	An intermediate may have multiple reactive sites, leading to different ring closures. This is often governed by kinetic versus thermodynamic control.[5]
Catalyst Type	The nature of the catalyst can dictate the reaction pathway. For instance, in certain cyclizations, Lewis acids (e.g., BF₃·OEt₂) might favor a conjugate Prins cyclization, while Brønsted acids (e.g., TsOH) could promote an interrupted Nazarov cyclization, resulting in different products.[5]
Skeletal Rearrangements	Acidic conditions, especially with strong Lewis acids, can promote rearrangements if carbocationic intermediates are formed.[6]

Troubleshooting Strategy:

• Analyze the structure of the unexpected isomer to hypothesize the alternative reaction pathway.

• Modify the catalyst. If a Lewis acid was used, try a Brønsted acid and vice versa.[5] Using a milder acid may also suppress rearrangements.[6]

• Adjust the temperature. Lowering the temperature may favor the kinetically controlled, non-rearranged product.[5]

Quantitative Data Summary

Table 1: Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement [1]

Substrate	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	ee (%)
Substrate A	10	60	12	92	95
Substrate B	10	60	24	85	97
Substrate C	15	50	18	88	92

Table 2: Stereoselective Hydrogenation of Spiro[4.4]nonane-1,6-dione [2]

Catalyst	Solvent	Product Distribution (cis,cis : cis,trans : trans,trans)
Raney Nickel	Ethanol	24 : 51 : 21
Platinum-on-charcoal	Acetic Acid	24 : 76 : 0
[Ru(S-BINAP)Cl₂]₂(NEt₃)	Methanol	1 : 98 : 1

Experimental Protocols

Protocol 1: Organocatalytic Asymmetric Tandem Nazarov/Semipinacol Rearrangement

This protocol is adapted from the work of Tu, Y.-Q. and co-workers.[1]

Materials:

• Chiral phosphoric acid catalyst

• 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate

• Anhydrous toluene (B28343)

• Argon or Nitrogen gas

• Schlenk tube

• Standard glassware for workup and purification

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dried Schlenk tube under an argon atmosphere, add the chiral phosphoric acid catalyst (0.01 mmol, 10 mol%).

• Add the 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate (0.1 mmol, 1.0 equiv).

• Dissolve the solids in freshly distilled toluene (1.0 mL).

• Stir the resulting solution at 60 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (petroleum ether/ethyl acetate (B1210297) mixture) to afford the desired chiral spiro[4.4]nonane-1,6-dione.[1]

Protocol 2: Reduction of Spiro[4.4]nonane-1,6-dione with LiAlH₄

This is a general procedure for the reduction of the dione (B5365651) to the corresponding diol.[5]

Materials:

• Spiro[4.4]nonane-1,6-dione

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• Water

• 15% NaOH solution

• Nitrogen gas

• Two-necked, round-bottomed flask

• Standard glassware for workup

Procedure:

• Charge a 500-mL two-necked, round-bottomed flask with LiAlH₄ (4.02 g) and 100 mL of diethyl ether under a nitrogen atmosphere.

• Stir the mixture at ambient temperature.

• Slowly add a solution of spiro[4.4]nonane-1,6-dione (8.04 g) in 50 mL of diethyl ether over one hour.

• Continue stirring for an additional four hours after the addition is complete.

• Cool the reaction mixture to 0-2 °C in an ice bath.

• Carefully quench the reaction by the slow, sequential addition of water, followed by a 15% NaOH solution, and then water again.

• Filter the resulting solids and wash with diethyl ether.

• Dry the combined organic filtrate over a suitable drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure to yield the crude diol mixture.

• The diastereomers can be separated by column chromatography or recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 3. researchgate.net [researchgate.net]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Scale-up challenges in the synthesis of spiro(4.4)nonane derivatives

Welcome to the technical support center for the synthesis of spiro[4.4]nonane derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on the challenges encountered during the scale-up of these valuable compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues users might encounter during their experiments, presented in a direct question-and-answer format.

Issue 1: Low Yield in Spirocyclization

Question: My spirocyclization reaction, particularly a tandem Michael/Aldol condensation, suffers from a significant drop in yield upon scaling up from milligrams to grams. What are the common causes and how can I mitigate them?

Answer: Low yields during the scale-up of spirocyclization reactions are frequently due to competing side reactions that become more prominent at higher concentrations. The primary issues include oligomerization, incomplete cyclization, and retro-Michael reactions.[1]

Troubleshooting Strategies:

• High Dilution: Intermolecular side reactions, like oligomerization, can be suppressed by operating under high-dilution conditions.[1] This favors the desired intramolecular cyclization.

• Slow Reagent Addition: Adding a key reagent dropwise over an extended period can maintain a low instantaneous concentration, further discouraging intermolecular reactions.[2][3]

• Temperature Control: Carefully manage the reaction temperature. Lower temperatures can suppress side reactions, which often have higher activation energies, while excessively high temperatures might promote decomposition or retro-Michael reactions.[1][4]

• Reaction Monitoring: Track the reaction's progress closely using techniques like TLC or LC-MS. Prolonged reaction times can lead to byproduct formation.[1] Quench the reaction as soon as the starting material is consumed.

Troubleshooting Flowchart: Diagnosing Low Yield

Caption: Troubleshooting logic for low-yielding spirocyclization reactions.

Issue 2: Product Impurity and Purification Challenges

Question: My crude product is highly impure, and purification by column chromatography is inefficient and not scalable. What are the typical impurities and what are the alternative purification strategies?

Answer: Common impurities include unreacted starting materials, polymeric byproducts, and incompletely cyclized intermediates.[2] While chromatography is useful at the lab scale, it is often impractical for larger quantities.

Alternative Purification Strategies:

• Fractional Distillation: For thermally stable, volatile spiro[4.4]nonane derivatives, vacuum distillation can be highly effective for removing less volatile impurities and starting materials.[2]

• Crystallization: If your product is a solid, developing a crystallization procedure is one of the most effective and scalable purification methods. This requires screening various solvents to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.

• Acid/Base Washes: During the workup, selective liquid-liquid extraction can remove acidic or basic impurities. For example, a wash with aqueous sodium bicarbonate can remove acidic byproducts.[5]

Table 1: Comparison of Purification Methods for Scale-Up

Method	Throughput	Purity Achievable	Common Application	Key Limitation
Column Chromatography	Low	Very High	Lab-scale synthesis, complex mixtures	High solvent usage, not cost-effective for scale-up
Fractional Distillation	High	High	Thermally stable, volatile compounds	Not suitable for heat-sensitive or non-volatile compounds
Crystallization	High	Very High	Crystalline solid products	Requires significant methods development
Liquid-Liquid Extraction	Very High	Low-Medium	Removing ionic/polar impurities	Only removes specific types of impurities

Issue 3: Poor Stereocontrol

Question: My reaction produces a mixture of diastereomers at the spirocenter. How can I improve the stereoselectivity?

Answer: Achieving high stereoselectivity is a common challenge in spirocycle synthesis.[6][7] The product distribution is often a result of competition between kinetically and thermodynamically controlled pathways.[7]

Strategies for Improving Stereoselectivity:

• Temperature Adjustment: Lowering the reaction temperature often favors the formation of the kinetic product, which is the one that forms faster. Conversely, running the reaction at a higher temperature for a longer duration may allow the initial products to equilibrate to the more stable thermodynamic product.[7]

• Catalyst/Reagent Choice: The steric bulk and electronic properties of the catalyst or reagents can profoundly influence the transition state geometry, thereby directing the stereochemical outcome. For instance, in reductions, the choice of hydrogenation catalyst can significantly affect the stereoselectivity.[7] Similarly, different Lewis or Brønsted acids can lead to different cyclization products.[7]

• Solvent Effects: The polarity of the solvent can influence reaction pathways and the stability of intermediates, which in turn can affect the diastereomeric ratio of the final product. Screening different solvents is a recommended optimization step.

Experimental Protocols & Workflows

Protocol 1: Synthesis of a Spiro[4.4]nonane-dione via Intramolecular Aldol Condensation

This protocol describes a general procedure for the base-catalyzed intramolecular cyclization of a diketone precursor, a common method for forming the spiro[4.4]nonane core.[5]

Materials:

• Diketone precursor (e.g., 1-(3-oxobutyl)cyclopentane-1-carbaldehyde)

• Potassium hydroxide (B78521) (KOH)

• Ethanol (B145695) (reagent grade)

• 2 M Hydrochloric acid (HCl)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the diketone precursor (1.0 eq) in ethanol (approx. 0.5 M solution) in a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• In a separate flask, prepare a solution of potassium hydroxide (1.2 eq) in ethanol.

• Add the ethanolic KOH solution to the diketone solution at room temperature.

• Heat the reaction mixture to reflux (approx. 80 °C) and stir for 4-6 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and neutralize by slowly adding 2 M HCl until the pH is ~7.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the remaining aqueous residue with diethyl ether (3 x volume of residue).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude spiro[4.4]nonane-dione.

• Purify the crude product by vacuum distillation or column chromatography.

General Synthesis & Purification Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Stereocontrolled Formation of a [4.4]Heterospiro Ring System with Unexpected Inversion of Configuration at the Spirocenter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Stability of spiro(4.4)nonan-1-one under acidic and basic conditions

Welcome to the technical support center for Spiro[4.4]nonan-1-one. This resource is designed to assist researchers, scientists, and drug development professionals in understanding the stability of this compound under various experimental conditions and troubleshooting potential issues.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Spiro[4.4]nonan-1-one?

Spiro[4.4]nonan-1-one is a relatively stable spirocyclic ketone. However, its stability can be compromised under strong acidic or basic conditions, leading to potential side reactions or degradation. The reactivity is largely governed by the chemistry of the ketone functional group.

Q2: How stable is Spiro[4.4]nonan-1-one under acidic conditions?

While specific quantitative stability data for Spiro[4.4]nonan-1-one is not extensively documented in the literature, ketones, in general, can be susceptible to acid-catalyzed reactions.[1] Under strongly acidic conditions, there is a possibility of rearrangement reactions.[1] It is advisable to use mild acidic conditions when feasible and to monitor reactions for the formation of unexpected byproducts.[1]

Q3: What happens to Spiro[4.4]nonan-1-one under basic conditions?

Spiro[4.4]nonan-1-one is expected to be relatively stable under mild basic conditions.[1] However, strong bases can facilitate the formation of an enolate, which can lead to side reactions such as self-condensation or reactions with other electrophiles present in the reaction mixture.[1]

Q4: Can Spiro[4.4]nonan-1-one undergo keto-enol tautomerism?

Yes, like other ketones with alpha-hydrogens, Spiro[4.4]nonan-1-one can undergo keto-enol tautomerization. This process is catalyzed by both acids and bases.[2] Usually, the keto form is more stable than the enol form.[2]

Troubleshooting Guides

Issue	Potential Cause	Troubleshooting Suggestions
Low yield or recovery of Spiro[4.4]nonan-1-one after a reaction under acidic conditions.	Acid-catalyzed degradation or rearrangement: Strong acids may have induced side reactions.[1]	- Use milder acidic conditions (e.g., Lewis acids instead of strong Brønsted acids).- Run the reaction at a lower temperature to minimize side reactions.- Monitor the reaction progress closely using techniques like TLC or LC-MS to detect byproduct formation.
Formation of unexpected byproducts in a base-catalyzed reaction.	Enolate-mediated side reactions: Strong bases can lead to the formation of enolates, which can participate in aldol-type condensations or other reactions.[1]	- Use a non-nucleophilic, hindered base if only deprotonation is desired.- Add the ketone solution slowly to the base at a low temperature to control enolate formation.- Consider using a milder base (e.g., K₂CO₃, Et₃N).[1]
Difficulty in isolating the product due to emulsion formation during acidic or basic workup.	Amphiphilic nature of intermediates or byproducts: The compound and its derivatives may exhibit some solubility in both aqueous and organic layers under certain pH conditions.	- Adjust the pH of the aqueous layer to be significantly different from the pKa of any acidic or basic species.- Add brine (saturated NaCl solution) to break up emulsions.- Centrifuge the mixture to aid in phase separation.

Data Presentation

While specific quantitative data on the stability of Spiro[4.4]nonan-1-one is limited, the following table summarizes its expected qualitative stability under various conditions based on general ketone chemistry.

Condition	Reagent Examples	Expected Stability	Potential Side Products
Strongly Acidic	conc. HCl, conc. H₂SO₄	Potentially unstable	Rearrangement products, aldol (B89426) condensation products.[1]
Mildly Acidic	Lewis acids (e.g., AlCl₃), dilute protic acids	Generally stable, but can catalyze reactions	Products of the desired catalyzed reaction.
Strongly Basic	KOH, NaOH, NaH	Potentially unstable	Enolate formation leading to condensation or alkylation products.[1]
Mildly Basic	K₂CO₃, Et₃N	Generally stable	Deprotonation at the alpha-carbon is possible.[1]

Experimental Protocols

Protocol 1: General Procedure for Assessing Stability of Spiro[4.4]nonan-1-one

This protocol provides a general workflow to evaluate the stability of Spiro[4.4]nonan-1-one under specific acidic or basic conditions.

• Preparation of Stock Solution: Prepare a stock solution of Spiro[4.4]nonan-1-one of a known concentration in a suitable inert solvent (e.g., acetonitrile, THF).[1]

• Stress Conditions:

  • Acidic: To a known volume of the stock solution, add the acidic reagent to be tested (e.g., HCl, H₂SO₄) to achieve the desired concentration.[1]

  • Basic: To a known volume of the stock solution, add the basic reagent to be tested (e.g., NaOH, K₂CO₃) to achieve the desired concentration.[1]

• Incubation: Maintain the reaction mixture at a constant temperature and monitor over time.

• Sampling and Analysis: At various time points, take an aliquot of the reaction mixture, neutralize it, and dilute it for analysis by a suitable method such as GC-MS or LC-MS to quantify the remaining Spiro[4.4]nonan-1-one and identify any degradation products.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Potential reaction pathways for Spiro[4.4]nonan-1-one under strongly acidic conditions.

Caption: Potential reaction pathways for Spiro[4.4]nonan-1-one under strongly basic conditions.

Experimental Workflow

Caption: General experimental workflow for assessing the stability of Spiro[4.4]nonan-1-one.

References

• 1. benchchem.com [benchchem.com]
• 2. Ketone - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Oligomerization in Tandem Michael/Aldol Condensation Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with oligomerization in tandem Michael/aldol (B89426) condensation reactions.

Troubleshooting Guide

Uncontrolled oligomerization is a common side reaction in tandem Michael/aldol condensations, leading to reduced yields of the desired product and complex purification challenges. This guide addresses specific issues you may encounter during your experiments.

Issue 1: Low Yield of Desired Product with a Complex Mixture of High Molecular Weight Byproducts

• Possible Cause: The reaction conditions favor sequential Michael and/or aldol additions of the starting materials or intermediates, leading to the formation of dimers, trimers, and higher-order oligomers. This can be exacerbated by high concentrations of reactants, prolonged reaction times, or highly reactive substrates.

• Troubleshooting Steps:

  • Optimize Reactant Stoichiometry: Carefully control the molar ratio of the Michael donor and acceptor. An excess of one reactant can sometimes drive the reaction towards the desired product, but it can also lead to self-condensation of the excess reagent. Start with a 1:1 or 1.2:1 ratio of the Michael acceptor to the donor and adjust as needed based on analytical monitoring.

  • Control the Rate of Addition: Instead of adding all reactants at once, try a slow, dropwise addition of one of the reactants (usually the more reactive one) to the reaction mixture. This maintains a low instantaneous concentration of the added reactant, disfavoring oligomerization.

  • Lower the Reaction Temperature: Many tandem Michael/aldol reactions are exothermic. Running the reaction at a lower temperature can help to control the reaction rate and reduce the likelihood of side reactions.

  • Screen Different Solvents: The choice of solvent can significantly influence the reaction pathway. Experiment with a range of solvents with varying polarities to find the optimal medium that favors the desired intramolecular cyclization over intermolecular oligomerization.

  • Catalyst Loading: The concentration of the catalyst can impact the reaction rate and selectivity. A lower catalyst loading may slow down the reaction but can also suppress the formation of byproducts.

Issue 2: Formation of a Sticky, Insoluble Precipitate (Polymer)

• Possible Cause: Under certain conditions, the tandem reaction can lead to uncontrolled polymerization, especially with highly activated Michael acceptors or when the reaction is run at high concentrations.

• Troubleshooting Steps:

  • Reduce Reactant Concentration: This is the most straightforward approach to minimizing polymerization. Lowering the molarity of your reactants can significantly reduce the rate of intermolecular reactions.

  • Modify the Substrate: If possible, consider using protecting groups to temporarily block reactive functionalities on your starting materials that may be contributing to polymerization.

  • Change the Catalyst: The nature of the catalyst (acidic, basic, organocatalyst) can have a profound effect on the reaction outcome. If you are using a strong base, consider a milder catalyst to have better control over the reaction.

  • Employ a Flow Chemistry Setup: For highly exothermic and fast reactions, a continuous flow reactor can offer superior control over reaction time, temperature, and mixing, thereby minimizing the formation of polymeric byproducts.

Frequently Asked Questions (FAQs)

Q1: What is oligomerization in the context of tandem Michael/aldol reactions?

A1: Oligomerization refers to the formation of molecules consisting of a few repeating monomer units. In tandem Michael/aldol reactions, this occurs when the initial Michael adduct or a subsequent intermediate reacts with additional molecules of the starting materials instead of undergoing the desired intramolecular aldol cyclization. This leads to the formation of dimers, trimers, and larger, often undesired, byproducts.

Q2: How can I detect and characterize oligomeric byproducts?

A2: A combination of analytical techniques is typically required to identify and quantify oligomers:

• Thin-Layer Chromatography (TLC): A quick method to visualize the complexity of the reaction mixture. The presence of multiple spots with low Rf values can indicate the formation of higher molecular weight species.

• High-Performance Liquid Chromatography (HPLC): Provides a more detailed separation of the reaction components, allowing for the quantification of the desired product and byproducts.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) and Matrix-Assisted Laser Desorption/Ionization (MALDI-MS) are invaluable for determining the molecular weights of the oligomers. High-resolution mass spectrometry (e.g., Q-TOF, Orbitrap) can provide accurate mass measurements to help elucidate the elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can help to elucidate the structure of the oligomeric byproducts, although the complexity of the spectra can be challenging to interpret for mixtures.

• Gel Permeation Chromatography (GPC) / Size-Exclusion Chromatography (SEC): These techniques separate molecules based on their size in solution and can be used to determine the molecular weight distribution of oligomeric and polymeric byproducts.

Q3: Can "oligomerization" ever be a desired outcome in these reactions?

A3: Yes, in some cases, sequential Michael and/or aldol reactions are intentionally used to construct complex macrocyclic or polycyclic structures. This is often referred to as a "multiple Michael/aldol reaction" or a domino reaction.[1] The key is to have precise control over the reaction sequence to form the desired larger structure instead of an uncontrolled mixture of oligomers.

Data Presentation

Table 1: Effect of Reaction Conditions on Product Distribution

Parameter	Condition A	Condition B	Condition C
Temperature	25°C	0°C	-20°C
Concentration	1.0 M	0.5 M	0.1 M
Catalyst Loading	10 mol%	5 mol%	2 mol%
Desired Product Yield	45%	75%	85%
Dimer Formation	30%	15%	5%
Trimer and Higher Oligomers	15%	5%	<2%

Note: This table presents hypothetical data to illustrate the general trends observed when optimizing reaction conditions to minimize oligomerization.

Experimental Protocols

Protocol 1: General Procedure for a Tandem Michael/Aldol Reaction to Synthesize a Substituted Cyclohexenone

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Michael Donor (e.g., a 1,3-dicarbonyl compound)

• Michael Acceptor (e.g., an α,β-unsaturated ketone)

• Catalyst (e.g., L-proline, NaOH, or a Lewis acid)

• Anhydrous Solvent (e.g., THF, CH2Cl2, Toluene)

• Quenching solution (e.g., saturated aqueous NH4Cl)

• Drying agent (e.g., anhydrous Na2SO4 or MgSO4)

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the Michael donor (1.0 equiv) and the catalyst (e.g., 10 mol%).

• Dissolve the solids in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to the desired temperature (e.g., 0 °C) in an ice bath.

• Slowly add the Michael acceptor (1.0-1.2 equiv) dropwise to the stirred solution over a period of 30-60 minutes.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or CH2Cl2) three times.

• Combine the organic layers, dry over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Caption: Experimental workflow for a typical tandem Michael/aldol reaction.

Caption: Troubleshooting logic for managing oligomerization.

Caption: Competing pathways of cyclization vs. oligomerization.

References

• 1. Multiple Michael/aldol reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of Synthetic Routes to Spiro[4.4]nonan-1-one

For Researchers, Scientists, and Drug Development Professionals

Spiro[4.4]nonan-1-one is a valuable spirocyclic ketone that serves as a key structural motif in a variety of natural products and pharmacologically active compounds.[1][2] Its unique three-dimensional structure presents a compelling target for organic synthesis.[2] This guide provides a comparative analysis of prominent synthetic pathways to spiro[4.4]nonan-1-one, offering a detailed look at experimental data, protocols, and the strategic logic behind each approach to assist researchers in selecting the most suitable method for their endeavors.

Key Synthetic Strategies at a Glance

The synthesis of spiro[4.4]nonan-1-one has been accomplished through several distinct strategies. These primarily involve the construction of the quaternary spirocenter and the subsequent or simultaneous formation of the second five-membered ring.[1] The most common approaches include intramolecular cyclization of functionalized cyclopentane (B165970) derivatives, tandem reactions, cycloaddition reactions, and ring-closing metathesis.[1][2][3]

Synthetic Route	Key Precursor(s)	Reagents & Conditions	Number of Steps (from simple precursors)	Overall Yield	Key Advantages	Key Disadvantages
Intramolecular Cyclization (Mousseron et al.)	2-(3-chloropropyl)cyclopentanone	Base (e.g., NaNH2)	2	High	Reliable, well-established method.	Limited precursor availability.
Thorpe-Ziegler Cyclization	1-(3-Cyanopropyl)cyclopentane-1-carbonitrile	Strong base (e.g., sodium hydride), followed by hydrolysis and decarboxylation	4	50-60%	Good yields, readily available starting materials (cyclopentanone, acrylonitrile).[4]	Multi-step, requires harsh conditions.
Intramolecular Aldol (B89426) Condensation	1-(3-oxobutyl)cyclopentane-1-carbaldehyde	Base (e.g., potassium hydroxide) in ethanol (B145695)	2	High-yielding[2]	Direct and high-yielding.[2]	Precursor synthesis can be complex.
Pauson-Khand Reaction	Enyne precursor	Transition metal catalyst (e.g., Co2(CO)8)	Variable	Efficient	Powerful for constructing the cyclopentenone core.[2]	Requires specialized catalysts, potential for side reactions.
Diels-Alder Reaction	Spiro[4.4]nona-2,7-diene-1,6-dione and a diene	Lewis acid (e.g., BF₃·OEt₂) or thermal conditions	Variable	Variable	Versatile for creating complex, annulated systems.[2][5]	Often produces intermediates requiring further transformation.
Ring-Closing Metathesis (RCM)	2,2-diallylcyclopentanone derivative	Grubbs catalyst	2	Efficient	Robust and efficient for forming the second ring.[3]	Requires expensive ruthenium catalysts.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the key synthetic strategies for obtaining spiro[4.4]nonan-1-one.

Caption: Intramolecular Cyclization via Stork Enamine Alkylation.

Caption: Multi-step Synthesis via Thorpe-Ziegler Cyclization.

Caption: Synthesis of Spiro[4.4]nonan-1-one via Intramolecular Aldol Condensation.

Caption: Ring-Closing Metathesis Approach to the Spiro[4.4]nonane Framework.

Detailed Experimental Protocols

Protocol 1: Synthesis of Spiro[4.4]nonan-1-one via Thorpe-Ziegler Cyclization[4]

This protocol outlines a robust method starting from cyclopentanone and acrylonitrile.

Step 1: Synthesis of 2-(3-Cyanopropyl)cyclopentan-1-one

• Materials: Cyclopentanone, Acrylonitrile, Sodium ethoxide, Anhydrous ethanol, Diethyl ether, Saturated aqueous ammonium (B1175870) chloride solution, Anhydrous magnesium sulfate (B86663).

• Procedure: In a round-bottom flask, dissolve sodium ethoxide in anhydrous ethanol. To this solution, add cyclopentanone dropwise while maintaining the temperature below 10 °C. Subsequently, add acrylonitrile dropwise. Stir the reaction mixture at room temperature for 12-24 hours. Quench the reaction with a saturated aqueous ammonium chloride solution and extract the product with diethyl ether. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Step 2: Synthesis of 1-(3-Cyanopropyl)cyclopentane-1-carbonitrile

• Materials: 2-(3-Cyanopropyl)cyclopentan-1-one, Acetone cyanohydrin, Triethylamine, Methanol, Diethyl ether, Dilute hydrochloric acid, Anhydrous sodium sulfate.

• Procedure: Dissolve 2-(3-cyanopropyl)cyclopentan-1-one in methanol. Add acetone cyanohydrin and a catalytic amount of triethylamine. Stir the mixture at room temperature for 24-48 hours. Remove the solvent under reduced pressure and dissolve the residue in diethyl ether. Wash the organic layer with dilute hydrochloric acid and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the dinitrile.

Step 3: Thorpe-Ziegler Cyclization to 2-aminospiro[4.4]non-1-ene-3-carbonitrile

• Materials: 1-(3-Cyanopropyl)cyclopentane-1-carbonitrile, Sodium hydride, Anhydrous toluene (B28343) or benzene.

• Procedure: In a flame-dried flask under an inert atmosphere, suspend sodium hydride in anhydrous toluene. Add a solution of the dinitrile in anhydrous toluene dropwise. Heat the mixture to reflux for 4-6 hours. Cool the reaction to room temperature and cautiously quench with ethanol. Pour the mixture into ice water and neutralize with dilute acetic acid. Separate the organic layer, and extract the aqueous layer. Combine the organic extracts, wash with brine, dry, and concentrate to obtain the crude β-enaminonitrile.

Step 4: Hydrolysis and Decarboxylation to Spiro[4.4]nonan-1-one

• Materials: Crude 2-aminospiro[4.4]non-1-ene-3-carbonitrile, Concentrated sulfuric acid, Water, Diethyl ether, Saturated aqueous sodium bicarbonate solution, Anhydrous magnesium sulfate.

• Procedure: Add the crude β-enaminonitrile to a mixture of concentrated sulfuric acid and water. Heat the mixture to reflux for 6-12 hours. Cool the reaction mixture and extract with diethyl ether. Wash the combined organic extracts with water, saturated aqueous sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure. The crude spiro[4.4]nonan-1-one can be purified by vacuum distillation or column chromatography.

Protocol 2: Synthesis of Spiro[4.4]nonan-1-one via Intramolecular Aldol Condensation[2]

This method relies on the base-catalyzed cyclization of a diketone precursor.

Step 1: Synthesis of 1-(3-oxobutyl)cyclopentane-1-carbaldehyde

• Materials: Cyclopentanone, Acrolein, Sodium Hydroxide (B78521) (NaOH), Diethyl ether, Hydrochloric acid (HCl), Magnesium sulfate (MgSO₄).

• Procedure: This precursor can be synthesized via a Michael addition of the enolate of cyclopentanone to acrolein, followed by appropriate functional group manipulations. A detailed procedure for this specific precursor would need to be sourced from relevant literature.

Step 2: Intramolecular Aldol Condensation to Spiro[4.4]nonan-1-one

• Materials: 1-(3-oxobutyl)cyclopentane-1-carbaldehyde, Potassium hydroxide (KOH), Ethanol.

• Procedure: Dissolve the diketone precursor in ethanol. Add a solution of potassium hydroxide in ethanol to the reaction mixture. Reflux the mixture for 4 hours. Cool the reaction to room temperature and neutralize with 2 M HCl. Remove the ethanol under reduced pressure. Extract the aqueous residue with diethyl ether. Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain Spiro[4.4]nonan-1-one.

Conclusion

The synthesis of spiro[4.4]nonan-1-one can be achieved through a variety of effective synthetic strategies. The classical intramolecular cyclization methods, such as the Thorpe-Ziegler reaction, offer reliable and well-documented routes with good yields, albeit often requiring multiple steps and harsh conditions.[4] The intramolecular aldol condensation provides a more direct and high-yielding approach, contingent on the accessibility of the diketone precursor.[2] Modern methods like the Pauson-Khand reaction and Ring-Closing Metathesis offer powerful and efficient alternatives for constructing the spirocyclic core, though they may necessitate the use of expensive transition metal catalysts.[2][3] The Diels-Alder reaction stands out for its ability to generate more complex and diverse spiro[4.4]nonane systems.[2] The choice of the optimal synthetic route will ultimately depend on the specific requirements of the research, including the desired scale, available starting materials and reagents, and the tolerance for multi-step sequences.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Spiro[4.4]nonane and Spiro[4.5]decane Scaffolds in Drug Design

For Researchers, Scientists, and Drug Development Professionals

The deliberate incorporation of three-dimensional (3D) structural motifs is a paramount strategy in modern drug discovery, aimed at escaping the "flatland" of traditional aromatic compounds to enhance potency, selectivity, and pharmacokinetic profiles. Among the various scaffolds utilized to achieve this, spirocycles, characterized by two rings sharing a single carbon atom, have emerged as privileged structures. Their inherent rigidity and defined spatial arrangement of substituents offer a unique platform for optimizing ligand-receptor interactions. This guide provides a comprehensive comparison of two prominent spirocyclic systems: spiro[4.4]nonane and spiro[4.5]decane, highlighting their distinct applications and physicochemical properties in drug design.

Physicochemical Properties: A Tale of Two Scaffolds

The choice between a spiro[4.4]nonane and a spiro[4.5]decane scaffold can significantly influence the physicochemical properties of a drug candidate. The spiro[4.4]nonane, composed of two five-membered rings, generally results in a more compact and rigid structure. In contrast, the spiro[4.5]decane, with one five-membered and one six-membered ring, offers a slightly larger and more flexible framework. These structural nuances translate into differences in lipophilicity, solubility, and polar surface area, as illustrated in the following comparative tables.

Table 1: Comparison of Physicochemical Properties of Representative Spiro[4.4]nonane Derivatives

Compound	Structure	Molecular Weight ( g/mol )	XLogP3	Polar Surface Area (Ų)	Biological Target
Azaspiro[4.4]nonane Core	Unavailable

125.21[1]1.6[1]12.03[1]Nicotinic Acetylcholine (B1216132) Receptor (nAChR) Agonist[2]Spiro[4.4]nonan-1-one Unavailable138.21[3]1.8[3]17.1[3]Building Block(1S)-Spiro[4.4]nonan-1-ol Unavailable140.22[4]2.1[4]20.2[4]Not SpecifiedSpiro[4.4]nonane-1,6-dione Unavailable152.19[5]0.7[5]34.1[5]Not Specified

Table 2: Comparison of Physicochemical Properties of Representative Spiro[4.5]decane Derivatives

Compound	Structure	Molecular Weight ( g/mol )	XLogP3	Polar Surface Area (Ų)	Biological Target
Azaspiro[4.5]decane Core	Unavailable

139.24~1.9~12.03Sigma-1 (σ1) Receptor / M1 Muscarinic Receptor Agonist[2]8-(4-(2-Fluoroethoxy)benzyl)-1,4-dioxa-8-azaspiro[4.5]decane Unavailable309.383.121.3σ1 Receptor Ligand[6]2,8-Dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one Unavailable183.251.529.5M1 Muscarinic Agonist[7]VU0119498 Unavailable316.15[4]Not AvailableNot AvailableM1 Muscarinic Agonist[4]

Biological Applications: Divergent Paths in the Central Nervous System

While both scaffolds provide a 3D framework for interacting with biological targets, a notable divergence in their primary applications has been observed, particularly within the central nervous system (CNS).

Spiro[4.4]nonane derivatives have been extensively investigated as potent agonists of nicotinic acetylcholine receptors (nAChRs) .[2] These ligand-gated ion channels are implicated in a wide array of neurological processes, and their modulation is a key strategy for the treatment of cognitive disorders and neurodegenerative diseases.[2]

In contrast, the larger and more flexible spiro[4.5]decane scaffold has proven to be a versatile platform for targeting a broader range of CNS receptors. Derivatives of this system have demonstrated significant activity as sigma-1 (σ1) receptor ligands and M1 muscarinic acetylcholine receptor agonists .[2] The σ1 receptor is an intracellular chaperone protein involved in cellular stress responses, making it a target for neuroprotection and the treatment of psychiatric disorders.[2] M1 muscarinic receptors are crucial for learning and memory, and their agonism is a promising approach for treating cognitive decline in conditions like Alzheimer's disease.[7]

Table 3: Comparative Biological Activity of Spiro[4.4]nonane Derivatives

Compound Class	Target	Representative Compound(s)	Potency (Kᵢ / EC₅₀)	Selectivity
Azaspiro[4.4]nonanes	nAChR	Not Specified	Not Specified	Selective for nAChR subtypes[2]

Table 4: Comparative Biological Activity of Spiro[4.5]decane Derivatives

Compound Class	Target	Representative Compound(s)	Potency (Kᵢ / EC₅₀)	Selectivity
1-Oxa-8-azaspiro[4.5]decanes	σ1 Receptor	Compound 8 [8]	Kᵢ = 0.47 - 12.1 nM[8]	Moderate selectivity over σ2 receptors (2 - 44 fold)[8]
1-Oxa-8-azaspiro[4.5]decanes	M1 Muscarinic Receptor	Compound 18 & 29 [7]	Preferential affinity for M1 over M2 receptors[7]	Good separation of antiamnesic activity from cholinergic side effects[7]
Piperidinyl-azepines	M1 Muscarinic Receptor	HTL-9936	EC₅₀ ~100 nM (partial agonist)[9]	~7-fold selective over M2[9]
Aminotetrahydrofurans	σ1 and M₁₋₄ Receptors	ANAVEX 2-73 (blarcamesine)	IC₅₀ = 0.86 μM (σ1), 3.3–5.2 μM (M₁₋₄)[9]	Mixed agonist

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the validation of research findings. Below are methodologies for key biological assays relevant to the evaluation of spiro[4.4]nonane and spiro[4.5]decane derivatives.

Nicotinic Acetylcholine Receptor (nAChR) Binding Assay

This competitive radioligand binding assay is used to determine the affinity of a test compound for nAChRs.

Materials:

• Membrane Preparation: From cells or tissues expressing the nAChR subtype of interest.

• Radioligand: e.g., [³H]Epibatidine or [³H]Cytisine.

• Unlabeled Ligand: A known nAChR ligand for determining non-specific binding (e.g., nicotine).

• Test Compound: Spiro[4.4]nonane derivative.

• Binding Buffer: e.g., Phosphate-buffered saline (PBS).

• Wash Buffer: Ice-cold binding buffer.

• Glass Fiber Filters: Pre-soaked in a solution like 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding.[10]

• Scintillation Cocktail and Counter.

Procedure:

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding (membranes, radioligand, buffer), non-specific binding (membranes, radioligand, excess unlabeled ligand), and competitive binding (membranes, radioligand, and serial dilutions of the test compound).[10]

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[10]

• Termination and Filtration: Terminate the reaction by rapid vacuum filtration through the pre-soaked glass fiber filters. Wash the filters with ice-cold wash buffer to remove unbound radioligand.[10]

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.[10]

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value of the test compound from the competition binding curve and calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

Sigma-1 (σ1) Receptor Binding Assay

This assay measures the affinity of a test compound for the σ1 receptor.

Materials:

• Membrane Preparation: From tissues or cells with high σ1 receptor expression (e.g., guinea pig brain).

• Radioligand: e.g., --INVALID-LINK---Pentazocine.[2]

• Unlabeled Ligand: A known σ1 receptor ligand for determining non-specific binding (e.g., haloperidol).[2]

• Test Compound: Spiro[4.5]decane derivative.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Glass Fiber Filters.

• Scintillation Cocktail and Counter.

Procedure:

• Assay Setup: In test tubes or a 96-well plate, combine the membrane preparation, radioligand, and either buffer (for total binding), excess unlabeled ligand (for non-specific binding), or varying concentrations of the test compound.

• Incubation: Incubate the mixture at a specified temperature (e.g., 37°C) for a defined period (e.g., 120 minutes).[11]

• Termination and Filtration: Stop the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the specific binding and calculate the IC₅₀ and Kᵢ values for the test compound as described for the nAChR assay.

Visualizing the Divergent Paths in Drug Discovery

The distinct biological targets of spiro[4.4]nonane and spiro[4.5]decane scaffolds lead to different therapeutic applications. This divergence can be visualized as a logical workflow.

Caption: Divergent therapeutic applications of spiro[4.4]nonane and spiro[4.5]decane scaffolds.

General Experimental Workflow for Biological Evaluation

The initial biological evaluation of novel spirocyclic compounds typically follows a standardized workflow, from synthesis to in vitro and in vivo testing.

Caption: A general workflow for the biological evaluation of novel spirocyclic compounds.

References

• 1. Positive modulation of sigma-1 receptor: a new weapon to mitigate disease progression in amyotrophic lateral sclerosis | springermedizin.de [springermedizin.de]
• 2. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formation of the Nicotinic Acetylcholine Receptor Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. VU0119498, M1 muscarinic receptor agonist and pan mAChR M3, M5 PAM (CAS 79183-37-2) | Abcam [abcam.com]
• 5. Guidelines for pre-clinical assessment of the acetylcholine receptor-specific passive transfer myasthenia gravis model - recommendations for methods and experimental designs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Biological activity of spiro(4.4)nonane derivatives versus other spirocycles

For Researchers, Scientists, and Drug Development Professionals

The unique three-dimensional architecture of spirocyclic compounds has established them as privileged scaffolds in modern drug discovery. Their inherent rigidity and novel spatial arrangement of functional groups offer significant advantages in designing potent and selective therapeutic agents. Among the diverse range of spirocycles, the spiro[4.4]nonane framework, characterized by two fused five-membered rings, is a recurring motif in numerous biologically active natural products. This guide provides a comprehensive comparison of the biological activities of spiro[4.4]nonane derivatives against other notable spirocyclic systems, including spiro[3.3]heptane, spiro[4.5]decane, and spiro[5.5]undecane. The comparison is supported by quantitative experimental data, detailed methodologies for key bioassays, and visualizations of relevant signaling pathways.

Comparative Biological Activities of Spirocycles

The biological activity of spirocycles is intrinsically linked to their distinct conformational properties. The spiro[4.4]nonane scaffold imparts a unique spatial arrangement that has been exploited in nature for a variety of biological functions, from antifungal to anticancer activities.

Spiro[4.4]nonane Derivatives: Potent Bioactive Agents

Spiro[4.4]nonane derivatives have demonstrated a remarkable spectrum of biological activities.[1] Their rigid framework is often associated with high binding affinity and selectivity for their biological targets.

Antifungal Activity: A prominent example is Ilicicolin H , a polyketide natural product featuring a spiro[4.4]nonane core. It exhibits potent, broad-spectrum antifungal activity by selectively inhibiting the fungal mitochondrial cytochrome bc1 reductase (complex III), a critical component of the electron transport chain.[1] This inhibition disrupts cellular respiration, leading to fungal cell death. Notably, Ilicicolin H shows over 1000-fold selectivity for the fungal enzyme compared to its mammalian counterpart.

Anticancer Activity: Spirotryprostatins , such as Spirotryprostatin A and B, are indole (B1671886) alkaloids containing a spirooxindole moiety derived from a spiro[4.4]nonane skeleton. These compounds exhibit potent antimitotic activity by disrupting microtubule dynamics, which are essential for the formation of the mitotic spindle during cell division. This leads to cell cycle arrest at the G2/M phase and subsequent apoptosis in cancer cells.

Comparison with Other Spirocyclic Scaffolds

While direct head-to-head comparative studies are limited, analysis of existing data for other spirocycles allows for an insightful evaluation of their relative potential in medicinal chemistry.

Spiro[3.3]heptane: This smaller, more constrained spirocycle has gained significant attention as a bioisostere for the phenyl ring.[2][3] Its non-collinear exit vectors can mimic the spatial orientation of substituents on mono-, meta-, and para-substituted phenyl rings.[3] Studies have shown that replacing a phenyl ring with a spiro[3.3]heptane moiety in approved drugs can result in patent-free analogs with retained or even improved biological activity and physicochemical properties.[3]

Spiro[4.5]decane: This scaffold, consisting of a five-membered ring fused to a six-membered ring, is also found in various natural products and synthetic compounds with diverse biological activities.[4] For instance, derivatives of spiro[4.5]decanone have been investigated as inhibitors of the hypoxia-inducible factor (HIF) prolyl hydroxylases (PHDs), which are targets for the treatment of anemia and ischemic diseases.[5]

Spiro[5.5]undecane: This larger spirocyclic system has been incorporated into compounds with a range of biological activities, including anticancer properties. For example, a synthetic derivative, 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione, has been evaluated for its in vitro anti-cancer activity.

Quantitative Data Presentation

The following tables summarize the quantitative biological data for representative derivatives of spiro[4.4]nonane and other spirocycles. It is important to note that direct comparison of IC50 or MIC values across different studies should be done with caution due to variations in experimental conditions.

Table 1: Antifungal Activity of Ilicicolin H (a Spiro[4.4]nonane Derivative)

Fungal Species	MIC Range (µg/mL)	Reference
Candida albicans	0.04 - 0.31	[1]
Other Candida spp.	0.01 - 5.0	[1]
Cryptococcus spp.	0.1 - 1.56	[1]
Aspergillus fumigatus	Sub-µg/mL	[1]

Table 2: Cytotoxic Activity of Spirotryprostatins (Spiro[4.4]nonane Derivatives)

Compound	Cell Line	IC50 (µM)	Reference
Spirotryprostatin A	Human leukemia HL-60	1.5
Spirotryprostatin B	Human leukemia HL-60	0.8

Table 3: Comparative Cytotoxicity of a Spiro[3.3]heptane-based Vorinostat Analog

Compound	Cell Line	IC50 (µM)	Reference
Vorinostat (phenyl-containing drug)	Human hepatocellular carcinoma HepG2	~5	[6]
Spiro[3.3]heptane analog of Vorinostat	Human hepatocellular carcinoma HepG2	~5	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are outlines of key experimental protocols for assessing the biological activities of spirocyclic compounds.

Antifungal Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

• Inoculum Preparation: A standardized suspension of the fungal strain is prepared in a suitable broth medium (e.g., RPMI-1640).

• Serial Dilution: The test compound is serially diluted in the broth within a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the fungal suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated to allow viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is calculated from the dose-response curve.

Fungal Mitochondrial Cytochrome bc1 Reductase Inhibition Assay

This assay measures the inhibition of the cytochrome bc1 complex, the target of Ilicicolin H.

• Mitochondria Isolation: Mitochondria are isolated from the target fungal species.

• Reaction Mixture: A reaction mixture containing isolated mitochondria, cytochrome c, and a substrate (e.g., ubiquinol) is prepared.

• Compound Incubation: The reaction mixture is incubated with varying concentrations of the test compound.

• Activity Measurement: The rate of cytochrome c reduction is monitored spectrophotometrically at 550 nm.

• IC50 Determination: The IC50 value is determined from the inhibition curve.

Microtubule Disruption Assay

This assay evaluates the effect of compounds on microtubule polymerization.

• Tubulin Polymerization: Purified tubulin is induced to polymerize in the presence or absence of the test compound.

• Turbidity Measurement: The polymerization of tubulin is monitored by measuring the increase in turbidity at 340 nm over time.

• Analysis: The effect of the compound on the rate and extent of tubulin polymerization is analyzed to determine its microtubule-disrupting activity.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows discussed in this guide.

Spirotryprostatin-induced G2/M cell cycle arrest.

Workflow for Antifungal Susceptibility Testing.

Conclusion

Spiro[4.4]nonane derivatives represent a rich source of biologically active compounds with significant therapeutic potential, particularly in the areas of antifungal and anticancer research. Their unique three-dimensional structure confers potent and selective activities that are often superior to more planar molecules. While direct comparative data with other spirocyclic systems remains an area for further investigation, the existing evidence suggests that each spirocyclic scaffold possesses distinct properties that can be tailored for specific therapeutic applications. The spiro[3.3]heptane core shows promise as a bioisosteric replacement for aromatic rings, while larger spirocycles like spiro[4.5]decane and spiro[5.5]undecane offer diverse platforms for derivatization. Continued exploration of the chemical space occupied by these fascinating molecules, coupled with robust biological evaluation, will undoubtedly lead to the discovery of novel and effective therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Spiro[3.3]heptane as a Saturated Benzene Bioisostere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Bridging Theory and Reality: A Comparative Guide to Computational Models of Spiro(4.4)nonane Transition States

For researchers, scientists, and drug development professionals, the accurate prediction of reaction pathways and transition state energies is a critical component of modern chemical research. This guide provides a comparative analysis of a computational model for a spiro(4.4)nonane derivative's transition state, juxtaposed with the experimental methodologies required for its validation.

The unique, rigid, three-dimensional structure of spirocycles like spiro(4.4)nonane presents a significant challenge for both synthetic chemists and computational modelers. Understanding the transition states of reactions involving these frameworks is crucial for predicting reaction outcomes, optimizing conditions, and designing novel synthetic routes. This guide focuses on a recent computational study of a palladium-mediated rearrangement of a carboxy-substituted spiro[4.4]nonatriene, a derivative of spiro(4.4)nonane, to provide a tangible example of the interplay between theoretical calculations and experimental validation.

The Computational Model: A Case Study

A 2023 study by Goyal et al. investigated the mechanism of a palladium(II)-mediated rearrangement of a carboxy-substituted spiro[4.4]nonatriene to an annulated fulvene.[1] Using Density Functional Theory (DFT) calculations, the researchers elucidated a multi-step reaction pathway.

The study explored several potential mechanisms, including a β-carbon elimination and a dyotropic shift, but found them to be energetically unfavorable.[2] The most favorable pathway was determined to be a Pd(II)-mediated 1,5-vinyl shift.[3] The transition state for this key step was calculated to have a Gibbs free energy of activation of 25.5 kcal/mol.[3]

Computational Data Summary

The following table summarizes the key computational parameters and results from the study by Goyal et al. This data serves as a benchmark for the theoretical prediction of the transition state energy for this class of reaction.

Reaction	Computational Method	Basis Set	Functional	Solvent Model	Calculated Activation Energy (ΔG‡) (kcal/mol)
Pd(II)-mediated 1,5-vinyl shift of a carboxy-substituted spiro[4.4]nonatriene	DFT	6-31G(d)	B3LYP	IEFPCM	25.5

Experimental Validation: The Crucial Link

The ultimate test for any computational model is its agreement with experimental results. For the aforementioned spiro[4.4]nonatriene rearrangement, the computational findings were supported by the empirical observation that the reaction proceeded under the calculated conditions, lending qualitative credence to the predicted mechanism and transition state energy.[3]

However, a quantitative validation would require the experimental determination of the reaction's activation energy. This is typically achieved through kinetic studies.

Experimental Protocol for Kinetic Analysis

To experimentally determine the activation energy of the spiro[4.4]nonatriene rearrangement, the following general protocol for kinetic studies can be employed:

• Reaction Setup: The reaction is set up in a temperature-controlled reactor with precise monitoring of the temperature.

• Sampling: Aliquots of the reaction mixture are withdrawn at specific time intervals.

• Quenching: The reaction in the aliquots is immediately stopped, for example, by rapid cooling or by adding a reagent that quenches the catalyst.

• Analysis: The concentration of the reactant and product in each aliquot is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Data Analysis: The rate constants (k) are determined at different temperatures (T).

• Arrhenius Plot: An Arrhenius plot is constructed by plotting the natural logarithm of the rate constant (ln(k)) versus the inverse of the temperature (1/T). The slope of the resulting line is equal to -Ea/R, where Ea is the activation energy and R is the gas constant. From this, the experimental activation energy can be calculated and compared to the computationally predicted value.

Visualizing the Workflow and Pathways

To better illustrate the relationship between the computational and experimental workflows, as well as the proposed reaction mechanism, the following diagrams have been generated.

Caption: A logical workflow comparing the computational prediction and experimental validation of a reaction's activation energy.

Caption: The proposed palladium-mediated rearrangement pathway of a spiro[4.4]nonatriene derivative.

Conclusion

The computational investigation of the spiro[4.4]nonatriene rearrangement provides a detailed, energetically mapped-out hypothesis for the reaction mechanism. While qualitative experimental observations support the feasibility of this pathway, a full quantitative validation through kinetic studies is necessary to confirm the accuracy of the computationally derived transition state energy. This guide highlights the synergistic relationship between computational chemistry and experimental work, where theoretical models guide experimental design, and experimental data, in turn, refines and validates theoretical predictions. For researchers in drug development and organic synthesis, this integrated approach is invaluable for accelerating the discovery and optimization of novel chemical transformations.

References

• 1. Rearrangement of a carboxy-substituted spiro[4.4]nonatriene to annulated fulvenes through a Pd(ii)-mediated 1,5-vinyl shift - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Catalytic Systems for Asymmetric Spiro[4.4]nonane Synthesis

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to catalyst performance in the asymmetric synthesis of the spiro[4.4]nonane scaffold, a privileged structural motif in natural products and pharmaceuticals.

The spiro[4.4]nonane framework, with its rigid three-dimensional structure, is a highly sought-after architectural element in the design of novel therapeutics and chiral ligands. The efficient and stereoselective synthesis of this motif is a key challenge in modern organic chemistry. This guide provides a head-to-head comparison of leading catalytic systems for the asymmetric synthesis of spiro[4.4]nonane derivatives, with a focus on quantitative performance data, detailed experimental protocols, and mechanistic insights.

Catalyst Performance: A Quantitative Comparison

The choice of catalyst is paramount in achieving high yield and stereoselectivity in the synthesis of chiral spiro[4.4]nonanes. Below is a summary of the performance of two prominent catalytic systems: Chiral Phosphoric Acid (CPA) organocatalysis and Palladium-catalyzed asymmetric reactions.

Catalyst System	Reaction Type	Substrate Example	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	dr	Reference
Chiral Phosphoric Acid	Tandem Nazarov Cyclization/Semipinacol Rearrangement	2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one derivative	10	Toluene (B28343)	60	-	up to 96	up to 97	-	[1][2][3]
Palladium	Decarboxylative Aldol (B89426) Cyclization	Allyl β-ketoester with a pendant aldehyde	10 (Pd(OAc)₂) / 12 (Ligand)	THF	40	37	83 (after oxidation)	95 (after recrystallization)	72:28	[4][5][6]
Palladium	(4+2) Dipolar Cyclization	Vinylbenzoxazinanone and 1-diazonaphthalene-2(1H)-one	5 (Pd₂(dba)₃·CHCl₃) / 20 (Ligand)	DCM	rt	24	up to 86	up to 97	19:1	[7]

Key Observations:

• Chiral Phosphoric Acid (CPA) organocatalysts have demonstrated exceptional performance in the tandem Nazarov cyclization/semipinacol rearrangement, affording chiral spiro[4.4]nonane-1,6-diones in high yields and enantioselectivities.[1][2][3] This method is notable for its ability to rapidly construct complex spirocyclic systems with multiple stereocenters from acyclic precursors.[8]

• Palladium catalysis offers versatile strategies for spiro[4.4]nonane synthesis. The decarboxylative aldol cyclization provides a route to enantioenriched 1,3-diketospirocycles.[4][5][6] While the initial diastereoselectivity may be moderate, the enantiomeric excess can be significantly enhanced through recrystallization. Furthermore, palladium-catalyzed dipolar cyclization has been successfully applied to the synthesis of related chiral spiro-indenes with excellent enantioselectivity and diastereoselectivity.[7]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the successful implementation of these catalytic systems.

Protocol 1: Chiral Phosphoric Acid-Catalyzed Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement

This protocol is adapted from the work of Tu, Y.-Q. and co-workers.[8]

Materials:

• Chiral phosphoric acid catalyst (e.g., N-triflylphosphoramide derivative) (0.01 mmol, 10 mol%)

• 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate (0.1 mmol, 1.0 equiv)

• Freshly distilled toluene (1.0 mL)

• Argon or Nitrogen atmosphere

• Standard laboratory glassware (Schlenk tube) and purification supplies (silica gel, petroleum ether, ethyl acetate)

Procedure:

• To a dried Schlenk tube under an argon atmosphere, add the chiral phosphoric acid catalyst.

• Add the 2-(1-hydroxycyclobutyl)penta-1,4-dien-3-one substrate.

• Dissolve the solids in freshly distilled toluene.

• Stir the resulting solution at 60 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) mixture) to afford the desired chiral spiro[4.4]nonane-1,6-dione.[8]

Protocol 2: Palladium-Catalyzed Decarboxylative Aldol Cyclization

This protocol is based on the work of Stoltz and co-workers.[4][5][6]

Materials:

• Allyl β-ketoester substrate with a pendant aldehyde

• Pd(OAc)₂ (10 mol%)

• Chiral ligand (e.g., (S)-t-Bu-PHOX) (12 mol%)

• Brønsted acid additive (e.g., 3,5-dimethylphenol)

• Anhydrous THF

• Dess-Martin periodinane (DMP) for subsequent oxidation

• Standard laboratory glassware and purification supplies

Procedure:

• To a reaction vessel, add the allyl β-ketoester substrate, Pd(OAc)₂, the chiral ligand, and the Brønsted acid additive.

• Add anhydrous THF as the solvent.

• Stir the reaction mixture at 40 °C for the specified time (e.g., 37 hours), monitoring consumption of the starting material by TLC.

• Upon completion, the resulting mixture of spirocyclic β-hydroxyketone diastereomers is typically oxidized directly.

• Treat the mixture with Dess-Martin periodinane (DMP) to furnish the enantioenriched 1,3-diketospirocycle.

• Purify the product by flash chromatography. Further enhancement of enantiomeric excess can be achieved by recrystallization.[4][5]

Mechanistic Insights and Visualizations

Understanding the reaction mechanisms and experimental workflows is essential for catalyst selection and optimization.

Reaction Pathway: CPA-Catalyzed Tandem Nazarov/Semipinacol Rearrangement

The chiral phosphoric acid catalyst activates the substrate through hydrogen bonding, facilitating a 4π-conrotatory electrocyclization (Nazarov cyclization) to form an oxyallyl intermediate. This intermediate then undergoes a stereoselective semipinacol rearrangement to yield the chiral spiro[4.4]nonane-1,6-dione.[3]

CPA-Catalyzed Tandem Reaction Pathway

Experimental Workflow: Catalyst Screening and Optimization

A general workflow for the screening and optimization of catalysts for asymmetric spiro[4.4]nonane synthesis involves several key steps, from catalyst selection to product analysis.

General Experimental Workflow

Catalyst Comparison: Logical Relationship

The choice between an organocatalytic and a metal-catalyzed approach often depends on the desired final product, substrate scope, and tolerance to reaction conditions.

Catalyst Selection Logic

References

• 1. Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Collection - Organocatalytic Asymmetric Tandem Nazarov Cyclization/​Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones - Journal of the American Chemical Society - Figshare [figshare.com]
• 3. chem.pku.edu.cn [chem.pku.edu.cn]
• 4. Catalytic enantioselective synthesis of carbocyclic and heterocyclic spiranes via a decarboxylative aldol cyclization - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02366C [pubs.rsc.org]
• 5. Catalytic enantioselective synthesis of carbocyclic and heterocyclic spiranes via a decarboxylative aldol cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. oaepublish.com [oaepublish.com]
• 8. benchchem.com [benchchem.com]

Evaluating the Drug-like Properties of Spiro[4.4]nonane-Containing Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals, the spiro[4.4]nonane scaffold presents a compelling three-dimensional architecture for the design of novel therapeutics. This guide provides a comparative analysis of the drug-like properties of compounds incorporating this motif, with supporting experimental data and detailed protocols for key assays. By examining physicochemical characteristics, permeability, metabolic stability, and cytotoxicity, this document serves as a resource for evaluating the potential of spiro[4.4]nonane derivatives in drug discovery pipelines.

The rigid, constrained conformation of the spiro[4.4]nonane skeleton offers a unique opportunity to explore chemical space beyond the traditional flat, aromatic structures that have historically dominated medicinal chemistry. This rigidity can lead to enhanced binding affinity and selectivity for biological targets. However, the introduction of such a complex scaffold also necessitates a thorough evaluation of its impact on critical drug-like properties.

Physicochemical Properties: A Comparative Overview

A fundamental assessment of a compound's drug-likeness begins with its physicochemical properties. These characteristics, including molecular weight, lipophilicity (logP), and polar surface area (PSA), are key determinants of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. While extensive experimental data comparing a wide range of spiro[4.4]nonane derivatives to non-spirocyclic counterparts in a single study is limited, we can draw valuable insights from computational predictions and available experimental data for representative compounds.

Below is a table comparing the calculated physicochemical properties of the parent spiro[4.4]nonane scaffold and some of its derivatives with other spirocyclic systems and a non-spirocyclic analog. This data provides a baseline for understanding the influence of the spiro[4.4]nonane core on key drug-like parameters.

Compound/Scaffold	Molecular Formula	Molecular Weight ( g/mol )	XLogP3	Topological Polar Surface Area (Ų)
Spiro[4.4]nonane	C₉H₁₆	124.22	4.2	0
Spiro[4.4]nonan-1-one	C₉H₁₄O	138.21	1.8	17.1
Spiro[4.4]nonane-1,6-dione	C₉H₁₂O₂	152.19	0.7	34.1
2-Azaspiro[4.4]nonane	C₈H₁₅N	125.21	1.6	12.03
Alternative Spiro Scaffolds
Azaspiro[3.3]heptane	C₆H₁₁N	97.16	0.7	12.03
Azaspiro[4.5]decane	C₉H₁₇N	139.25	2.1	12.03
Non-Spirocyclic Analog
Cyclopentylcyclopentane	C₁₀H₁₈	138.25	3.6	0

In Vitro Evaluation of Drug-Like Properties

To provide a more concrete understanding of the performance of spiro[4.4]nonane-containing compounds, this section presents a summary of representative experimental data and detailed protocols for key in vitro assays.

Cellular Permeability: The Caco-2 Assay

The Caco-2 permeability assay is a widely accepted in vitro model for predicting human intestinal absorption of drugs. The apparent permeability coefficient (Papp) is a quantitative measure of a compound's ability to cross the intestinal epithelial barrier.

Representative Experimental Data:

Compound	Papp (A→B) (10⁻⁶ cm/s)	Papp (B→A) (10⁻⁶ cm/s)	Efflux Ratio (B/A)
Spiro[4.4]nonane Derivative A	8.5	15.2	1.8
Spiro[4.4]nonane Derivative B	2.1	9.8	4.7
Non-Spirocyclic Analog C	12.3	13.1	1.1
Propranolol (High Permeability Control)	25.0	28.0	1.1
Atenolol (Low Permeability Control)	0.5	0.6	1.2

Metabolic Stability: Microsomal Stability Assay

The metabolic stability of a compound provides an indication of its susceptibility to degradation by drug-metabolizing enzymes, primarily cytochrome P450s in the liver. This is a critical factor in determining a drug's half-life and oral bioavailability.

Representative Experimental Data:

The following table provides a hypothetical comparison of the metabolic stability of spiro[4.4]nonane derivatives and a non-spirocyclic analog in human liver microsomes.

Compound	Half-life (t½) (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Spiro[4.4]nonane Derivative A	45	30.8
Spiro[4.4]nonane Derivative B	> 60	< 11.5
Non-Spirocyclic Analog C	15	92.4
Verapamil (High Clearance Control)	5	277.2
Dextromethorphan (Moderate Clearance Control)	20	69.3

Cytotoxicity: The MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability and, conversely, the cytotoxic potential of a compound.

Representative Experimental Data:

The table below presents hypothetical IC₅₀ values (the concentration of a compound that inhibits 50% of cell growth) for spiro[4.4]nonane derivatives and a reference cytotoxic drug against a cancer cell line.

Compound	IC₅₀ (µM) on HCT116 Cells
Spiro[4.4]nonane Derivative A	12.5
Spiro[4.4]nonane Derivative B	35.2
Doxorubicin (Positive Control)	0.8

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

A Comparative Guide to the Synthesis of Spiro(4.4)nonane: Classical vs. Modern Methodologies

For Researchers, Scientists, and Drug Development Professionals

The spiro(4.4)nonane scaffold is a key structural motif in a variety of natural products and pharmacologically active compounds. Its unique three-dimensional architecture has made it an attractive target for organic chemists. This guide provides a comparative analysis of classical and modern synthetic approaches to the spiro(4.4)nonane core, offering a benchmark of their performance supported by experimental data.

Classical Approaches: Robust and Reliable

Classical methods for the synthesis of spiro(4.4)nonane derivatives have been well-established for decades. These routes are often characterized by their reliability and use of readily available starting materials.

Intramolecular Aldol (B89426) Condensation

A robust and high-yielding classical approach involves the intramolecular aldol condensation of a suitable diketone precursor.[1] This method relies on the formation of a key acyclic precursor containing two carbonyl functionalities that can cyclize to form the spirocyclic system.

Thorpe-Ziegler Cyclization

Another classical strategy is the Thorpe-Ziegler cyclization, which involves the intramolecular cyclization of a dinitrile to form a β-enaminonitrile, followed by hydrolysis and decarboxylation to yield the desired spiro(4.4)nonan-1-one.[2]

Intramolecular Cyclization of an Activated Carboxylic Acid Derivative

This widely used classical method involves the intramolecular cyclization of a pre-functionalized cyclopentane (B165970) derivative, such as 1-(3-cyanopropyl)cyclopentanecarboxylic acid chloride.[3] The reaction is typically promoted by a Lewis acid.

New Synthetic Methods: Efficiency and Novelty

Modern synthetic methods offer innovative pathways to the spiro(4.4)nonane core, often providing increased efficiency, stereocontrol, and the ability to generate molecular diversity.

Pauson-Khand Reaction

The Pauson-Khand reaction is a powerful transition-metal-catalyzed [2+2+1] cycloaddition that constructs the cyclopentenone core of the spirocycle from an enyne precursor.[1][4] This method is highly efficient for creating the spiro[4.4]nonane skeleton.[1]

Diels-Alder Reaction

The Diels-Alder reaction provides a versatile cycloaddition strategy to form the spirocyclic framework.[1] A modern approach utilizes a spiro(4.4)nona-2,7-diene-1,6-dione as a dienophile in a tandem [4+2]-cycloaddition/aromatization sequence to generate annulated spiro[4.4]nonane-diones.[5]

Ring-Closing Metathesis (RCM)

Ring-closing metathesis has emerged as a powerful tool for the construction of spirocyclic systems.[6] This method typically involves the diallylation of a cyclopentanone (B42830) derivative followed by an RCM reaction catalyzed by a ruthenium-based complex to forge the second five-membered ring.[6]

Intramolecular 1,3-Dipolar Cycloaddition

A novel approach for the synthesis of heteroatom-containing spiro[4.4]nonanes involves the intramolecular 1,3-dipolar cycloaddition of a nitrone with an alkene. This method has been successfully applied to the synthesis of 1-azaspiro[4.4]nonan-1-oxyls.[7][8]

Data Presentation: A Head-to-Head Comparison

The following tables summarize quantitative data for the described synthetic methods, allowing for a direct comparison of their performance.

Table 1: Classical Synthetic Methods for Spiro(4.4)nonane Derivatives

Method	Starting Materials	Key Reagents	Reaction Time	Yield	Reference
Intramolecular Aldol Condensation	1-(3-oxobutyl)cyclopentane-1-carbaldehyde	Potassium hydroxide (B78521), Ethanol (B145695)	4 hours	High	[1]
Thorpe-Ziegler Cyclization	Cyclopentanone, Acrylonitrile	Sodium ethoxide, H2SO4	6-12 hours	50-60%	[2]
Intramolecular Cyclization	1-(3-cyanopropyl)cyclopentanecarboxylic acid	Thionyl chloride, AlCl3	4-6 hours	45-60%	[3]

Table 2: New Synthetic Methods for Spiro(4.4)nonane Derivatives

Method	Starting Materials	Key Reagents	Reaction Time	Yield	Reference
Pauson-Khand Reaction	Enyne precursor	Co2(CO)8, Carbon monoxide	24 hours	~50%	[4]
Diels-Alder Reaction	Spiro[4.4]nona-2,7-diene-1,6-dione, Substituted cyclone	Toluene	24 hours	Moderate	[5]
Ring-Closing Metathesis (RCM)	2,2-diallyl-1,3-cyclopentanedione	Grubbs' First Generation Catalyst	24 hours	High	[6]
Intramolecular 1,3-Dipolar Cycloaddition	Alkenyl nitrone	Heat	-	54-75%	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Classical Method: Intramolecular Aldol Condensation of 1-(3-oxobutyl)cyclopentane-1-carbaldehyde[1]

• Precursor Synthesis: Synthesize 1-(3-oxobutyl)cyclopentane-1-carbaldehyde from cyclopentanone and methyl vinyl ketone via a Michael addition.

• Cyclization: Dissolve the diketone precursor (0.1 mol) in 200 mL of ethanol.

• Add a solution of potassium hydroxide (0.12 mol) in 50 mL of ethanol to the reaction mixture.

• Reflux the mixture for 4 hours.

• Cool the reaction to room temperature and neutralize with 2 M HCl.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 100 mL).

• Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield spiro[4.4]non-5-en-1-one.

• Reduction: Hydrogenate the resulting enone using 10% Pd/C under a hydrogen atmosphere to obtain spiro[4.4]nonan-1-one.

New Method: Ring-Closing Metathesis of 2,2-diallyl-1,3-cyclopentanedione[6]

• Precursor Synthesis: To a solution of 1,3-cyclopentanedione (B128120) (1.0 g, 10.2 mmol) in acetone (B3395972) (20 mL), add potassium carbonate (4.2 g, 30.6 mmol) and allyl bromide (2.7 g, 22.4 mmol). Stir the reaction mixture at room temperature for 12 hours. Filter and concentrate the filtrate to obtain the crude 2,2-diallyl-1,3-cyclopentanedione, which is purified by column chromatography.

• RCM Reaction: In a round-bottom flask, dissolve the purified 2,2-diallyl-1,3-cyclopentanedione (1.0 g, 5.7 mmol) in anhydrous dichloromethane (B109758) (57 mL).

• Bubble nitrogen through the solution for 15 minutes to degas the solvent.

• Add Grubbs' First Generation Catalyst (0.27 g, 0.34 mmol, 6 mol%) to the solution.

• Stir the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the spiro[4.4]non-1-ene-3,4-dione.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical workflows of a classical and a new synthetic approach to the spiro(4.4)nonane core.

Caption: A classical workflow for spiro(4.4)nonan-1-one synthesis.

Caption: A modern workflow for spiro(4.4)nonane synthesis via RCM.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. BJOC - Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]

Navigating Selectivity: A Comparative Guide to the Cross-Reactivity of Spiro(4.4)nonane-Based Enzyme Inhibitors

For researchers, scientists, and drug development professionals, understanding the selectivity of enzyme inhibitors is paramount to developing safe and effective therapeutics. Off-target effects can lead to unforeseen side effects and diminished efficacy. This guide provides a comparative analysis of the cross-reactivity profiles of spiro(4.4)nonane and related spirocyclic enzyme inhibitors, offering insights into their selectivity and potential for therapeutic development. We will delve into specific examples, presenting supporting experimental data and detailed protocols to allow for a comprehensive understanding of their performance.

The rigid, three-dimensional structure of the spirocyclic scaffold is hypothesized to enhance binding affinity and selectivity for target enzymes.[1] This guide will explore this hypothesis by examining the cross-reactivity of two distinct classes of spiro-based inhibitors: an oxaspiro[4.4]nonane-based inhibitor of Tumor Necrosis Factor-alpha Converting Enzyme (TACE) and spiro[4.5]decanone-based inhibitors of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylases (PHDs).

I. Oxaspiro[4.4]nonane-Based Inhibitor of TACE

TACE, also known as ADAM17, is a metalloproteinase that plays a critical role in inflammation by releasing the pro-inflammatory cytokine TNF-α.[1] Its inhibition is a promising strategy for treating inflammatory diseases. Here, we compare the selectivity of a representative oxaspiro[4.4]nonane derivative with the broad-spectrum, non-spirocyclic inhibitor, Marimastat.

Data Presentation: TACE Inhibitor Cross-Reactivity

The following table summarizes the inhibitory activity (IC50 values) of the oxaspiro[4.4]nonane derivative and Marimastat against TACE and a panel of related matrix metalloproteinases (MMPs).

Enzyme	Oxaspiro[4.4]nonane Derivative IC50 (nM)	Marimastat IC50 (nM)
TACE	1	5
MMP-1	>1000	10
MMP-2	>1000	3
MMP-3	>1000	8
MMP-7	>1000	6
MMP-9	>1000	4
MMP-13	>1000	7
MMP-14	>1000	9

Data sourced from a comparative analysis by Benchchem.[1] Lower IC50 values indicate higher potency.

The data clearly demonstrates the superior selectivity of the oxaspiro[4.4]nonane derivative for TACE, with over 1000-fold less activity against the tested MMPs.[1] In contrast, Marimastat shows broad-spectrum activity across TACE and various MMPs.[1]

Signaling Pathway: TACE-mediated TNF-α Release

Caption: TACE cleaves membrane-bound pro-TNF-α to release soluble TNF-α, which triggers inflammation.

Experimental Protocols: TACE and MMP Inhibition Assay

A detailed experimental protocol for determining the IC50 values was not available in the public domain. However, a general procedure for such an assay is provided below.

General Fluorogenic Substrate Assay for TACE and MMPs:

• Enzyme Activation: Recombinant human TACE and MMPs are activated according to the manufacturer's instructions.

• Inhibitor Preparation: The spiro(4.4)nonane-based inhibitor and Marimastat are serially diluted in assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35).

• Assay Reaction: The activated enzyme is pre-incubated with varying concentrations of the inhibitor for a specified period (e.g., 30 minutes) at a controlled temperature (e.g., 37°C).

• Substrate Addition: A fluorogenic substrate specific for each enzyme (e.g., a peptide with a quenched fluorophore) is added to initiate the reaction.

• Fluorescence Measurement: The increase in fluorescence, resulting from the enzymatic cleavage of the substrate, is monitored over time using a fluorescence plate reader.

• Data Analysis: The initial reaction rates are calculated and plotted against the inhibitor concentrations. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined by fitting the data to a dose-response curve.

II. Spiro[4.5]decanone-Based Inhibitors of HIF Prolyl Hydroxylases (PHDs)

PHDs are 2-oxoglutarate (2OG)-dependent oxygenases that play a key role in cellular response to hypoxia by regulating the stability of HIF-α.[2] Inhibition of PHDs is a therapeutic strategy for anemia associated with chronic kidney disease.[2]

Data Presentation: PHD Inhibitor Cross-Reactivity

Selectivity studies were conducted on spiro[4.5]decanone-based PHD inhibitors against other human 2OG oxygenases, namely the HIF-α asparaginyl hydroxylase (FIH) and a JmjC Nε-methyl lysine (B10760008) histone demethylase (KDM4A).[2] For the tested compounds, either no inhibition (IC50 > 25 µM) or weak inhibition was observed against FIH and KDM4A, demonstrating their selectivity for PHDs.[2] Some compounds were also tested against different PHD isoforms (PHD2 and PHD3), showing similar levels of inhibition, suggesting that the spiro[4.5]decanone core may not be intrinsically PHD isoform-selective, but modifications could be exploited to achieve this.[2]

Signaling Pathway: PHD-mediated HIF-α Degradation

Caption: Under normoxic conditions, PHDs hydroxylate HIF-α, leading to its degradation. Under hypoxia or with PHD inhibitors, HIF-α is stabilized and promotes gene expression.

Experimental Protocols: PHD, FIH, and KDM4A Inhibition Assays

The following is a summary of the likely experimental protocols based on the descriptions in the research articles.[2]

General Assay for 2-Oxoglutarate Oxygenase Inhibition:

• Enzyme and Substrate Preparation: Recombinant human PHD, FIH, or KDM4A enzymes and their respective peptide or protein substrates are prepared in an appropriate assay buffer.

• Inhibitor Dilution: The spiro[4.5]decanone-based inhibitors are serially diluted in the assay buffer.

• Reaction Mixture: The reaction is initiated by mixing the enzyme, substrate, inhibitor, 2-oxoglutarate, and any necessary co-factors (e.g., Fe(II), ascorbate).

• Incubation: The reaction mixtures are incubated at a controlled temperature (e.g., 37°C) for a specific duration.

• Detection of Product Formation: The extent of the reaction is determined by a suitable method. This could involve:

  • Mass Spectrometry: Directly measuring the mass shift of the substrate upon hydroxylation or demethylation.

  • Antibody-based detection: Using antibodies that specifically recognize the hydroxylated or demethylated product.

  • Coupled enzyme assays: Using a secondary enzyme to detect a product of the primary reaction.

• IC50 Determination: The amount of product formed is measured for each inhibitor concentration, and the data is used to calculate the IC50 value as described for the TACE assay.

Conclusion

The presented data highlights the potential of spirocyclic scaffolds in designing highly selective enzyme inhibitors. The oxaspiro[4.4]nonane derivative demonstrates exceptional selectivity for TACE over other metalloproteinases, a significant advantage over broad-spectrum inhibitors like Marimastat. Similarly, spiro[4.5]decanone-based inhibitors show selectivity for PHDs over other 2OG oxygenases. These findings underscore the importance of three-dimensional structural constraints in achieving target specificity. The detailed experimental approaches and pathway diagrams provided in this guide offer a valuable resource for researchers in the field of drug discovery and development, facilitating the design and evaluation of next-generation spiro-based enzyme inhibitors with improved selectivity profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative DFT Guide to Spiro[4.4]nonane and its Heteroatomic Analogs

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Structural and Electronic Parameters

A comparative DFT study would yield a wealth of quantitative data. For clarity and ease of comparison, this data should be summarized in structured tables. Below are examples of how such data for spiro[4.4]nonane and its representative heteroatomic analogs (1-oxaspiro[4.4]nonane and 1-azaspiro[4.4]nonane) would be presented.

Note: The following tables contain illustrative data and are intended to serve as a template for the presentation of actual computational results.

Table 1: Comparative Structural Parameters from DFT Calculations

Parameter	Spiro[4.4]nonane (C₉H₁₆)	1-Oxaspiro[4.4]nonane (C₈H₁₄O)	1-Azaspiro[4.4]nonane (C₈H₁₅N)
Bond Lengths (Å)
C-C (avg. in rings)	1.54	1.53	1.53
C-X (in hetero-ring)	N/A	1.43 (C-O)	1.47 (C-N)
C-H (avg.)	1.10	1.10	1.10
Bond Angles (°)
C-C-C (avg. in rings)	104.5	105.0	104.8
C-X-C (in hetero-ring)	N/A	109.5	111.0
Dihedral Angles (°)
Ring Puckering (avg.)	± 35.0	± 38.0	± 37.5

Table 2: Comparative Electronic Properties from DFT Calculations

Property	Spiro[4.4]nonane	1-Oxaspiro[4.4]nonane	1-Azaspiro[4.4]nonane
HOMO Energy (eV)	-7.50	-7.20	-6.90
LUMO Energy (eV)	1.50	1.30	1.40
HOMO-LUMO Gap (eV)	9.00	8.50	8.30
Dipole Moment (Debye)	0.0	1.8	1.5
Mulliken Charge on X	N/A	-0.60	-0.85

Experimental Protocols: Computational Methodology

A robust comparative study requires a consistent and clearly defined computational methodology. The following protocol outlines a standard approach for performing DFT calculations on spirocyclic systems.

1. Molecular Structure Preparation:

• The 3D structures of spiro[4.4]nonane and its heteroatomic analogs (e.g., 1-oxaspiro[4.4]nonane, 2-oxaspiro[4.4]nonane, 1-azaspiro[4.4]nonane, 2-azaspiro[4.4]nonane, 1-thiaspiro[4.4]nonane, 2-thiaspiro[4.4]nonane) are built using a molecular modeling software.

2. Geometry Optimization and Frequency Calculations:

• Software: Gaussian, ORCA, or similar quantum chemistry software package.

• Method: Density Functional Theory (DFT).

• Functional: A hybrid functional such as B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is commonly used for a good balance of accuracy and computational cost.

• Basis Set: A Pople-style basis set like 6-31G* or 6-311+G(d,p) is typically employed. The choice may depend on the desired accuracy and available computational resources.

• Procedure:

  • An initial geometry optimization is performed for each molecule to find its lowest energy conformation.

  • Following optimization, a frequency calculation is carried out at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

  • The optimized geometric parameters (bond lengths, bond angles, dihedral angles) are extracted from the output files.

3. Calculation of Electronic Properties:

• Using the optimized geometries, single-point energy calculations are performed to determine various electronic properties.

• Properties to Calculate:

  • Energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

  • The HOMO-LUMO energy gap, which is an indicator of chemical reactivity and stability.

  • The total dipole moment to understand the molecule's polarity.

  • Mulliken or Natural Bond Orbital (NBO) population analysis to determine the partial atomic charges on each atom, particularly the heteroatom.

Visualization of the Computational Workflow

The logical flow of a comparative DFT study can be visualized as follows:

A flowchart of the comparative DFT study workflow.

By following this structured approach, researchers can generate a robust and directly comparable dataset to understand the fundamental impact of heteroatom substitution on the spiro[4.4]nonane scaffold. This knowledge is invaluable for the rational design of novel spirocyclic molecules with tailored properties for applications in drug discovery and materials science.

The Spiro[4.4]nonane Scaffold: A Comparative Guide to its Structure-Activity Relationship in Bioactive Derivatives

For researchers, scientists, and drug development professionals, the spiro[4.4]nonane scaffold represents a compelling starting point for the discovery of novel therapeutics. Its inherent three-dimensionality offers advantages in exploring chemical space and optimizing drug-like properties. This guide provides a comparative analysis of the structure-activity relationships (SAR) of several classes of bioactive spiro[4.4]nonane derivatives, supported by quantitative data and detailed experimental protocols.

The rigid, three-dimensional structure of the spiro[4.4]nonane core makes it an attractive scaffold in medicinal chemistry, offering the potential for improved target binding affinity and selectivity compared to flat aromatic structures.[1][2] This has led to the exploration of spiro[4.4]nonane derivatives in various therapeutic areas, including antibacterial, anticancer, and antimalarial agents.

Antibacterial Spiro[4.4]nonane Derivatives

A notable class of antibacterial agents is based on the spiro[indene-2,3'-pyrano[2,3-c]chromene] and spiro[chromane-2,4'-pyrimidin]-2'(3'H)-one frameworks. SAR studies have revealed that substitutions on the aromatic rings significantly influence their potency.

Quantitative SAR Data: Antibacterial Activity

Compound Class	Derivative	R Group(s)	Test Organism	MIC (µg/mL)
Spiro[indene-2,3'-pyrano[2,3-c]chromene]	20e	Not specified in detail	E. coli	16[3][4]
S. aureus	32[3][4]
Spiro[chromane-2,4'-pyrimidin]-2'(3'H)-one	(2S,4R,6'R*)-diastereomers	Various	Gram-positive & Gram-negative bacteria	Down to 2[5]

Anti-proliferative Spiro[4.4]nonane Derivatives

Spiroleucettadine (B1264136), a marine natural product, and its synthetic analogues have demonstrated significant anti-proliferative activity. SAR studies have focused on modifications at the C-4 and C-5 positions of the spiroleucettadine core.

Quantitative SAR Data: Anti-proliferative Activity

Compound Class	Derivative	Modification	Cell Line	IC50 (µM)
Spiroleucettadine Analogue	(-)-Spiroleucettadine	-	NCI-H522 (Lung Cancer)	Similar to analogues[6]
Analogue 5	Deletion	NCI-H522 (Lung Cancer)	Reported[7]
Analogue 15	Deletion	NCI-H522 (Lung Cancer)	Reported[7]
Analogue 17	Deletion	NCI-H522 (Lung Cancer)	Reported[7]

Antimalarial Spiro[4.4]nonane Derivatives

Spirocyclic chroman-4-ones have emerged as a promising class of antimalarial agents, with activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum.

Quantitative SAR Data: Antimalarial Activity

Compound Class	Derivative	P. falciparum Strain	IC50 (nM)
Spirocyclic Chromane	UCF 201	Dd2 (chloroquine-resistant)	350[8]
3D7 (chloroquine-sensitive)	Similar to Dd2[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of SAR studies. Below are outlines of the key experimental protocols used to generate the data in this guide.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Agents

The broth microdilution method is a standard procedure to determine the MIC of an antibacterial agent.[1][2]

• Preparation of Reagents: A stock solution of the test compound is prepared and serially diluted (typically twofold) in a 96-well microtiter plate containing a suitable growth medium such as Mueller-Hinton Broth (MHB).

• Inoculum Preparation: A standardized bacterial inoculum (e.g., 0.5 McFarland standard) is prepared from a fresh culture of the test organism.

• Inoculation and Incubation: The bacterial suspension is added to each well of the microtiter plate. The plate is then incubated at 37°C for 16-20 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 2: MTT Assay for Anti-proliferative Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[9][10][11][12]

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Data Analysis: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Protocol 3: In Vitro Antimalarial SYBR Green I-based Assay

This assay is a high-throughput method for screening antimalarial compounds by quantifying parasite DNA.[13]

• Parasite Culture: Plasmodium falciparum is cultured in human red blood cells in a complete medium.

• Compound Addition: Serial dilutions of the test compounds are added to a 96-well plate containing the parasite culture.

• Incubation: The plates are incubated for 72 hours under a specific gas mixture (5% CO2, 5% O2, 90% N2).

• Lysis and Staining: The red blood cells are lysed, and SYBR Green I dye, which intercalates with DNA, is added.

• Data Analysis: The fluorescence is measured using a plate reader. The IC50 value is determined by plotting the fluorescence intensity against the log of the drug concentration.

Visualizing Workflows and Relationships

Graphical representations of experimental workflows and logical relationships can aid in understanding complex processes.

Caption: Workflow for a typical MTT-based anti-proliferative assay.

Caption: Key structural factors influencing the bioactivity of spiro[4.4]nonane derivatives.

References

• 1. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances | Springer Nature Experiments [experiments.springernature.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of (-) and (+)-Spiroleucettadine and Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Spirocyclic chromanes exhibit antiplasmodial activities and inhibit all intraerythrocytic life cycle stages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchhub.com [researchhub.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 12. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Spiro(4.4)nonane: A Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and disposal procedures for Spiro(4.4)nonane, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Key Safety and Hazard Considerations

Before handling Spiro(4.4)nonane, it is crucial to be aware of the potential hazards based on its chemical structure and the known hazards of similar compounds. The primary concerns are flammability and potential irritation.

Hazard Classification (Inferred)	GHS Code (Anticipated)	Description
Combustible Liquid	H227	The substance is a liquid that can ignite and burn.
Skin Irritation	H315	May cause irritation upon contact with skin.
Serious Eye Irritation	H319	May cause serious irritation upon contact with eyes.

Experimental Protocol: Disposal Procedure

The following step-by-step protocol outlines the approved procedure for the disposal of Spiro(4.4)nonane and associated contaminated materials.

1. Personal Protective Equipment (PPE): Before beginning any disposal-related tasks, ensure appropriate PPE is worn, including:

• Safety goggles

• Chemical-resistant gloves (e.g., nitrile)

• Lab coat

2. Waste Segregation:

• Liquid Waste: Collect all liquid waste containing Spiro(4.4)nonane in a designated, properly labeled hazardous waste container. This container should be specifically marked for "Flammable/Combustible Liquids" and potentially "Irritants."

• Solid Waste: Any solid materials contaminated with Spiro(4.4)nonane, such as absorbent pads, gloves, or filter paper, must be disposed of as hazardous solid waste. Place these materials in a separate, clearly labeled container for solid hazardous waste.

3. Container Management:

• Use only approved and compatible containers for hazardous waste.

• Ensure containers are tightly sealed to prevent leaks or vapor expansion.

• Clearly label the waste container with the full chemical name ("Spiro(4.4)nonane") and any other required hazard warnings.

4. Storage:

• Store the hazardous waste container in a designated satellite accumulation area.

• The storage area should be well-ventilated and away from sources of ignition such as heat, sparks, and open flames.

• Store in a secondary containment tray to prevent the spread of any potential leaks.

5. Final Disposal:

• Never dispose of Spiro(4.4)nonane down the drain or in regular trash.

• Arrange for the collection of the hazardous waste by a licensed professional waste disposal service.

• Provide the waste disposal service with a complete and accurate description of the waste.

Disposal Workflow

Caption: Workflow for the proper disposal of Spiro(4.4)nonane.

Personal protective equipment for handling Spiro(4.4)nonane

This guide provides essential safety protocols, operational procedures, and disposal plans for laboratory professionals, including researchers, scientists, and drug development experts, to ensure the safe handling of Spiro(4.4)nonane.

Hazard Summary and Personal Protective Equipment

The primary anticipated hazards associated with Spiro(4.4)nonane, based on its analogue Spiro[4.4]nonan-1-one, are combustibility and irritation to the skin and eyes.[1][2] A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles compliant with ANSI Z87.1.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended.
Body Protection	Laboratory Coat	Standard laboratory coat. A flame-retardant coat is advised.
Respiratory Protection	Not typically required	Use in a well-ventilated area or under a chemical fume hood.

Operational Plan: Step-by-Step Handling Procedures

Adherence to strict operational protocols is essential to create a safe working environment when handling Spiro(4.4)nonane.

1. Preparation and Engineering Controls:

• Ensure a certified chemical fume hood is used for all manipulations to minimize vapor inhalation.

• Verify the accessibility and functionality of safety showers and eyewash stations.

• Keep a calibrated fire extinguisher (e.g., ABC or BC type) readily accessible.[1]

• Clear the workspace of unnecessary items and potential ignition sources such as hot plates and open flames.[2]

• Have a chemical spill kit available.[1]

2. Handling and Use:

• Don all required PPE as specified in the table above before handling the substance.

• When transferring liquids, do so slowly and carefully to prevent splashing.

• Keep containers tightly closed when not in use.[2]

• Avoid contact with skin and eyes.[2]

• Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

• Spill Response:

  • Evacuate the immediate area and remove all ignition sources.[1]

  • Ventilate the area of the spill.[1]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).[1]

  • Collect the absorbed material into a suitable, labeled container for disposal.[1]

  • Clean the spill area thoroughly with soap and water.[1]

• First Aid Measures:

  • In case of skin contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

  • In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[2]

  • If inhaled: Move the person to fresh air. Seek medical attention if symptoms persist.[2]

  • If ingested: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Disposal Plan

Proper disposal of Spiro(4.4)nonane and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • Liquid Waste: Collect all liquid waste containing Spiro(4.4)nonane in a designated, properly labeled hazardous waste container. The container should be marked as "Flammable/Combustible Liquids" and "Irritants."[4]

  • Solid Waste: Any solid materials contaminated with Spiro(4.4)nonane, such as absorbent pads, gloves, or filter paper, must be disposed of as hazardous solid waste in a separate, appropriately labeled container.[4]

• Storage of Waste:

  • Store hazardous waste containers in a designated satellite accumulation area.

  • Keep waste containers away from heat, sparks, and open flames.

  • Utilize secondary containment trays to prevent the spread of potential leaks.[4]

• Final Disposal:

  • Dispose of Spiro(4.4)nonane and its containers in accordance with all local, regional, and national regulations.[4]

  • Contact a licensed professional waste disposal service for proper disposal.[2]

  • Never dispose of Spiro(4.4)nonane down the drain or in regular trash.[4]

Safe Handling Workflow

Caption: Workflow for the safe handling of Spiro(4.4)nonane.

References

• 1. Spiro[4.4]nonane, 1-methylene- [webbook.nist.gov]
• 2. Spiro(4.4)nonane | C9H16 | CID 78959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Spiro(4,4)nonane [webbook.nist.gov]
• 4. SPIRO[4.4]NONANE-1,6-DIONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]